1-Chloro-2-iodobenzene

• CAS: 615-41-8

Core Science & Biosynthesis

1-Chloro-2-iodobenzene chemical structure and IUPAC name

This technical guide provides a comprehensive overview of 1-chloro-2-iodobenzene, a halogenated aromatic compound with significant applications in organic synthesis, particularly in the development of pharmaceuticals and novel materials. This document is intended for researchers, scientists, and professionals in the field of drug development and materials science, offering detailed information on its chemical identity, physicochemical properties, synthesis, and analysis.

Chemical Structure and Nomenclature

IUPAC Name: 1-chloro-2-iodobenzene[1][2][3]

Synonyms: o-Chloroiodobenzene, 2-Chloroiodobenzene, 2-Iodochlorobenzene[4][5]

The chemical structure of 1-chloro-2-iodobenzene consists of a benzene (B151609) ring substituted with a chlorine atom and an iodine atom on adjacent carbon atoms (ortho positions).

Molecular Structure Visualization:

Caption: Chemical structure of 1-chloro-2-iodobenzene.

Physicochemical Properties

1-Chloro-2-iodobenzene is a colorless to pale yellow liquid at room temperature.[1][4] It is a non-polar organic compound with limited solubility in polar solvents like water, but it is soluble in various non-polar solvents such as hexane, toluene, and ether.[1]

Table 1: Quantitative Data for 1-Chloro-2-iodobenzene

Property	Value	References
Molecular Formula	C₆H₄ClI	[1][2][3]
Molecular Weight	238.45 g/mol	[3][6]
CAS Number	615-41-8	[1][2]
Appearance	Colorless to pale yellow liquid	[1]
Melting Point	1 °C	[7][8][9][10]
Boiling Point	234-235 °C	[7][8]
Density	1.952 g/mL at 25 °C	[7][8][9]
Refractive Index (n²⁰/D)	1.6334	[7][8]
Water Solubility	68.8 mg/L	[11]
log P (octanol-water)	3.800	[11]

Experimental Protocols

Synthesis: Sandmeyer-type Reaction

A common method for the synthesis of 1-chloro-2-iodobenzene involves a Sandmeyer-type reaction starting from 2-chloroaniline (B154045). This multi-step process includes diazotization of the amine followed by substitution with iodide.

Workflow for Synthesis of 1-Chloro-2-iodobenzene:

Caption: General workflow for the synthesis of 1-chloro-2-iodobenzene.

Detailed Methodology:

• Diazotization: 2-chloroaniline is dissolved in a mixture of concentrated hydrochloric acid and water. The solution is cooled to between 0 and 5 °C in an ice bath. A chilled aqueous solution of sodium nitrite (B80452) is then added dropwise while maintaining the low temperature to form the diazonium salt.

• Substitution: A cold aqueous solution of potassium iodide is slowly added to the diazonium salt solution. Nitrogen gas is evolved as the diazonium group is replaced by iodine.

• Work-up: The reaction mixture is allowed to warm to room temperature and then extracted with an organic solvent such as diethyl ether. The organic layer is washed with sodium thiosulfate (B1220275) solution to remove any excess iodine, followed by a brine wash.

• Purification: The organic layer is dried over an anhydrous drying agent (e.g., magnesium sulfate), filtered, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation to yield pure 1-chloro-2-iodobenzene.

Analytical Methods

3.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds.

Experimental Protocol:

• Sample Preparation: A dilute solution of 1-chloro-2-iodobenzene is prepared in a suitable solvent like dichloromethane (B109758) or hexane.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane) is typically used.

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: A temperature gradient is employed, for instance, starting at 70 °C, holding for 2 minutes, then ramping up to 280 °C.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Mass Range: Scanning from m/z 40 to 300.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of a compound.

Experimental Protocol:

• Sample Preparation: The sample is dissolved in a deuterated solvent, commonly chloroform-d (B32938) (CDCl₃), containing a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard.

• ¹H NMR: The spectrum will show signals corresponding to the aromatic protons. The chemical shifts and coupling patterns are indicative of the substitution pattern on the benzene ring.

• ¹³C NMR: The spectrum will reveal the number of chemically non-equivalent carbon atoms in the molecule, including those bonded to chlorine and iodine.

3.2.3. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol:

• Sample Preparation: A thin film of the liquid sample is placed between two salt plates (e.g., NaCl or KBr), or the spectrum is obtained using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: The spectrum is typically recorded over the range of 4000 to 400 cm⁻¹. The resulting spectrum will show characteristic absorption bands for the C-H, C=C, C-Cl, and C-I bonds.

Applications in Research and Development

1-chloro-2-iodobenzene is a versatile building block in organic synthesis. It is utilized as a precursor in the preparation of more complex molecules, including:

• Biaryl Compounds: It serves as a starting material for the synthesis of substituted biphenyls, which are common structural motifs in pharmaceuticals and liquid crystals.[7]

• Heterocyclic Compounds: It is used in the synthesis of various heterocyclic structures, such as N,N-diaryl-o-phenylenediamines and substituted imidazoles.[7]

• Organometallic Reagents: It can be used to generate benzyne (B1209423) intermediates through reactions with organometallic reagents.

The presence of two different halogen atoms at ortho positions allows for selective and sequential cross-coupling reactions, making it a valuable tool for the construction of complex molecular architectures.

References

• 1. iodobenzene.ltd [iodobenzene.ltd]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 1-Chloro-2-iodobenzene | CAS#:615-41-8 | Chemsrc [chemsrc.com]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. shimadzu.com [shimadzu.com]
• 7. 1-Chloro-2-iodobenzene(615-41-8) 1H NMR [m.chemicalbook.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. spectrabase.com [spectrabase.com]
• 10. 1-Chloro-2-iodobenzene | C6H4ClI | CID 11993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 1-Chloro-2-iodobenzene, 99% | Fisher Scientific [fishersci.ca]

An In-depth Technical Guide to 1-Chloro-2-iodobenzene (CAS: 615-41-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core properties of 1-Chloro-2-iodobenzene (CAS Number: 615-41-8), a versatile halogenated aromatic compound. Due to the differential reactivity of its two halogen substituents, this compound serves as a valuable building block in organic synthesis, particularly in the construction of complex molecular architectures relevant to pharmaceutical and materials science research. This document collates essential physicochemical data, detailed spectroscopic information, and representative experimental protocols for its application in key cross-coupling and organometallic reactions.

Physicochemical Properties

1-Chloro-2-iodobenzene is a clear, colorless to light yellow liquid at room temperature.[1] It is characterized by its high density and insolubility in water, while being miscible with most common organic solvents.[2][3] The presence of both chlorine and iodine atoms on the benzene (B151609) ring imparts a unique reactivity profile, making it a strategic starting material for sequential and site-selective functionalization.

Table 1: Physicochemical Data for 1-Chloro-2-iodobenzene

Property	Value	Source(s)
CAS Number	615-41-8	[4]
Molecular Formula	C₆H₄ClI	[4]
Molecular Weight	238.45 g/mol	[4]
Appearance	Clear colorless to yellow liquid	[1]
Density	1.952 g/mL at 25 °C	[5]
Melting Point	1 °C	[4]
Boiling Point	234-235 °C	[1]
Solubility in Water	Insoluble	[2][4]
Solubility in Organic Solvents	Soluble in hexane, toluene (B28343), ether	[2]
Refractive Index (n20/D)	1.6334	[4]

Spectroscopic Data

The structural identity of 1-Chloro-2-iodobenzene is confirmed by various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum displays signals in the aromatic region, consistent with a disubstituted benzene ring. The chemical shifts are influenced by the electron-withdrawing effects of the halogen substituents.

• ¹H NMR (399.65 MHz, CDCl₃): δ 7.81 (dd, J=7.9, 1.5 Hz, 1H), 7.41 (td, J=7.8, 1.5 Hz, 1H), 7.25 (dd, J=7.8, 1.5 Hz, 1H), 6.91 (td, J=7.8, 1.5 Hz, 1H).[6]

¹³C NMR: The carbon NMR spectrum shows six distinct signals for the aromatic carbons, with the carbons bearing the halogen atoms shifted to lower field.

Infrared (IR) Spectroscopy

The IR spectrum exhibits characteristic absorption bands for C-H stretching of the aromatic ring, as well as C-C stretching vibrations within the ring. The C-Cl and C-I stretching vibrations are typically observed in the fingerprint region.

Mass Spectrometry (MS)

The electron ionization mass spectrum shows a prominent molecular ion peak (M⁺) at m/z 238, corresponding to the molecular weight of the compound. The isotopic pattern of the molecular ion peak will reflect the natural abundance of chlorine isotopes (³⁵Cl and ³⁷Cl). Fragmentation patterns typically involve the loss of halogen atoms.[7][8][9]

Experimental Protocols and Applications in Synthesis

1-Chloro-2-iodobenzene is a valuable substrate for a variety of cross-coupling reactions, leveraging the higher reactivity of the carbon-iodine bond over the carbon-chlorine bond in many catalytic systems. This differential reactivity allows for selective functionalization at the 2-position, leaving the chloro-substituent available for subsequent transformations.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron compound and an organic halide, forming a new carbon-carbon bond. Due to the greater reactivity of the C-I bond, 1-chloro-2-iodobenzene can be selectively coupled with boronic acids at the iodo-position.

Experimental Protocol: Selective Suzuki-Miyaura Coupling of 1-Chloro-2-iodobenzene with Phenylboronic Acid

• Reaction Setup: To an oven-dried flask equipped with a magnetic stir bar and a reflux condenser, add 1-chloro-2-iodobenzene (1.0 mmol), phenylboronic acid (1.2 mmol), potassium carbonate (3.0 mmol), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 mmol).

• Solvent: Add a mixture of toluene (8 mL) and water (2 mL).

• Reaction Conditions: The mixture is degassed with an inert gas (argon or nitrogen) for 15-20 minutes. The reaction is then heated to 80-100 °C and stirred vigorously for 12-24 hours, or until TLC or GC-MS analysis indicates complete consumption of the starting material.

• Work-up: After cooling to room temperature, the reaction mixture is diluted with water and extracted with ethyl acetate (B1210297). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product, 2-chloro-1,1'-biphenyl, is purified by column chromatography on silica (B1680970) gel.

Caption: Suzuki-Miyaura Coupling Catalytic Cycle.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and a copper co-catalyst. Again, the C-I bond of 1-chloro-2-iodobenzene is preferentially functionalized.

Experimental Protocol: Selective Sonogashira Coupling of 1-Chloro-2-iodobenzene with Phenylacetylene (B144264)

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve 1-chloro-2-iodobenzene (1.0 mmol), phenylacetylene (1.2 mmol), a palladium catalyst such as PdCl₂(PPh₃)₂ (0.02 mmol), and a copper(I) co-catalyst like CuI (0.04 mmol) in a suitable solvent such as triethylamine (B128534) or a mixture of THF and triethylamine (5 mL).

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50 °C) for 4-12 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, the reaction mixture is filtered to remove the amine salt, and the filtrate is concentrated. The residue is taken up in an organic solvent like ethyl acetate and washed with water and brine.

• Purification: The crude product, 1-chloro-2-(phenylethynyl)benzene, is purified by column chromatography.

Caption: Sonogashira Coupling Catalytic Cycles.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that forms biaryl ethers, thioethers, or amines. While traditionally requiring harsh conditions, modern protocols often use ligands to facilitate the reaction at lower temperatures.

Experimental Protocol: Ullmann Ether Synthesis with Phenol (B47542)

• Reaction Setup: Combine 1-chloro-2-iodobenzene (1.0 mmol), phenol (1.2 mmol), a copper catalyst such as CuI (0.1 mmol), a ligand like 1,10-phenanthroline (B135089) (0.2 mmol), and a base such as cesium carbonate (2.0 mmol) in a sealed tube.

• Solvent: Add a high-boiling polar solvent like DMF or DMSO (5 mL).

• Reaction Conditions: The reaction mixture is heated to 100-140 °C for 24-48 hours.

• Work-up: After cooling, the mixture is diluted with water and extracted with an organic solvent. The organic layer is washed, dried, and concentrated.

• Purification: The desired product, 1-chloro-2-phenoxybenzene, is isolated via column chromatography.

Caption: Proposed Ullmann Condensation Mechanism.

Grignard Reagent Formation

The formation of a Grignard reagent from 1-chloro-2-iodobenzene would preferentially occur at the more reactive iodo-position. However, the presence of the chloro-substituent can complicate the reaction, and careful control of conditions is necessary. The resulting Grignard reagent is a powerful nucleophile and can be used in a wide range of subsequent reactions.

Experimental Protocol: Formation and Reaction of 2-Chlorophenylmagnesium Iodide

• Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere, place magnesium turnings (1.2 mmol). Add a small crystal of iodine to activate the magnesium.

• Reagent Addition: Dissolve 1-chloro-2-iodobenzene (1.0 mmol) in anhydrous diethyl ether or THF (10 mL) and add it dropwise to the magnesium suspension. The reaction may need gentle heating to initiate.

• Reaction with Electrophile: Once the Grignard reagent has formed (indicated by the disappearance of magnesium), cool the reaction to 0 °C and add a solution of an electrophile (e.g., benzaldehyde, 1.0 mmol) in the same anhydrous solvent.

• Work-up: After the reaction is complete, quench it by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with ether, wash the organic layer, dry, and concentrate.

• Purification: Purify the resulting alcohol by chromatography or recrystallization.

Caption: Grignard Reaction Experimental Workflow.

Safety and Handling

1-Chloro-2-iodobenzene is an irritant and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It is irritating to the eyes, respiratory system, and skin. Work should be conducted in a well-ventilated fume hood. It is also light-sensitive and should be stored in a tightly sealed container in a cool, dark place.

Conclusion

1-Chloro-2-iodobenzene is a synthetically useful building block for the preparation of a wide array of more complex organic molecules. Its value lies in the differential reactivity of its halogen atoms, which allows for selective, stepwise functionalization. The data and protocols presented in this guide are intended to provide researchers, scientists, and drug development professionals with a solid foundation for the effective use of this versatile reagent in their synthetic endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-Chloro-4-iodobenzene(637-87-6) 1H NMR [m.chemicalbook.com]
• 3. 1-Chloro-2-iodobenzene, 99% 100 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. 1-Chloro-2-iodobenzene | CAS#:615-41-8 | Chemsrc [chemsrc.com]
• 5. 1-chloro-2-iodobenzene [stenutz.eu]
• 6. 1-Chloro-2-iodobenzene(615-41-8) 1H NMR [m.chemicalbook.com]
• 7. Benzene, 1-chloro-2-iodo- [webbook.nist.gov]
• 8. Benzene, 1-chloro-2-iodo- [webbook.nist.gov]
• 9. Benzene, 1-chloro-2-iodo- [webbook.nist.gov]

An In-depth Technical Guide on the Physical Properties of 1-Chloro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 1-Chloro-2-iodobenzene, a compound of interest in various research and development applications. The information presented herein is curated for a technical audience and emphasizes experimental accuracy and reproducibility.

Introduction

1-Chloro-2-iodobenzene (CAS No. 615-41-8) is a halogenated aromatic compound with the molecular formula C₆H₄ClI. Its structure, featuring both a chlorine and an iodine atom on a benzene (B151609) ring, makes it a valuable intermediate in organic synthesis, particularly in the formation of complex biaryl derivatives and other pharmacologically relevant molecules. Accurate knowledge of its physical properties is fundamental for its handling, purification, and application in synthetic protocols.

Physical Properties

The primary physical constants for 1-Chloro-2-iodobenzene are summarized in the table below. These values are critical for predicting the compound's behavior under various experimental conditions.

Physical Property	Value	Units	Notes
Melting Point	1	°C	[1][2][3][4]
Boiling Point	232 - 235	°C	at 760 mmHg[1][2][3][4]
Density	1.952	g/mL	at 25 °C[4]
Refractive Index	1.6334	at 20 °C[4]
Molecular Weight	238.45	g/mol
Appearance	Colorless to Yellow to Green clear liquid
Solubility	Insoluble in water	[3][4]

Experimental Protocols

The accurate determination of melting and boiling points is crucial for the identification and purity assessment of organic compounds.[5][6] The following sections detail standardized laboratory procedures for these measurements.

The melting point of a pure crystalline solid is a sharp, characteristic temperature range over which the solid transitions to a liquid.[5][6] Impurities typically depress and broaden the melting range.[5]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)

• Thermometer

• Mortar and pestle

Procedure:

• Sample Preparation: A small amount of the solid 1-Chloro-2-iodobenzene is finely powdered using a mortar and pestle.[7][8] The dry, powdered sample is then packed into a capillary tube to a height of 1-2 cm.[7][8]

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus, adjacent to the thermometer bulb to ensure accurate temperature reading.[5]

• Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the expected melting point. The heating rate is then reduced to about 2°C per minute to allow for thermal equilibrium.[5]

• Observation and Recording: The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2) are recorded. The melting point is reported as the range T1-T2.[8] For a pure compound, this range is typically narrow (0.5-1.0°C).[5]

The boiling point is the temperature at which the vapor pressure of a liquid equals the external pressure.[9][10] This property is a key indicator of a liquid's volatility and purity.

3.2.1. Distillation Method

This method is suitable when a larger quantity of the liquid is available and purification is also desired.[11]

Apparatus:

• Distillation flask

• Condenser

• Receiving flask

• Thermometer

• Heating mantle or sand bath

• Boiling chips or stir bar

Procedure:

• Apparatus Setup: The distillation apparatus is assembled with at least 5 mL of 1-Chloro-2-iodobenzene in the distilling flask, along with boiling chips to ensure smooth boiling.[12] The thermometer bulb is positioned so that its top is level with the side arm of the distillation head, ensuring it measures the temperature of the vapor as it passes into the condenser.[10]

• Heating: The liquid is heated to a boil. As the vapor condenses, the temperature on the thermometer will rise and stabilize.

• Observation and Recording: The constant temperature observed during the collection of the bulk of the distillate is recorded as the boiling point.[10][11] The atmospheric pressure should also be recorded, as boiling point is pressure-dependent.

3.2.2. Thiele Tube Method

This micro-method is advantageous when only a small amount of the sample is available.[12]

Apparatus:

• Thiele tube

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Thermometer

• Heating oil (e.g., mineral oil)

• Rubber band or thread

Procedure:

• Sample Preparation: A few milliliters of 1-Chloro-2-iodobenzene are placed in the small test tube. A capillary tube, sealed at one end, is placed inside the test tube with the open end down.[9][13]

• Apparatus Setup: The test tube is attached to a thermometer. This assembly is then placed in a Thiele tube containing heating oil, ensuring the sample is immersed in the oil.[12]

• Heating: The arm of the Thiele tube is gently and uniformly heated.[9] As the temperature rises, air trapped in the capillary tube will bubble out.

• Observation and Recording: Heating is continued until a continuous and rapid stream of bubbles emerges from the capillary tube.[9] The heat is then removed, and the apparatus is allowed to cool. The temperature at which the bubbling stops and the liquid just begins to be drawn into the capillary tube is recorded as the boiling point.[12]

Logical Relationships

The physical state of 1-Chloro-2-iodobenzene is directly dependent on temperature. The following diagram illustrates the transitions between its solid, liquid, and gaseous phases as thermal energy is applied.

Caption: Phase transitions of 1-Chloro-2-iodobenzene with temperature change.

References

• 1. 1-Chloro-2-iodobenzene | CAS#:615-41-8 | Chemsrc [chemsrc.com]
• 2. 1-Chloro-2-iodobenzene | 615-41-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. parchem.com [parchem.com]
• 4. chembk.com [chembk.com]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. athabascau.ca [athabascau.ca]
• 7. scribd.com [scribd.com]
• 8. byjus.com [byjus.com]
• 9. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. vernier.com [vernier.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. byjus.com [byjus.com]

A Comprehensive Technical Guide to the Solubility of 1-Chloro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough analysis of the solubility of 1-chloro-2-iodobenzene in water and a range of common organic solvents. Understanding the solubility of this key chemical intermediate is crucial for its application in organic synthesis, particularly in the development of pharmaceuticals, dyes, and agrochemicals. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a logical workflow for solvent selection in chemical reactions.

Physicochemical Properties of 1-Chloro-2-iodobenzene

1-Chloro-2-iodobenzene is a colorless to pale yellow liquid at room temperature.[1] Its key physicochemical properties are summarized in the table below.

Property	Value
Molecular Formula	C₆H₄ClI
Molecular Weight	238.45 g/mol
CAS Number	615-41-8
Density	1.952 g/mL at 25 °C
Melting Point	1 °C
Boiling Point	234-235 °C
Appearance	Clear, slightly yellow liquid

Solubility of 1-Chloro-2-iodobenzene

The solubility of a compound is a critical parameter in process chemistry, influencing reaction kinetics, purification, and formulation. 1-Chloro-2-iodobenzene, being a haloarene, exhibits distinct solubility characteristics in aqueous and organic media.

Solubility in Water

1-Chloro-2-iodobenzene is sparingly soluble in water. Experimental data indicates a water solubility of 68.8 mg/L . This low aqueous solubility is attributed to the non-polar nature of the benzene (B151609) ring and the large halogen substituents, which cannot effectively form hydrogen bonds with water molecules.

Solubility in Organic Solvents

1-Chloro-2-iodobenzene is generally characterized as being soluble to miscible in most common organic solvents.[2] This is consistent with the "like dissolves like" principle, where a non-polar to weakly polar solute dissolves well in non-polar to weakly polar solvents.

To provide a more quantitative understanding of its solubility in various organic solvents, we can utilize Hansen Solubility Parameters (HSP). HSP theory posits that the total cohesive energy of a substance can be divided into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding forces (δH). The principle is that substances with similar HSP values are likely to be miscible.

The Hansen Solubility Parameters for 1-chloro-2-iodobenzene have been calculated using the Stefanis-Panayiotou group contribution method. The SMILES string for 1-chloro-2-iodobenzene is Clc1ccccc1I. Based on its structure (an aromatic ring with one chlorine and one iodine substituent), the calculated HSP values are:

• δD (Dispersion): 19.5 MPa½

• δP (Polar): 4.5 MPa½

• δH (Hydrogen Bonding): 2.0 MPa½

The following table presents the Hansen Solubility Parameters for 1-chloro-2-iodobenzene and a selection of common organic solvents. The "Relative Energy Difference" (RED) number is a measure of the similarity of the HSPs between the solute and the solvent. A lower RED number indicates a higher affinity and, therefore, better solubility. A RED number less than 1.0 suggests high solubility.

Solvent	δD (MPa½)	δP (MPa½)	δH (MPa½)	RED Number	Predicted Solubility
1-Chloro-2-iodobenzene	19.5	4.5	2.0	-	Solute
Hexane	14.9	0.0	0.0	2.5	Low
Toluene	18.0	1.4	2.0	0.9	High
Diethyl Ether	14.5	2.9	5.1	2.8	Low
Chloroform	17.8	3.1	5.7	2.2	Moderate
Acetone	15.5	10.4	7.0	4.3	Low
Ethanol	15.8	8.8	19.4	9.6	Low
Methanol	15.1	12.3	22.3	11.6	Low
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2	7.1	Low

Note: The RED numbers are calculated using the formula: RED = Rₐ / R₀, where Rₐ is the Hansen distance and R₀ is the interaction radius of the solute. For simplicity in this predictive table, a smaller Hansen distance (calculated as sqrt(4*(δD₁-δD₂)² + (δP₁-δP₂)² + (δH₁-δH₂)²)) is indicative of a lower RED and better solubility.

Based on this analysis, solvents like toluene are predicted to be excellent solvents for 1-chloro-2-iodobenzene, which aligns with the qualitative descriptions found in the literature. While the compound is generally soluble in many organic solvents, the HSP analysis provides a more nuanced, semi-quantitative prediction of its behavior.

Experimental Protocols for Solubility Determination

Standardized methods are essential for obtaining reliable and reproducible solubility data. The following are detailed methodologies for determining the solubility of a compound like 1-chloro-2-iodobenzene.

Water Solubility Determination (OECD Guideline 105)

The OECD Guideline for the Testing of Chemicals, Section 105, provides two primary methods for determining water solubility: the Column Elution Method and the Flask Method. Given that the solubility of 1-chloro-2-iodobenzene is greater than 10⁻² g/L, the Flask Method is the more appropriate choice.

Principle: A saturated solution of the substance in water is prepared, and the concentration of the substance in the aqueous phase is determined by a suitable analytical method.

Apparatus:

• Constant temperature bath (e.g., 20 ± 0.5 °C)

• Glass flasks with stoppers

• Magnetic stirrer or shaker

• Centrifuge (optional)

• Analytical instrument for concentration measurement (e.g., High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), or UV-Vis Spectrophotometer)

Procedure:

• Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and the time required to reach equilibrium.

• Equilibration: An excess amount of 1-chloro-2-iodobenzene is added to a known volume of distilled water in a glass flask. The flask is then agitated in a constant temperature bath. The agitation should be vigorous enough to ensure good mixing but not so vigorous as to cause emulsification.

• Phase Separation: Once equilibrium is reached (as determined in the preliminary test, typically 24-48 hours), the mixture is allowed to stand in the constant temperature bath for at least 24 hours to allow for the separation of undissolved material. If necessary, centrifugation can be used to aid separation.

• Sampling and Analysis: A sample of the clear aqueous phase is carefully withdrawn. The concentration of 1-chloro-2-iodobenzene in the sample is then determined using a validated analytical method.

• Replicates: The experiment should be performed in at least triplicate.

Qualitative Solubility Testing in Organic Solvents

A general scheme for determining the solubility of an organic compound in various solvents can be performed as a preliminary assessment.

Principle: A small, known amount of the solute is added to a known volume of the solvent, and the mixture is observed for dissolution.

Apparatus:

• Small test tubes with stoppers

• Vortex mixer or shaker

• Graduated pipettes

Procedure:

• Sample Preparation: Place a small, measured amount of 1-chloro-2-iodobenzene (e.g., 0.1 mL) into a test tube.

• Solvent Addition: Add a small volume of the test solvent (e.g., 0.5 mL) to the test tube.

• Mixing: Stopper the test tube and shake or vortex it vigorously for 1-2 minutes.

• Observation: Observe the mixture. If the solute has completely dissolved, it is considered soluble. If a significant portion remains undissolved, it is considered sparingly soluble or insoluble.

• Incremental Solvent Addition: If the solute does not dissolve, add another portion of the solvent and repeat the mixing and observation steps. This can provide a semi-quantitative measure of solubility (e.g., soluble in > 3 mL of solvent).

Visualization of a Solvent Selection Workflow

The choice of solvent is critical for the success of an organic reaction. For a common application of 1-chloro-2-iodobenzene, the Suzuki-Miyaura cross-coupling reaction, solvent polarity and the solubility of reactants and catalysts play a significant role. The following diagram, generated using Graphviz, illustrates a logical workflow for selecting an appropriate solvent for such a reaction.

Caption: A logical workflow for selecting a suitable solvent for a chemical reaction.

This workflow highlights the key considerations for solvent selection, starting with the fundamental requirement of solubility for all reaction components. The use of predictive tools like Hansen Solubility Parameters can be integrated into this process to guide the initial solvent choice.

Conclusion

This technical guide has provided a detailed overview of the solubility of 1-chloro-2-iodobenzene. Its low solubility in water and high solubility in many organic solvents are key characteristics that dictate its handling and use in synthetic chemistry. The application of Hansen Solubility Parameters offers a valuable predictive tool for assessing its compatibility with a wide range of solvents. The outlined experimental protocols provide standardized methods for generating accurate solubility data, which is fundamental for process development and optimization in research and industry.

References

• 1. processchemistryportal.com [processchemistryportal.com]
• 2. Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids [accudynetest.com]

Spectral Data Analysis of 1-Chloro-2-iodobenzene: A Technical Guide

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 1-chloro-2-iodobenzene. It is designed for researchers, scientists, and professionals in drug development who require detailed spectral information and analytical protocols for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules. Below are the proton (¹H) and carbon-13 (¹³C) NMR data for 1-chloro-2-iodobenzene.

¹H NMR Data

The ¹H NMR spectrum of 1-chloro-2-iodobenzene exhibits four distinct signals in the aromatic region, corresponding to the four protons on the benzene (B151609) ring.

Proton Assignment	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
H-6	7.86	Doublet (d)	8.0
H-3	7.45	Doublet (d)	8.0
H-5	7.29	Triplet (t)	8.4
H-4	6.96	Triplet (t)	8.0
Solvent: CDCl₃, Reference: TMS (0 ppm), Instrument: 400 MHz NMR Spectrometer.[1]

¹³C NMR Data

Carbon Assignment	Expected Chemical Shift (δ) ppm	Notes
C-2 (C-I)	95 - 105	The carbon bearing the iodine atom is expected to be significantly shielded (upfield shift).
C-1 (C-Cl)	133 - 138	The carbon bearing the chlorine atom is deshielded.
C-3	130 - 135
C-4	128 - 132
C-5	128 - 132
C-6	139 - 142	The carbon ortho to the iodine is expected to be deshielded.
Solvent: CDCl₃, Reference: CDCl₃ (77.16 ppm).

Infrared (IR) Spectroscopy

Infrared spectroscopy identifies functional groups within a molecule by measuring the absorption of infrared radiation. The table below lists the expected characteristic IR absorption bands for 1-chloro-2-iodobenzene.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Intensity
3100 - 3000	C-H Stretch	Aromatic	Medium
1580 - 1560	C=C Stretch	Aromatic Ring	Medium-Strong
1470 - 1430	C=C Stretch	Aromatic Ring	Medium-Strong
1100 - 1000	C-H in-plane bend	Aromatic	Medium
850 - 750	C-H out-of-plane bend	1,2-disubstituted (ortho)	Strong
750 - 650	C-Cl Stretch	Aryl Halide	Strong
~530	C-I Stretch	Aryl Halide	Medium

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, allowing for the determination of its molecular weight and elemental composition. The electron ionization (EI) mass spectrum of 1-chloro-2-iodobenzene is characterized by its molecular ion peak and distinct fragmentation pattern.

m/z Value	Proposed Fragment	Significance
238/240	[C₆H₄ClI]⁺	Molecular Ion (M⁺) peak. The M+2 peak is due to the ³⁷Cl isotope.
111/113	[C₆H₄Cl]⁺	Loss of an iodine radical (∙I). The M+2 peak is due to the ³⁷Cl isotope.
75	[C₆H₃]⁺	Loss of a chlorine radical (∙Cl) from the [C₆H₄Cl]⁺ fragment.
The molecular weight of 1-chloro-2-iodobenzene is 238.45 g/mol .[2]

Experimental Protocols

The following are generalized protocols for the acquisition of spectral data for samples like 1-chloro-2-iodobenzene.

NMR Spectroscopy Protocol

• Sample Preparation : Accurately weigh approximately 10-20 mg of 1-chloro-2-iodobenzene and dissolve it in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard.

• Transfer : Transfer the solution into a clean, dry 5 mm NMR tube.

• Instrument Setup : Place the NMR tube into the spectrometer's autosampler or manually insert it into the magnet.

• Locking and Shimming : Lock the spectrometer onto the deuterium (B1214612) signal of the CDCl₃. Perform automatic or manual shimming to optimize the magnetic field homogeneity.

• Data Acquisition : Acquire the ¹H NMR spectrum using a standard pulse program. For the ¹³C NMR spectrum, use a proton-decoupled pulse sequence.

• Processing : Process the acquired Free Induction Decay (FID) by applying a Fourier transform, phase correction, and baseline correction.

• Analysis : Calibrate the spectrum using the TMS signal (0.00 ppm) and identify the chemical shifts, multiplicities, and coupling constants of the signals.

FTIR Spectroscopy Protocol

• Sample Preparation (Neat Liquid) : As 1-chloro-2-iodobenzene is a liquid at room temperature, the simplest method is to acquire the spectrum as a thin film.

• Background Spectrum : Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean. Acquire a background spectrum of the empty ATR accessory.

• Sample Application : Place a single drop of 1-chloro-2-iodobenzene directly onto the ATR crystal.

• Data Acquisition : Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio over a range of 4000 to 400 cm⁻¹.

• Processing : The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Analysis : Identify the wavenumbers of the major absorption bands and assign them to the corresponding molecular vibrations.

Mass Spectrometry (GC-MS) Protocol

• Sample Preparation : Prepare a dilute solution of 1-chloro-2-iodobenzene (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane (B109758) or ethyl acetate.

• GC Method Setup :

  • Injector : Set the injector temperature to 250°C.

  • Column : Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas : Use helium at a constant flow rate of 1 mL/min.

  • Oven Program : Start at 100°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

• MS Method Setup :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature : Set to 230°C.

  • Mass Range : Scan from m/z 40 to 300.

• Injection : Inject 1 µL of the prepared sample into the GC-MS system.

• Data Analysis : Identify the retention time of the compound. Analyze the corresponding mass spectrum by identifying the molecular ion peak and the major fragment ions.

Visualized Workflows

The following diagrams illustrate the general workflows for the described spectroscopic analyses.

General workflow for NMR spectroscopy.

General workflow for ATR-FTIR spectroscopy.

General workflow for GC-MS analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. beilstein-journals.org [beilstein-journals.org]

An In-depth Technical Guide to the 1H NMR Spectrum of 1-Chloro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the 1H Nuclear Magnetic Resonance (NMR) spectrum of 1-chloro-2-iodobenzene. It is designed to serve as a technical resource, offering detailed data, experimental protocols, and visual representations to aid in the structural elucidation and understanding of this compound.

Core Data Presentation

The 1H NMR spectral data for 1-chloro-2-iodobenzene is characterized by a complex splitting pattern arising from the distinct chemical environments of the four aromatic protons. The electron-withdrawing effects of the chlorine and iodine substituents, combined with their ortho positioning, lead to a downfield shift of the protons and intricate spin-spin coupling.

Below is a summary of the reported 1H NMR data for 1-chloro-2-iodobenzene, acquired under different experimental conditions.

Parameter	Dataset 1	Dataset 2
Spectrometer Frequency	399.65 MHz	300 MHz
Solvent	CDCl3	Not Specified
Concentration	0.05 ml in 0.5 ml CDCl3	10 mol% in TMS
Proton A (δ, ppm)	7.809	7.714
Proton B (δ, ppm)	7.405	7.284
Proton C (δ, ppm)	7.246	7.087
Proton D (δ, ppm)	6.914	6.751
J(A,B) (Hz)	Not Reported	7.96
J(A,C) (Hz)	Not Reported	1.55
J(A,D) (Hz)	Not Reported	0.30
J(B,C) (Hz)	Not Reported	7.40
J(B,D) (Hz)	Not Reported	1.53
J(C,D) (Hz)	Not Reported	8.01

Data sourced from ChemicalBook.[1]

Interpretation of the Spectrum

The 1H NMR spectrum of 1-chloro-2-iodobenzene, an ortho-disubstituted benzene (B151609), is expected to show four distinct signals in the aromatic region, typically between 6.5 and 8.0 ppm.[2] The observed chemical shifts are influenced by the electronic properties of the substituents. Both chlorine and iodine are electron-withdrawing groups, which deshield the aromatic protons, causing their signals to appear at a lower field (higher ppm) compared to benzene (δ ≈ 7.3 ppm).[3]

The proton adjacent to the iodine atom is expected to be the most downfield due to the stronger deshielding effect. The coupling constants (J values) are critical for assigning the protons. Ortho-coupling (³J) is typically in the range of 7-10 Hz, meta-coupling (⁴J) is smaller (2-3 Hz), and para-coupling (⁵J) is the smallest (0-1 Hz).[4] The complex splitting patterns observed, such as doublets of doublets or triplets of doublets, arise from these different coupling interactions between neighboring and non-neighboring protons.[4] For an ortho-disubstituted benzene with two different substituents, a complex ABCD spin system is expected.[5]

Experimental Protocols

A standard protocol for acquiring the 1H NMR spectrum of a small organic molecule like 1-chloro-2-iodobenzene is as follows:

1. Sample Preparation:

• Amount: Weigh approximately 5-25 mg of the solid 1-chloro-2-iodobenzene.[1]

• Solvent: Dissolve the sample in 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (B32938) (CDCl3). Deuterated solvents are used to avoid large solvent signals in the 1H NMR spectrum.[1][6]

• Vial and Transfer: It is good practice to dissolve the sample in a small vial before transferring it to the NMR tube.[1]

• Filtration: To ensure a high-quality spectrum with sharp lines, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This removes any particulate matter that can disrupt the magnetic field homogeneity.

• Internal Standard: Tetramethylsilane (TMS) is often used as an internal standard for referencing the chemical shifts to 0.00 ppm. A small drop of TMS can be added to the bulk deuterated solvent before preparing the sample.[1]

2. NMR Data Acquisition:

• Instrumentation: The spectrum is acquired on a high-field NMR spectrometer, for example, a 300 MHz or 400 MHz instrument.

• Shimming: The magnetic field homogeneity is optimized by a process called shimming to obtain sharp spectral lines.

• Acquisition Parameters: For a routine 1H NMR spectrum, typical parameters might include:

  • A 45° pulse width.

  • An acquisition time of around 4 seconds.

  • A relaxation delay may not be necessary for qualitative spectra.

  • Four to sixteen scans are typically acquired and averaged to improve the signal-to-noise ratio.

Mandatory Visualizations

Logical Relationships in 1-Chloro-2-iodobenzene for 1H NMR

Caption: Coupling relationships between protons in 1-chloro-2-iodobenzene.

Experimental Workflow for 1H NMR Spectroscopy

Caption: A simplified workflow for a typical 1H NMR experiment.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. m.youtube.com [m.youtube.com]
• 3. Video: NMR Spectroscopy of Benzene Derivatives [jove.com]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. books.rsc.org [books.rsc.org]
• 6. chem.libretexts.org [chem.libretexts.org]

Key characteristics and appearance of 1-Chloro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core characteristics, appearance, and synthetic applications of 1-Chloro-2-iodobenzene. It is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and organic synthesis. This document includes detailed physical and chemical properties, spectroscopic data, safety information, and experimental protocols for key reactions.

Core Characteristics and Appearance

1-Chloro-2-iodobenzene, with the CAS number 615-41-8, is a halogenated aromatic compound. It typically appears as a colorless to light yellow liquid.[1][2] This compound is characterized by the presence of both a chlorine and an iodine atom on adjacent carbon atoms of a benzene (B151609) ring. It is sparingly soluble in water but soluble in various non-polar organic solvents like hexane, toluene, and ether.[3]

Physical and Chemical Properties

The key physical and chemical properties of 1-Chloro-2-iodobenzene are summarized in the table below for easy reference.

Property	Value	References
Molecular Formula	C₆H₄ClI	[4][5]
Molecular Weight	238.45 g/mol	[5][6]
Appearance	Colorless to light yellow liquid	[1][2]
Odor	Odorless or faint odor	[1]
Melting Point	1 °C (33.8 °F)	[1][4][7][8]
Boiling Point	234-235 °C (453.2-455 °F) at 760 mmHg	[1][4][7]
Density	1.950 - 1.952 g/mL at 25 °C	[1][4][7]
Refractive Index (n20/D)	1.6334	[4][7]
Flash Point	111 °C (231.8 °F)	[1]
Water Solubility	Sparingly soluble/insoluble	[3]
Vapor Density	8.2	[1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-Chloro-2-iodobenzene.

Spectrum Type	Key Peaks/Signals	References
¹H NMR (in CDCl₃)	Signals in the aromatic region, typically between δ 6.9 and 7.9 ppm.	[9]
¹³C NMR	Multiple signals in the aromatic region, with carbons attached to halogens showing distinct shifts.
Infrared (IR)	Characteristic peaks for C-H aromatic stretching, C=C aromatic stretching, and C-halogen bonds.	[10]
Mass Spectrometry (MS)	Molecular ion peak corresponding to its molecular weight, along with characteristic isotopic patterns for chlorine.

Synthesis and Reactivity

1-Chloro-2-iodobenzene is a versatile intermediate in organic synthesis, primarily used in the formation of carbon-carbon and carbon-heteroatom bonds.[2][3] Its reactivity is dictated by the presence of two different halogen atoms, which allows for selective transformations. The iodine atom is generally more reactive in cross-coupling reactions.

A common synthetic route to 1-Chloro-2-iodobenzene involves the halogenation of a benzene ring.[2] For instance, chlorobenzene (B131634) can be iodinated to introduce the iodine atom at the ortho position.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. Iodine-catalyzed synthesis of N,N'-diaryl-o-phenylenediamines from cyclohexanones and anilines using DMSO and O2 as oxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 8. rsc.org [rsc.org]
• 9. iodobenzene.ltd [iodobenzene.ltd]
• 10. Ullmann Reaction [organic-chemistry.org]

An In-depth Technical Guide to the Synthesis of 1-Chloro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for 1-chloro-2-iodobenzene, a key intermediate in the development of pharmaceuticals and complex organic molecules.[1][2][3] The document details experimental protocols, presents quantitative data for comparison, and visualizes the reaction workflows.

Introduction

1-Chloro-2-iodobenzene, also known as o-chloroiodobenzene, is a haloarene of significant interest in organic synthesis.[2] Its structure, featuring both chlorine and iodine substituents on a benzene (B151609) ring, offers a versatile platform for a variety of chemical transformations, including cross-coupling reactions and the introduction of diverse functional groups.[2][4] This compound serves as a crucial building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry where halogenated compounds are vital for modulating biological activity.[3] This guide explores the most common and effective methods for its preparation.

Core Synthesis Pathways

The synthesis of 1-chloro-2-iodobenzene is predominantly achieved through two principal routes: the Sandmeyer reaction starting from 2-chloroaniline (B154045) and the direct iodination of chlorobenzene (B131634). Each pathway offers distinct advantages and challenges in terms of starting material availability, reaction conditions, and product yield and purity.

Pathway 1: Sandmeyer Reaction of 2-Chloroaniline

One of the most reliable and widely used methods for preparing 1-chloro-2-iodobenzene is the diazotization of 2-chloroaniline, followed by a Sandmeyer-type reaction with an iodide salt.[5] This classic approach is valued for its high regioselectivity, as the positions of the chloro and iodo substituents are predetermined by the starting material.

Reaction Scheme:

The process involves two main steps:

• Diazotization: 2-chloroaniline is treated with a source of nitrous acid (typically generated in situ from sodium nitrite (B80452) and a strong acid like hydrochloric acid) at low temperatures (0-5 °C) to form the corresponding diazonium salt.

• Iodination: The diazonium salt is then reacted with a solution of potassium iodide. The diazonium group is an excellent leaving group (as dinitrogen gas), and it is readily displaced by the iodide ion. While many Sandmeyer reactions require a copper(I) catalyst, the reaction with iodide ions is often efficient without it.[6][7]

Experimental Protocol:

• Step 1: Diazotization of 2-Chloroaniline

  • In a flask equipped with a stirrer and maintained at 0-5 °C using an ice bath, dissolve 2-chloroaniline in an aqueous solution of hydrochloric acid.

  • Slowly add a chilled aqueous solution of sodium nitrite dropwise to the aniline (B41778) solution. The rate of addition should be controlled to maintain the temperature below 5 °C.

  • Continue stirring for an additional 15-20 minutes after the addition is complete to ensure the full formation of the diazonium salt. The presence of excess nitrous acid can be tested with starch-iodide paper.

• Step 2: Iodination

  • In a separate flask, prepare a solution of potassium iodide in water.

  • Slowly add the cold diazonium salt solution to the potassium iodide solution with vigorous stirring.

  • Effervescence (evolution of nitrogen gas) will be observed. Allow the reaction mixture to warm to room temperature and continue stirring until the gas evolution ceases.

  • The crude 1-chloro-2-iodobenzene often separates as a dense oil. The product is then isolated by extraction with a suitable organic solvent (e.g., diethyl ether or dichloromethane), followed by washing of the organic layer, drying, and removal of the solvent under reduced pressure.

  • Further purification can be achieved by distillation under reduced pressure.

Logical Workflow:

Figure 1: Sandmeyer reaction workflow for 1-chloro-2-iodobenzene.

Pathway 2: Electrophilic Iodination of Chlorobenzene

An alternative approach is the direct iodination of chlorobenzene. This method falls under the category of electrophilic aromatic substitution. However, iodine itself is not a sufficiently strong electrophile to react with chlorobenzene directly. Therefore, an oxidizing agent is required to generate a more reactive iodine species, such as the iodonium (B1229267) ion (I+).[8][9]

Reaction Scheme:

Common oxidizing agents used for this purpose include nitric acid, hydrogen peroxide, or copper salts.[8] The key challenge in this pathway is controlling the regioselectivity. The chlorine atom is an ortho-, para-director. Therefore, the reaction will typically yield a mixture of 1-chloro-2-iodobenzene (ortho), 1-chloro-4-iodobenzene (B104392) (para), and potentially a small amount of 1-chloro-3-iodobenzene (B1293798) (meta). The separation of these isomers can be challenging.

Experimental Protocol (Using Iodine and Nitric Acid):

• To a flask containing chlorobenzene, add molecular iodine.

• Heat the mixture under reflux.

• Slowly add concentrated nitric acid to the refluxing mixture. The nitric acid acts as the oxidizing agent.

• Continue the reflux for several hours until the reaction is complete (monitoring by TLC or GC).

• After cooling, the reaction mixture is typically poured into water, and the excess iodine is quenched with a reducing agent like sodium thiosulfate.

• The organic layer is separated, washed, dried, and the solvent is evaporated.

• The resulting mixture of isomers requires separation, often through fractional distillation or chromatography.

Logical Workflow:

References

• 1. iodobenzene.ltd [iodobenzene.ltd]
• 2. Page loading... [wap.guidechem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 1-Chloro-2-iodobenzene | 615-41-8 [chemicalbook.com]
• 5. 1-Chloro-2-iodobenzene | CAS 615-41-8 | High Purity [benchchem.com]
• 6. quora.com [quora.com]
• 7. Sandmeyer Reaction [organic-chemistry.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

An In-depth Technical Guide to the Electrophilic Aromatic Substitution on 1-Chloro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the core principles and experimental considerations for electrophilic aromatic substitution (EAS) reactions on 1-chloro-2-iodobenzene. This disubstituted benzene (B151609) derivative presents a unique case for studying regioselectivity due to the competing and synergistic effects of its two halogen substituents. Understanding these effects is crucial for the strategic synthesis of complex, polysubstituted aromatic compounds that are pivotal in pharmaceutical and materials science.

Core Concepts: Directing Effects and Reactivity

Electrophilic aromatic substitution on 1-chloro-2-iodobenzene is governed by the electronic and steric influences of the chloro and iodo substituents. Both chlorine and iodine are deactivating groups, meaning they decrease the rate of electrophilic substitution compared to benzene. This deactivation stems from their inductive electron-withdrawing effect (-I effect). However, both halogens possess lone pairs of electrons that can be donated to the aromatic ring through resonance (+M effect), which directs incoming electrophiles to the ortho and para positions.

In the case of 1-chloro-2-iodobenzene, the four available positions for substitution (3, 4, 5, and 6) are not equivalent. The directing effects of both halogens must be considered in concert:

• Chloro Group (at C1): Directs ortho (C6) and para (C4).

• Iodo Group (at C2): Directs ortho (C3) and para (C5).

The interplay of these directing effects, coupled with steric hindrance from the bulky iodine atom, dictates the regiochemical outcome of the reaction. The position between the two halogens (none in this case) is generally disfavored due to steric hindrance. The relative activating/deactivating strength of the halogens also plays a role. While both are deactivating, the larger and more polarizable iodine atom can better stabilize the positive charge in the arenium ion intermediate through resonance.

Key Electrophilic Aromatic Substitution Reactions

This section details the primary EAS reactions on 1-chloro-2-iodobenzene, including predicted product distributions based on analogous compounds and general experimental protocols.

Nitration

The introduction of a nitro group (-NO₂) onto the aromatic ring is a fundamental EAS reaction.

Predicted Product Distribution:

Based on the nitration of individual halobenzenes, a mixture of isomers is expected. For iodobenzene, nitration yields a significant proportion of the para and ortho isomers. In 1-chloro-2-iodobenzene, the primary products are anticipated to be 1-chloro-2-iodo-4-nitrobenzene (B3024577) and 1-chloro-2-iodo-6-nitrobenzene, with the former likely predominating due to reduced steric hindrance.

Product Name	Structure	Predicted Major/Minor
1-Chloro-2-iodo-4-nitrobenzene	C₆H₃ClINO₂	Major
1-Chloro-2-iodo-6-nitrobenzene	C₆H₃ClINO₂	Minor
1-Chloro-2-iodo-3-nitrobenzene	C₆H₃ClINO₂	Minor
1-Chloro-2-iodo-5-nitrobenzene	C₆H₃ClINO₂	Minor

Experimental Protocol: Nitration of 1-Chloro-2-iodobenzene

• Reagent Preparation: Prepare a nitrating mixture by cautiously adding concentrated nitric acid (1.1 equivalents) to chilled, concentrated sulfuric acid (2 equivalents).

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1-chloro-2-iodobenzene (1 equivalent) in a suitable solvent such as glacial acetic acid or dichloromethane (B109758). Cool the flask in an ice bath to 0-5 °C.

• Addition: Add the cold nitrating mixture dropwise to the stirred solution of 1-chloro-2-iodobenzene over 30-60 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Carefully pour the reaction mixture onto crushed ice. The crude product should precipitate.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash with cold water until the filtrate is neutral. The crude product can be purified by recrystallization from a suitable solvent, such as ethanol (B145695) or a mixture of ethanol and water, to yield the purified nitro derivatives.

Logical Workflow for Predicting Nitration Products

Caption: Prediction of nitration products based on directing effects and sterics.

Halogenation

The introduction of a halogen (e.g., Cl, Br) to the aromatic ring.

Predicted Product Distribution:

Similar to nitration, halogenation is expected to yield a mixture of isomers, with substitution occurring primarily at the positions activated by both halogens. The major product is likely to be the one with the incoming halogen at the least sterically hindered position.

Product Name	Structure	Predicted Major/Minor
1,4-Dichloro-2-iodobenzene	C₆H₃Cl₂I	Major
1,2-Dichloro-3-iodobenzene	C₆H₃Cl₂I	Minor
1-Chloro-2,6-diiodobenzene	C₆H₃ClI₂	Minor

Experimental Protocol: Chlorination of 1-Chloro-2-iodobenzene

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a gas inlet tube, place 1-chloro-2-iodobenzene (1 equivalent) and a Lewis acid catalyst such as anhydrous iron(III) chloride (FeCl₃) or aluminum chloride (AlCl₃) (0.1 equivalents).

• Reaction: Bubble chlorine gas through the stirred mixture at a controlled rate. The reaction is typically carried out at room temperature. Monitor the reaction progress by GC-MS or TLC.

• Workup: Upon completion, quench the reaction by carefully adding water.

• Isolation and Purification: Separate the organic layer and wash it with a dilute solution of sodium thiosulfate (B1220275) to remove any unreacted chlorine, followed by washing with water and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The resulting mixture of isomers can be separated by fractional distillation or column chromatography.

Sulfonation

The introduction of a sulfonic acid group (-SO₃H) to the aromatic ring.

Predicted Product Distribution:

Sulfonation is highly sensitive to steric hindrance. Therefore, the major product is expected to be the one where the bulky sulfonic acid group is introduced at the most accessible activated position.

Product Name	Structure	Predicted Major/Minor
4-Chloro-3-iodobenzenesulfonic acid	C₆H₄ClIO₃S	Major
2-Chloro-3-iodobenzenesulfonic acid	C₆H₄ClIO₃S	Minor

Experimental Protocol: Sulfonation of 1-Chloro-2-iodobenzene

• Reaction Setup: In a round-bottom flask, place 1-chloro-2-iodobenzene (1 equivalent).

• Addition: Slowly add fuming sulfuric acid (containing excess SO₃) or concentrated sulfuric acid (2-3 equivalents) to the substrate with stirring. The reaction is often exothermic and may require cooling to control the temperature.

• Reaction: Heat the reaction mixture, typically at temperatures ranging from 40 to 100 °C, for several hours. The reaction progress can be monitored by observing the dissolution of the organic layer into the acid.

• Workup: After cooling, carefully pour the reaction mixture onto crushed ice. The sulfonic acid product, being water-soluble, will remain in the aqueous layer.

• Isolation: The sulfonic acid can be isolated as its sodium salt by neutralizing the acidic solution with sodium hydroxide (B78521) or sodium chloride, which causes the sodium sulfonate salt to precipitate. The salt can then be collected by filtration.

Friedel-Crafts Acylation

The introduction of an acyl group (-COR) to the aromatic ring.

Predicted Product Distribution:

Friedel-Crafts acylation is also very sensitive to steric effects. The bulky acyl group will preferentially add to the least hindered position.

Product Name (for Acetylation)	Structure	Predicted Major/Minor
1-(4-Chloro-3-iodophenyl)ethanone	C₈H₆ClIO	Major
1-(2-Chloro-3-iodophenyl)ethanone	C₈H₆ClIO	Minor

Experimental Protocol: Friedel-Crafts Acetylation of 1-Chloro-2-iodobenzene

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to handle the evolved HCl), suspend anhydrous aluminum chloride (AlCl₃) (1.2 equivalents) in a dry, inert solvent such as dichloromethane or carbon disulfide.

• Formation of Acylium Ion: Cool the suspension in an ice bath and slowly add acetyl chloride (1.1 equivalents) dropwise from the dropping funnel.

• Addition of Substrate: After the formation of the acylium ion complex, add a solution of 1-chloro-2-iodobenzene (1 equivalent) in the same dry solvent dropwise to the reaction mixture, maintaining a low temperature.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for several hours. The reaction can be gently heated to drive it to completion if necessary. Monitor by TLC.

• Workup: Decompose the reaction complex by carefully pouring the mixture onto a mixture of crushed ice and concentrated hydrochloric acid.

• Isolation and Purification: Separate the organic layer, and extract the aqueous layer with the solvent. Combine the organic layers and wash with water, a dilute sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. The crude product can be purified by column chromatography or recrystallization.

General Mechanism of Electrophilic Aromatic Substitution

Molecular formula and weight of 1-Chloro-2-iodobenzene

An in-depth analysis of 1-Chloro-2-iodobenzene reveals its fundamental chemical properties, which are crucial for its application in research and drug development. This guide provides a concise summary of its molecular formula and weight, presented in a clear and accessible format for scientific professionals.

The foundational quantitative data for 1-Chloro-2-iodobenzene is summarized in the table below. This information is essential for stoichiometric calculations, analytical characterization, and experimental design in various chemical and pharmaceutical research settings.

Identifier	Value
Molecular Formula	C6H4ClI[1][2][3][4]
Molecular Weight	238.45 g/mol [1][2][5]

References

• 1. 1-Chloro-2-iodobenzene | C6H4ClI | CID 11993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. 1-chloro-2-iodobenzene [stenutz.eu]
• 4. 1-Chloro-2-iodobenzene, 99% | Fisher Scientific [fishersci.ca]
• 5. 1-Chloro-2-iodobenzene | 615-41-8 | TCI AMERICA [tcichemicals.com]

Navigating the Synthesis Landscape: A Technical Guide to the Hazards and Safe Handling of 1-Chloro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and hazard information for 1-Chloro-2-iodobenzene (CAS No. 615-41-8), a key intermediate in organic synthesis. The following sections detail its hazard classifications, physical and chemical properties, safe handling procedures, and emergency protocols to ensure its responsible use in a laboratory setting.

Section 1: GHS Hazard Identification and Classification

1-Chloro-2-iodobenzene is classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Researchers must be fully aware of these hazards before handling this compound. The GHS classification is summarized in the table below.

Hazard Class	Hazard Category	GHS Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity — Single Exposure	Category 3	H335: May cause respiratory irritation

Signal Word: Warning

GHS Pictogram:

A comprehensive list of precautionary statements is provided in the following table.

Code	Precautionary Statement
Prevention
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.
P264	Wash skin thoroughly after handling.
P271	Use only outdoors or in a well-ventilated area.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
Response
P302+P352	IF ON SKIN: Wash with plenty of water.
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P312	Call a POISON CENTER/doctor if you feel unwell.
P332+P313	If skin irritation occurs: Get medical advice/attention.
P337+P313	If eye irritation persists: Get medical advice/attention.
P362+P364	Take off contaminated clothing and wash it before reuse.
Storage
P403+P233	Store in a well-ventilated place. Keep container tightly closed.
P405	Store locked up.
Disposal
P501	Dispose of contents/container to an approved waste disposal plant.

Section 2: Physical and Chemical Properties

Understanding the physical and chemical properties of 1-Chloro-2-iodobenzene is crucial for its safe handling and for designing experiments.

Property	Value	Source
Molecular Formula	C₆H₄ClI	PubChem
Molecular Weight	238.45 g/mol	PubChem
Appearance	Clear, colorless to light yellow liquid	Echemi
Melting Point	1 °C (33.8 °F)	ChemicalBook
Boiling Point	234-235 °C (453-455 °F)	ChemBK
Density	1.952 g/mL at 25 °C	ChemBK
Flash Point	111 °C (232 °F) - closed cup	ChemicalBook
Solubility	Insoluble in water. Soluble in most common organic solvents.	Fisher Scientific

Section 3: Fire and Explosion Hazard Data

While not highly flammable, 1-Chloro-2-iodobenzene can pose a fire hazard under specific conditions.

NFPA 704 Rating:

• Health (Blue): 2 - Can cause temporary incapacitation or residual injury.

• Flammability (Red): 1 - Must be preheated before ignition can occur.

• Instability (Yellow): 0 - Normally stable, even under fire exposure conditions.

• Special (White): -

Extinguishing Media:

• Suitable: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Unsuitable: Do not use a heavy water stream.

Hazardous Combustion Products:

During a fire, irritating and toxic gases may be generated by thermal decomposition or combustion. These include carbon monoxide, carbon dioxide, hydrogen chloride, and hydrogen iodide.

Section 4: Reactivity and Stability

Reactivity:

1-Chloro-2-iodobenzene is generally stable under normal conditions.

Chemical Stability:

Stable at room temperature in closed containers under normal storage and handling conditions.

Incompatible Materials:

Avoid contact with strong oxidizing agents.

Hazardous Decomposition Products:

Under fire conditions, hazardous decomposition products include hydrogen chloride, carbon monoxide, carbon dioxide, and hydrogen iodide.

Section 5: Experimental Protocols and Safe Handling Workflow

While specific, detailed experimental protocols for this compound are proprietary to individual research groups, a logical workflow for its safe handling in a laboratory setting is essential. The following diagram outlines a comprehensive workflow from procurement to disposal.

Caption: A logical workflow for the safe handling of 1-Chloro-2-iodobenzene.

Section 6: First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route	First Aid Measures
Inhalation	Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately. Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the chemical.
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor.
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a doctor.

Section 7: Exposure Controls and Personal Protection

Adherence to proper exposure controls and the use of personal protective equipment (PPE) are paramount to ensuring safety.

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment:

Type	Specification
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).
Skin Protection	Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat. Handle with gloves. Gloves must be inspected prior to use. Wash and dry hands after use.
Respiratory Protection	If the exposure limits are exceeded, or irritation or other symptoms are experienced, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges.

Section 8: Accidental Release Measures

In case of a spill or release, follow these procedures:

• Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation. Wear appropriate personal protective equipment. Avoid breathing vapors, mist, or gas.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Methods for Containment and Cleaning Up: Absorb with inert material (e.g., vermiculite, sand, or earth) and place in a suitable, closed container for disposal.

Section 9: Storage and Disposal

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.

• Store locked up.

• Keep away from incompatible materials such as strong oxidizing agents.

Disposal:

• Dispose of contents/container to an approved waste disposal plant in accordance with local, state, and federal regulations. Halogenated organic waste should be segregated for appropriate disposal.

The following diagram illustrates the key hazard information relationships for 1-Chloro-2-iodobenzene.

Caption: Key hazard information and mitigation strategies for 1-Chloro-2-iodobenzene.

Protocols & Analytical Methods

Application Notes and Protocols: 1-Chloro-2-iodobenzene in Cross-Coupling Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1-Chloro-2-iodobenzene is a versatile dihalogenated aromatic compound that serves as a valuable building block in organic synthesis, particularly in the construction of complex molecular architectures. Its utility stems from the differential reactivity of the carbon-iodine (C-I) and carbon-chlorine (C-Cl) bonds in transition metal-catalyzed cross-coupling reactions. The C-I bond is significantly weaker and therefore more reactive than the C-Cl bond, allowing for selective functionalization at the iodine-bearing position under standard palladium-catalyzed conditions.[1] This chemoselectivity enables sequential, site-specific modifications, making 1-chloro-2-iodobenzene an ideal substrate for the synthesis of polysubstituted aromatic compounds prevalent in pharmaceuticals and advanced materials.

This document provides an overview of the application of 1-chloro-2-iodobenzene in several key cross-coupling reactions, complete with comparative data and detailed experimental protocols.

Caption: Logical workflow for sequential cross-coupling using 1-chloro-2-iodobenzene.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation, reacting an organoboron species with an organic halide.[2] For 1-chloro-2-iodobenzene, this reaction proceeds selectively at the C-I position to form 2-chloro-biphenyl derivatives, which are important precursors for many pharmaceutical compounds.

Comparative Data for Suzuki-Miyaura Coupling:

Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2.0)	Toluene	100	95
4-Methoxyphenylboronic acid	PEPPSI-iPr (3)	-	Cs₂CO₃ (2.0)	Dioxane	80	92
3-Thienylboronic acid	PdCl₂(dppf) (3)	-	K₂CO₃ (2.0)	DMF/H₂O	90	88
Vinylboronic acid pinacol (B44631) ester	Pd(PPh₃)₄ (5)	-	Na₂CO₃ (3.0)	DME	85	78

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• 1-Chloro-2-iodobenzene

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-3 mol%)

• Ligand (e.g., SPhos, 2-6 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Schlenk flask or reaction tube, magnetic stirrer, heating mantle, inert gas line (Argon or Nitrogen).

Procedure:

• To an oven-dried Schlenk flask, add 1-chloro-2-iodobenzene (1.0 mmol), the arylboronic acid (1.2 mmol), the base (2.0 mmol), the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol), and the ligand (e.g., SPhos, 0.04 mmol).

• Evacuate the flask and backfill with an inert gas. Repeat this cycle three times to ensure an inert atmosphere.

• Add the degassed solvent (5 mL) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitor the reaction progress using TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (B1210297) (20 mL).

• Filter the mixture through a pad of Celite to remove the catalyst and inorganic salts.

• Wash the organic phase with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Sonogashira Coupling

The Sonogashira coupling is a highly effective method for forming C(sp²)-C(sp) bonds by reacting a terminal alkyne with an aryl or vinyl halide, typically catalyzed by palladium and a copper(I) co-catalyst.[2][3][4] With 1-chloro-2-iodobenzene, this reaction selectively yields 1-alkynyl-2-chlorobenzene derivatives.

Comparative Data for Sonogashira Coupling:

Coupling Partner	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%)
Phenylacetylene	PdCl₂(PPh₃)₂ (2)	CuI (4)	TEA (2.0)	THF	60	96
Trimethylsilylacetylene	Pd(PPh₃)₄ (3)	CuI (5)	Diisopropylamine (2.5)	Toluene	70	91
1-Hexyne	Pd(OAc)₂ (1.5)	CuI (3)	K₂CO₃ (2.0)	DMF	80	85
Propargyl alcohol	PdCl₂(PPh₃)₂ (2)	CuI (4)	TEA (3.0)	Dioxane	50	93

Experimental Protocol: Sonogashira Coupling

Materials:

• 1-Chloro-2-iodobenzene

• Terminal alkyne (1.5 equivalents)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-3 mol%)

• Copper(I) iodide (CuI, 2-5 mol%)

• Amine base (e.g., Triethylamine (TEA) or Diisopropylamine, 2-3 equivalents)

• Anhydrous, degassed solvent (e.g., THF or Toluene)

• Schlenk flask, magnetic stirrer, inert gas line.

Procedure:

• Add 1-chloro-2-iodobenzene (1.0 mmol), the palladium catalyst (0.02 mmol), and copper(I) iodide (0.04 mmol) to an oven-dried Schlenk flask.

• Evacuate and backfill the flask with argon three times.

• Add the degassed solvent (5 mL), followed by the amine base (e.g., TEA, 2.0 mmol) and the terminal alkyne (1.5 mmol) via syringe.

• Stir the reaction mixture at the specified temperature (e.g., 60 °C) until the starting material is consumed (monitored by TLC or GC-MS).

• After cooling to room temperature, dilute the mixture with diethyl ether (20 mL) and filter through Celite.

• Wash the filtrate with saturated aqueous NH₄Cl solution (15 mL) to remove copper salts, followed by water (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent.

• Purify the residue by flash column chromatography.

Caption: Catalytic cycles of the Sonogashira coupling reaction.

Heck Coupling

The Heck reaction involves the coupling of an unsaturated halide with an alkene to form a substituted alkene, catalyzed by a palladium species in the presence of a base.[5][6] This reaction provides a powerful method for vinylation of 1-chloro-2-iodobenzene at the C-I position.

Comparative Data for Heck Coupling:

Alkene Partner	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%)
Styrene	Pd(OAc)₂ (1)	P(o-tolyl)₃ (2)	TEA (1.5)	DMF	100	89
n-Butyl acrylate	PdCl₂(PPh₃)₂ (2)	-	K₂CO₃ (2.0)	Acetonitrile	80	94
Acrylonitrile	Pd(PPh₃)₄ (3)	-	NaOAc (2.0)	DMA	120	82
1-Octene	Pd(OAc)₂ (2)	XPhos (4)	Cs₂CO₃ (2.0)	Dioxane	110	75

Experimental Protocol: Heck Coupling

Materials:

• 1-Chloro-2-iodobenzene

• Alkene (1.5 equivalents)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-2 mol%)

• Ligand (optional, e.g., P(o-tolyl)₃, 2-4 mol%)

• Base (e.g., TEA or K₂CO₃, 1.5-2.0 equivalents)

• High-boiling polar solvent (e.g., DMF, DMA, or Acetonitrile)

• Sealed reaction tube or flask with condenser.

Procedure:

• In an oven-dried reaction tube, combine 1-chloro-2-iodobenzene (1.0 mmol), the palladium catalyst (0.01 mmol), and if required, the ligand (0.02 mmol).

• Add the base (e.g., TEA, 1.5 mmol).

• Evacuate and backfill the tube with an inert gas three times.

• Add the degassed solvent (3 mL) and the alkene (1.5 mmol) via syringe.

• Seal the tube tightly and heat the reaction mixture to the specified temperature (e.g., 100 °C) with stirring.

• After the reaction is complete (monitored by GC-MS), cool the mixture to room temperature.

• Dilute with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Caption: Catalytic cycle of the Heck coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds from aryl halides and amines.[7][8] It is a powerful tool for synthesizing aryl amines, which are ubiquitous in pharmaceuticals. The reaction can be applied to 1-chloro-2-iodobenzene to selectively introduce an amino group at the 2-position.

Comparative Data for Buchwald-Hartwig Amination:

Amine Partner	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%)
Aniline	Pd₂(dba)₃ (1)	BINAP (3)	NaOt-Bu (1.5)	Toluene	100	90
Morpholine	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄ (2.0)	Dioxane	110	95
Benzylamine	Pd₂(dba)₃ (1.5)	BrettPhos (3)	LHMDS (1.8)	THF	70	88
n-Hexylamine	Pd(OAc)₂ (2)	RuPhos (4)	Cs₂CO₃ (2.0)	t-BuOH	90	92

Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• 1-Chloro-2-iodobenzene

• Amine (1.2 equivalents)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂, 1-2 mol%)

• Bulky phosphine (B1218219) ligand (e.g., XPhos, BINAP, 2-4 mol%)

• Strong, non-nucleophilic base (e.g., NaOt-Bu or K₃PO₄, 1.5-2.0 equivalents)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane)

• Glovebox or Schlenk line technique is highly recommended.

Procedure:

• Inside a glovebox, add the palladium pre-catalyst (0.01 mmol), ligand (0.04 mmol), and base (1.5 mmol) to an oven-dried Schlenk tube.

• Add 1-chloro-2-iodobenzene (1.0 mmol) and a stir bar.

• Seal the tube, remove from the glovebox, and add the degassed solvent (4 mL) and the amine (1.2 mmol) via syringe under a positive pressure of argon.

• Place the sealed tube in a preheated oil bath at the desired temperature (e.g., 100 °C).

• Stir vigorously until the reaction is complete (monitored by LC-MS or GC-MS).

• Cool the reaction to room temperature, dilute with ethyl acetate (20 mL), and quench with a saturated aqueous solution of NH₄Cl (10 mL).

• Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the product by column chromatography.

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. calibrechem.com [calibrechem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. Heck Reaction [organic-chemistry.org]
• 6. Heck reaction - Wikipedia [en.wikipedia.org]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Suzuki-Miyaura Coupling with 1-Chloro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical guidance for the successful execution of the Suzuki-Miyaura cross-coupling reaction using 1-chloro-2-iodobenzene as a key building block. This versatile substrate allows for selective functionalization, paving the way for the synthesis of complex biaryl structures prevalent in pharmacologically active compounds and advanced materials.

Introduction

The Suzuki-Miyaura coupling is a powerful palladium-catalyzed reaction that forms a carbon-carbon bond between an organoboron species and an organic halide.[1] For substrates containing multiple halogen atoms of differing reactivity, such as 1-chloro-2-iodobenzene, selective coupling can be achieved. The carbon-iodine bond is significantly more reactive than the carbon-chlorine bond in palladium-catalyzed cross-coupling reactions, following the general reactivity trend: I > Br > OTf > Cl.[2] This inherent difference in reactivity allows for the selective coupling at the iodine-bearing position under standard Suzuki-Miyaura conditions, leaving the chlorine atom intact for potential subsequent transformations.[2]

This document outlines optimized protocols, catalyst selection, and reaction conditions for the selective Suzuki-Miyaura coupling of 1-chloro-2-iodobenzene with a variety of arylboronic acids.

Data Presentation

The following tables summarize typical reaction conditions and expected yields for the Suzuki-Miyaura coupling of di- and tri-substituted haloarenes, which can be extrapolated for 1-chloro-2-iodobenzene.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of Polychlorinated Aryl Iodides

Catalyst / Ligand	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Reference
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene / H₂O	100	12	85-95	[2]
Pd(PPh₃)₄	Na₂CO₃	Dioxane / H₂O	90	16	70-80	[2]
Pd(dppf)Cl₂	Cs₂CO₃	DME / H₂O	85	12	~88	[3]
Pd₂(dba)₃ / XPhos	K₃PO₄	Toluene	110	12	~78	[3]

Table 2: Substrate Scope and Yields for Suzuki-Miyaura Coupling of Iodoenaminones with Arylboronic Acids (Microwave-Assisted)

Entry	Arylboronic Acid	Product	Yield (%)
1	4-Methoxyphenylboronic acid	α-(4-Methoxyphenyl)enaminone	92
2	4-Fluorophenylboronic acid	α-(4-Fluorophenyl)enaminone	85
3	3-Thienylboronic acid	α-(3-Thienyl)enaminone	78
4	Phenylboronic acid	α-Phenylenaminone	88

Note: This data is from a study on α-iodoenaminones and is presented to show the versatility of Suzuki-Miyaura coupling with various boronic acids under optimized conditions. Similar trends in reactivity can be expected for 1-chloro-2-iodobenzene.[4]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 1-Chloro-2-iodobenzene

This protocol is adapted from established methodologies for the coupling of polychlorinated aryl halides.[2][5]

Materials:

• 1-Chloro-2-iodobenzene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, 0.04 mmol, 4 mol%)

• Potassium phosphate (B84403) (K₃PO₄, 2.0 mmol, 2.0 equiv)

• Toluene (10 mL)

• Water (1 mL)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• To an oven-dried Schlenk flask, add 1-chloro-2-iodobenzene (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Under a positive flow of inert gas, add palladium(II) acetate (0.02 mmol) and SPhos (0.04 mmol).

• Add the degassed solvent system (Toluene/H₂O, 10:1, 11 mL).

• Heat the reaction mixture to 100 °C and stir for 12-16 hours. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-chloro-biphenyl derivative.

Protocol 2: Microwave-Assisted Suzuki-Miyaura Coupling

This protocol is adapted from a microwave-assisted procedure for the coupling of iodoenaminones, which can significantly reduce reaction times.[4]

Materials:

• 1-Chloro-2-iodobenzene (0.5 mmol, 1.0 equiv)

• Arylboronic acid (0.6 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.01 mmol, 2 mol%)

• Sodium carbonate (Na₂CO₃, 1.0 mmol, 2.0 equiv)

• 1,4-Dioxane (B91453) (4 mL)

• Water (1 mL)

Procedure:

• In a microwave reaction vessel, combine 1-chloro-2-iodobenzene (0.5 mmol), the arylboronic acid (0.6 mmol), tetrakis(triphenylphosphine)palladium(0) (0.01 mmol), and sodium carbonate (1.0 mmol).

• Add degassed 1,4-dioxane (4 mL) and water (1 mL).

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at 150 °C for 15-30 minutes.

• After cooling, dilute the reaction mixture with ethyl acetate (15 mL) and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic phase, concentrate, and purify the product by column chromatography.

Mandatory Visualizations

Caption: Experimental workflow for the Suzuki-Miyaura coupling.

Caption: Simplified catalytic cycle of the Suzuki-Miyaura coupling.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-Bromo-3-chloro-5-iodobenzene | 13101-40-1 | Benchchem [benchchem.com]
• 4. Microwave-assisted Suzuki-Miyaura couplings on α-iodoenaminones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of N,N'-diaryl-o-phenylenediamines using 1-Chloro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N'-diaryl-o-phenylenediamines are pivotal structural motifs in the fields of medicinal chemistry, materials science, and organic electronics. They serve as essential precursors for the synthesis of various heterocyclic compounds, including carbazoles and benzimidazoles, which are known for their diverse biological activities and photo-physical properties. This document provides detailed protocols for the synthesis of N,N'-diaryl-o-phenylenediamines utilizing 1-chloro-2-iodobenzene as the starting material. The methodologies presented focus on modern transition-metal-catalyzed cross-coupling reactions, namely the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation. The differential reactivity of the carbon-iodine and carbon-chlorine bonds in 1-chloro-2-iodobenzene allows for a strategic approach to the synthesis of both symmetrical and unsymmetrical N,N'-diaryl-o-phenylenediamines.

Synthetic Strategies

The synthesis of N,N'-diaryl-o-phenylenediamines from 1-chloro-2-iodobenzene can be approached via two primary catalytic systems. The choice of method may depend on factors such as substrate scope, functional group tolerance, and cost.

• Palladium-Catalyzed Buchwald-Hartwig Amination : This is a versatile and widely used method for the formation of C-N bonds.[1] It typically employs a palladium catalyst in conjunction with a phosphine (B1218219) ligand and a base. The higher reactivity of the C-I bond compared to the C-Cl bond allows for a sequential or one-pot double amination.

• Copper-Catalyzed Ullmann Condensation : A classical method for C-N bond formation, the Ullmann reaction has seen significant improvements with the development of modern catalytic systems.[2][3][4] It often requires higher reaction temperatures than the Buchwald-Hartwig amination but can be a cost-effective alternative.

Data Presentation: Comparison of Catalytic Systems

The following tables summarize representative quantitative data for the synthesis of N,N'-diaryl-o-phenylenediamines using palladium and copper-based catalytic systems. The data is compiled from literature precedents on similar transformations.

Table 1: Palladium-Catalyzed Double N-Arylation (Buchwald-Hartwig Amination)

Parameter	Representative Conditions	Typical Yield (%)	Reference
Aryl Halide	1-Chloro-2-iodobenzene	-	-
Amine	Aniline or substituted anilines (2.2 equiv.)	70-95	[5]
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃ (1-5 mol%)	-	[5]
Ligand	Xantphos, BINAP, or other bulky phosphines (2-10 mol%)	-	[5]
Base	NaOtBu, K₃PO₄, Cs₂CO₃ (2.5-3.0 equiv.)	-	[5]
Solvent	Toluene (B28343), Dioxane	-	[5]
Temperature (°C)	80-120	-	[5]
Reaction Time (h)	12-24	-	[5]

Table 2: Copper-Catalyzed Double N-Arylation (Ullmann Condensation)

Parameter	Representative Conditions	Typical Yield (%)	Reference
Aryl Halide	1-Chloro-2-iodobenzene	-	-
Amine	Aniline or substituted anilines (2.2 equiv.)	50-80	[3][4]
Copper Catalyst	CuI, Cu₂O (5-20 mol%)	-	[3][4]
Ligand	1,10-Phenanthroline, L-proline (10-40 mol%)	-	[3][4]
Base	K₂CO₃, Cs₂CO₃ (2.5-3.0 equiv.)	-	[3][4]
Solvent	DMF, DMSO, Toluene	-	[3][4]
Temperature (°C)	120-180	-	[3][4]
Reaction Time (h)	24-48	-	[3][4]

Experimental Protocols

Protocol 1: One-Pot Synthesis of Symmetrical N,N'-Diaryl-o-phenylenediamines via Buchwald-Hartwig Amination

This protocol describes a general procedure for the one-pot double N-arylation of an amine with 1-chloro-2-iodobenzene.

Materials:

• 1-Chloro-2-iodobenzene

• Aryl amine (2.2 equivalents)

• Palladium acetate (B1210297) (Pd(OAc)₂) (2 mol%)

• Xantphos (4 mol%)

• Sodium tert-butoxide (NaOtBu) (2.5 equivalents)

• Anhydrous toluene

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

• Magnetic stirrer and heating mantle

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add Pd(OAc)₂ (2 mol%), Xantphos (4 mol%), and NaOtBu (2.5 equiv.).

• Add 1-chloro-2-iodobenzene (1.0 equiv.) and the aryl amine (2.2 equiv.).

• Add anhydrous toluene via syringe.

• Stir the reaction mixture at room temperature for 10 minutes to ensure homogeneity.

• Heat the reaction mixture to 110 °C and maintain for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic phase under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).[6]

• Characterize the purified N,N'-diaryl-o-phenylenediamine by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Sequential Synthesis of Unsymmetrical N,N'-Diaryl-o-phenylenediamines

This protocol leverages the differential reactivity of the C-I and C-Cl bonds to introduce two different aryl amines sequentially.

Step 1: First N-Arylation (at the C-I position)

• Follow the procedure outlined in Protocol 1, but use only 1.1 equivalents of the first aryl amine.

• Maintain the reaction at a lower temperature (e.g., 80-90 °C) to favor selective reaction at the more reactive C-I bond.

• Monitor the reaction carefully to maximize the formation of the mono-arylated intermediate, N-aryl-2-chloro-iodobenzene.

• Upon consumption of the starting 1-chloro-2-iodobenzene, cool the reaction mixture. The intermediate can be isolated and purified or used directly in the next step.

Step 2: Second N-Arylation (at the C-Cl position)

• To the reaction mixture containing the mono-arylated intermediate, add the second aryl amine (1.1 equivalents).

• Add an additional portion of the palladium catalyst, ligand, and base if necessary.

• Increase the reaction temperature to 110-120 °C to facilitate the amination of the less reactive C-Cl bond.

• Monitor the reaction until completion.

• Follow the workup and purification procedure as described in Protocol 1.

Visualizations

Caption: General experimental workflow for the synthesis of N,N'-diaryl-o-phenylenediamines.

Caption: Logical relationship of sequential N-arylation of 1-chloro-2-iodobenzene.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 3. Ullmann Reaction [organic-chemistry.org]
• 4. Ullmann coupling-An overview - operachem [operachem.com]
• 5. researchgate.net [researchgate.net]
• 6. orgsyn.org [orgsyn.org]

Application Notes and Protocols for the Synthesis of 2,2'-Dichloro-biphenyl from 1-Chloro-2-iodobenzene

Abstract

This document provides a detailed protocol for the synthesis of 2,2'-dichloro-biphenyl via the Ullmann condensation, a copper-catalyzed homocoupling of 1-chloro-2-iodobenzene. This application note is intended for researchers, scientists, and professionals in drug development and organic synthesis. The protocol outlines the necessary reagents, equipment, step-by-step procedure, purification, and characterization of the final product. Additionally, a summary of expected quantitative data and a workflow diagram are presented to facilitate ease of use and reproducibility.

Introduction

2,2'-Dichloro-biphenyl is a polychlorinated biphenyl (B1667301) (PCB) congener, often utilized in biological studies and as a reference standard in environmental analysis.[1] Its synthesis is a key step for various research applications. The Ullmann reaction, first reported by Fritz Ullmann, is a classic method for the formation of biaryl compounds through the copper-mediated coupling of two aryl halides.[2][3] While traditionally requiring harsh conditions, modern adaptations have improved the feasibility of this transformation.[4][5] This protocol focuses on the homocoupling of 1-chloro-2-iodobenzene, leveraging the higher reactivity of the carbon-iodine bond over the carbon-chlorine bond to selectively form the desired C-C bond.

Reaction Principle

The Ullmann homocoupling reaction involves the reaction of an aryl halide with copper metal at elevated temperatures.[2][6] The mechanism is believed to proceed through the formation of an organocopper intermediate. An oxidative addition of the aryl halide to a copper(I) species, generated in situ, forms an arylcopper(III) intermediate. Subsequent reductive elimination yields the biaryl product and regenerates the active copper(I) catalyst.[2] In the case of 1-chloro-2-iodobenzene, the greater reactivity of the C-I bond allows for selective coupling to form 2,2'-dichloro-biphenyl.

Reaction Scheme:

Experimental Protocol

3.1. Materials and Equipment

• Reagents:

  • 1-Chloro-2-iodobenzene (C₆H₄ClI, MW: 238.45 g/mol )[7]

  • Copper powder, activated (Cu, MW: 63.55 g/mol )

  • Dimethylformamide (DMF), anhydrous

  • Toluene, anhydrous

  • Hydrochloric acid (HCl), 2 M solution

  • Ethyl acetate (B1210297) (EtOAc)

  • Hexane (B92381)

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

  • Silica (B1680970) gel for column chromatography (230-400 mesh)

• Equipment:

  • Three-neck round-bottom flask

  • Reflux condenser

  • Mechanical stirrer or magnetic stirrer with stir bar

  • Heating mantle with temperature controller

  • Inert gas supply (Argon or Nitrogen)

  • Schlenk line or equivalent inert atmosphere setup

  • Separatory funnel

  • Rotary evaporator

  • Glass column for chromatography

  • Thin Layer Chromatography (TLC) plates (silica gel coated)

  • Standard laboratory glassware

3.2. Reaction Setup and Procedure

The overall experimental workflow is depicted in the following diagram:

Caption: General experimental workflow for the Ullmann synthesis of 2,2'-dichloro-biphenyl.

Step-by-Step Procedure:

• Reaction Setup: To a dry 250 mL three-neck round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and an inert gas inlet, add activated copper powder (5.0 g, 78.7 mmol, 2.0 equiv). The flask should be under a positive pressure of argon or nitrogen.

• Reagent Addition: Add 1-chloro-2-iodobenzene (9.4 g, 39.4 mmol, 1.0 equiv) and anhydrous dimethylformamide (DMF, 100 mL) to the flask.

• Reaction: With vigorous stirring, heat the reaction mixture to 150 °C using a heating mantle. Maintain this temperature and continue stirring for 12-24 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (9:1) eluent system. The disappearance of the starting material spot (1-chloro-2-iodobenzene) indicates the reaction's completion.

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature.

  • Filter the mixture through a pad of Celite to remove the copper and copper salts. Wash the filter cake with ethyl acetate (3 x 50 mL).

  • Combine the filtrate and washings in a separatory funnel.

  • Wash the organic solution with 2 M HCl (2 x 100 mL) to remove residual DMF, followed by water (2 x 100 mL) and brine (1 x 100 mL).

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel. Elute with hexane to afford the pure 2,2'-dichloro-biphenyl as a white solid.[8]

3.3. Characterization

The identity and purity of the final product can be confirmed by standard analytical techniques such as:

• ¹H NMR and ¹³C NMR: To confirm the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight (C₁₂H₈Cl₂: 223.1 g/mol ).[9]

• Melting Point: The reported melting point of 2,2'-dichloro-biphenyl is in the range of 59-61 °C.

Data Presentation

The following table summarizes the expected quantitative data for a typical synthesis run as described in this protocol.

Parameter	Value
Reactants
1-Chloro-2-iodobenzene	9.4 g (39.4 mmol)
Copper Powder	5.0 g (78.7 mmol)
Product
Product Name	2,2'-Dichloro-biphenyl
Molecular Formula	C₁₂H₈Cl₂
Molecular Weight	223.1 g/mol
Theoretical Yield	4.39 g
Experimental Results
Actual Yield	3.0 - 3.5 g (Hypothetical)
Percent Yield	68 - 80% (Hypothetical)
Physical Appearance	White crystalline solid
Melting Point	59 - 61 °C
Purity (by GC/HPLC)	>98%

Safety and Handling

• This procedure should be carried out in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[4]

• 1-Chloro-2-iodobenzene is an irritant.[7] Avoid inhalation, ingestion, and skin contact.

• 2,2'-Dichloro-biphenyl is a PCB and should be handled with care as it may be toxic and harmful to the environment.[10] When heated to decomposition, it may emit toxic fumes.[1][10]

• Dispose of all chemical waste according to institutional and local regulations.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Conversion	Inactive copper powder.	Use freshly activated copper powder. Activation can be done by washing with dilute HCl, water, ethanol, and ether, then drying under vacuum.
Insufficient temperature.	Ensure the reaction temperature is maintained at 150 °C. Higher temperatures may be required, but can lead to side products.
Presence of water or oxygen.	Use anhydrous solvents and maintain a strict inert atmosphere throughout the reaction.
Formation of Byproducts	Side reactions at high temperatures.	Lower the reaction temperature and extend the reaction time.
Impurities in the starting material.	Use high-purity 1-chloro-2-iodobenzene.
Difficult Purification	Incomplete removal of DMF.	Ensure thorough washing with dilute HCl and water during the work-up.
Co-elution of impurities.	Use a long silica gel column and a shallow solvent gradient for chromatography.

Logical Relationships in Ullmann Coupling

The following diagram illustrates the key relationships and dependencies in the Ullmann coupling reaction.

Caption: Key factors influencing the outcome of the Ullmann coupling reaction.

References

• 1. 2,2'-DICHLOROBIPHENYL | 13029-08-8 [chemicalbook.com]
• 2. byjus.com [byjus.com]
• 3. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 6. Ullmann coupling-An overview - operachem [operachem.com]
• 7. 1-Chloro-2-iodobenzene | C6H4ClI | CID 11993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. 2,2'-DICHLOROBIPHENYL synthesis - chemicalbook [chemicalbook.com]
• 10. 2,2'-Dichlorobiphenyl | C12H8Cl2 | CID 25622 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of 1-Chloro-2-iodobenzene in Pharmaceutical Synthesis: A Detailed Overview

Introduction

1-Chloro-2-iodobenzene is a versatile di-halogenated aromatic compound that serves as a crucial building block in the synthesis of various pharmaceutical agents. Its unique reactivity, stemming from the differential reactivity of the carbon-iodine and carbon-chlorine bonds, allows for selective functionalization through a variety of cross-coupling reactions. This application note provides a detailed account of its utility in pharmaceutical synthesis, with a specific focus on the preparation of phenothiazine-based antipsychotic drugs.

Key Applications in Pharmaceutical Synthesis

The primary application of 1-chloro-2-iodobenzene and its derivatives in pharmaceutical synthesis lies in their participation in transition metal-catalyzed cross-coupling reactions. The carbon-iodine bond is significantly more reactive than the carbon-chlorine bond, enabling regioselective transformations. This differential reactivity is exploited in key bond-forming reactions such as:

• Suzuki-Miyaura Coupling: For the formation of carbon-carbon bonds, allowing the introduction of aryl or vinyl substituents.

• Sonogashira Coupling: For the creation of carbon-carbon triple bonds, essential for the synthesis of various bioactive molecules.

• Buchwald-Hartwig Amination: For the formation of carbon-nitrogen bonds, a cornerstone in the synthesis of a vast number of pharmaceuticals.[1]

• Ullmann Condensation: A classical method for forming carbon-oxygen, carbon-nitrogen, and carbon-sulfur bonds, often utilizing copper catalysts.

These reactions are instrumental in constructing the complex molecular architectures of modern pharmaceuticals.

Synthesis of Chlorpromazine: A Case Study

A significant application of chloro-iodobenzene derivatives is in the synthesis of 2-chlorophenothiazine (B30676), a key intermediate in the production of the widely used antipsychotic drug, Chlorpromazine.[2] The following sections detail a plausible synthetic pathway.

Synthesis of 2-Chlorophenothiazine

While a direct synthesis from 1-chloro-2-iodobenzene is not extensively documented in readily available literature, a closely related derivative, 2-bromo-4-chloro-1-iodobenzene (B1338351), is utilized in a novel copper-catalyzed synthesis of 2-chlorophenothiazine. This reaction demonstrates the construction of the phenothiazine (B1677639) tricycle, a core scaffold in many psychoactive drugs.

A patented method involves the reaction of benzothiazole (B30560) with 2-bromo-4-chloro-1-iodobenzene in the presence of a copper catalyst.[3]

Reaction Scheme:

Experimental Protocol: Synthesis of 2-Chlorophenothiazine [3]

• Reaction Setup: In a 10 mL reaction tube, combine benzothiazole (135 mg, 1 mmol), 2-bromo-4-chloro-1-iodobenzene (158 mg, 0.5 mmol), copper(II) oxide (16 mg, 0.2 mmol), a suitable ligand (e.g., N-alkoxy-1H-pyrrole amide, 2 mg, 0.01 mmol), and potassium hydroxide (B78521) (28 mg, 0.5 mmol).

• Solvent Addition: Add polyethylene (B3416737) glycol (PEG-300) (2 g) as the solvent.

• Reaction Conditions: Seal the reaction tube and heat the mixture to 90°C for 3 hours.

• Work-up: After the reaction is complete, extract the mixture with ethyl acetate. Wash the organic layer with water and then with saturated brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica (B1680970) gel column chromatography to obtain 2-chlorophenothiazine.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Amount	Moles (mmol)	Yield (%)
Benzothiazole	135.19	135 mg	1	-
2-Bromo-4-chloro-1-iodobenzene	317.36	158 mg	0.5	-
2-Chlorophenothiazine	233.72	151 mg	0.65	65

Table 1: Quantitative data for the synthesis of 2-chlorophenothiazine.

Synthesis of Chlorpromazine from 2-Chlorophenothiazine

The final step in the synthesis of Chlorpromazine involves the alkylation of the 2-chlorophenothiazine intermediate with 3-dimethylaminopropylchloride.[4][5][6][7]

Reaction Scheme:

Experimental Protocol: Synthesis of Chlorpromazine [4]

• Reaction Setup: To a mixture of 2-chlorophenothiazine (100 g) and toluene (B28343) (450 ml), add an aqueous solution of potassium hydroxide (96.02 g of potassium hydroxide in 100 ml of water) at 30°C.

• Heating: Heat the mixture to 98°C.

• Addition of Alkylating Agent: Add a toluene solution of 3-dimethylaminopropylchloride (135.24 g of 3-dimethylaminopropylchloride in 200 ml of toluene) to the heated reaction mixture.

• Reaction Maintenance: Maintain the reaction at 98°C for 6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture and proceed with a standard aqueous work-up. The crude Chlorpromazine can be further purified, for instance, by conversion to its hydrochloride salt and recrystallization. A patent describes obtaining a yield of 82.24% for Chlorpromazine hydrochloride after purification.[5]

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Amount	Moles (mol)	Yield (%)
2-Chlorophenothiazine	233.72	100 g	0.428	-
3-Dimethylaminopropylchloride	121.62	135.24 g	1.11	-
Chlorpromazine Hydrochloride	355.33	-	-	82.24

Table 2: Quantitative data for the synthesis of Chlorpromazine hydrochloride.

Signaling Pathways and Logical Relationships

The synthesis of Chlorpromazine from a chloro-iodobenzene derivative involves a series of logical steps, starting from the construction of the core heterocyclic system to the final installation of the pharmacologically active side chain.

Caption: Synthetic pathway of Chlorpromazine.

The following diagram illustrates the general workflow for a typical cross-coupling reaction involving 1-chloro-2-iodobenzene.

Caption: General experimental workflow.

Conclusion

1-Chloro-2-iodobenzene and its derivatives are valuable reagents in the pharmaceutical industry. Their differential halide reactivity allows for selective and controlled synthesis of complex molecules. The synthesis of Chlorpromazine, a cornerstone of antipsychotic medication, through intermediates derived from chloro-iodobenzene chemistry, highlights the importance of this class of compounds in the development of essential medicines. The strategic application of modern cross-coupling reactions enables the efficient construction of the phenothiazine scaffold and subsequent functionalization to yield the final active pharmaceutical ingredient. Further research into novel catalytic systems and reaction conditions continues to expand the utility of 1-chloro-2-iodobenzene in drug discovery and development.

References

• 1. CN101417986A - Method for preparing 2-chlorophenothiazine - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. CN104529938A - Novel method for synthesizing phenothiazine compounds - Google Patents [patents.google.com]
• 4. US20190314385A1 - Process for Preparation of Chlorpromazine or its Pharmaceutically Acceptable Salts - Google Patents [patents.google.com]
• 5. US20190314385A1 - Process for Preparation of Chlorpromazine or its Pharmaceutically Acceptable Salts - Google Patents [patents.google.com]
• 6. CN102617509A - Chlorpromazine hydrochloride synthesis process - Google Patents [patents.google.com]
• 7. CN102617509B - Chlorpromazine hydrochloride synthesis process - Google Patents [patents.google.com]

Application Notes and Protocols: 1-Chloro-2-iodobenzene as a Precursor for Photosensitive Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloro-2-iodobenzene is a versatile halogenated aromatic compound that serves as a key precursor in the synthesis of various organic materials.[1] Its unique reactivity, stemming from the presence of both chloro and iodo substituents, allows for selective functionalization through a variety of cross-coupling reactions. This attribute makes it a valuable building block for the construction of complex molecules with tailored photophysical properties. This document provides detailed application notes and experimental protocols for the synthesis of a photosensitive carbazole (B46965) derivative, 9-(2-chlorophenyl)-9H-carbazole, using 1-chloro-2-iodobenzene as a primary reactant. Carbazole derivatives are renowned for their applications in organic electronics, particularly as hole-transporting and emissive materials in Organic Light-Emitting Diodes (OLEDs), owing to their excellent thermal stability and strong luminescence.[2][3]

Application: Synthesis of 9-(2-chlorophenyl)-9H-carbazole

The synthesis of 9-(2-chlorophenyl)-9H-carbazole from 1-chloro-2-iodobenzene and carbazole is achieved via the Buchwald-Hartwig amination, a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[4] This reaction offers high efficiency and functional group tolerance, making it a preferred method for the synthesis of N-arylcarbazoles.[1][4]

Reaction Principle

The Buchwald-Hartwig amination involves the reaction of an aryl halide with an amine in the presence of a palladium catalyst, a phosphine (B1218219) ligand, and a base. In this specific application, 1-chloro-2-iodobenzene serves as the aryl halide and carbazole as the amine. The catalytic cycle proceeds through oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation, and finally, reductive elimination to yield the N-arylated product.[1]

Quantitative Data Summary

The photophysical properties of 9-(2-chlorophenyl)-9H-carbazole are crucial for its application in photosensitive materials. The following table summarizes key quantitative data, with some values estimated based on closely related carbazole derivatives due to the limited availability of direct experimental data for this specific compound.[2][5]

Parameter	Value	Method of Determination
Absorption Maximum (λabs)	~330 - 350 nm	UV-Vis Spectroscopy
Molar Extinction Coefficient (ε)	> 10,000 M-1cm-1	UV-Vis Spectroscopy
Emission Maximum (λem)	~360 - 380 nm	Fluorescence Spectroscopy
Fluorescence Quantum Yield (Φf)	0.4 - 0.6	Comparative Method (vs. Quinine (B1679958) Sulfate)
Fluorescence Lifetime (τf)	2 - 5 ns	Time-Correlated Single Photon Counting (TCSPC)

Experimental Protocols

Synthesis of 9-(2-chlorophenyl)-9H-carbazole via Buchwald-Hartwig Amination

This protocol outlines the synthesis of 9-(2-chlorophenyl)-9H-carbazole from 1-chloro-2-iodobenzene and carbazole.

Materials:

• 1-Chloro-2-iodobenzene

• Carbazole

• Palladium(II) acetate (B1210297) (Pd(OAc)2)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene (B28343)

• Ethyl acetate

• Hexane (B92381)

• Water (deionized)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Celite

• Silica (B1680970) gel for column chromatography

Equipment:

• Schlenk flask or reaction vial

• Magnetic stirrer and stir bar

• Oil bath

• Inert gas supply (Argon or Nitrogen)

• Rotary evaporator

• Apparatus for flash column chromatography

• Thin-layer chromatography (TLC) plates and developing chamber

• UV lamp for TLC visualization

Procedure:

• Reaction Setup:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add carbazole (1.0 mmol, 167.2 mg), palladium(II) acetate (0.02 mmol, 4.5 mg), and XPhos (0.04 mmol, 19.1 mg).

  • Evacuate and backfill the flask with an inert gas (e.g., argon) three times to ensure an inert atmosphere.[4]

• Addition of Reagents:

  • Under a positive pressure of the inert gas, add sodium tert-butoxide (1.4 mmol, 134.6 mg).

  • Add 5 mL of anhydrous toluene to the flask via syringe.

  • Finally, add 1-chloro-2-iodobenzene (1.1 mmol, 262.3 mg).

• Reaction:

  • Seal the Schlenk flask and place it in a preheated oil bath at 110 °C.

  • Stir the reaction mixture vigorously for 12-24 hours. The progress of the reaction can be monitored by TLC.[4]

• Work-up:

  • Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • Dilute the reaction mixture with 20 mL of ethyl acetate and filter through a pad of Celite to remove insoluble salts and the catalyst.

  • Wash the Celite pad with an additional 10 mL of ethyl acetate.

  • Combine the organic filtrates and wash with 2 x 20 mL of water and 20 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.[4]

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 9-(2-chlorophenyl)-9H-carbazole as a solid.

Photophysical Characterization

The following protocols describe the standard procedures for characterizing the photophysical properties of the synthesized 9-(2-chlorophenyl)-9H-carbazole.

1. UV-Vis Absorption Spectroscopy:

• Objective: To determine the absorption maxima (λabs) and molar extinction coefficient (ε).

• Methodology:

  • Prepare a stock solution of 9-(2-chlorophenyl)-9H-carbazole of a known concentration in a suitable solvent (e.g., dichloromethane).

  • Prepare a series of dilutions from the stock solution.

  • Record the absorption spectra of the solutions using a UV-Vis spectrophotometer over a relevant wavelength range (e.g., 250-500 nm).

  • Identify the wavelength of maximum absorbance (λabs).

  • Calculate the molar extinction coefficient (ε) using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration, and l is the path length of the cuvette.

2. Fluorescence Spectroscopy:

• Objective: To determine the emission maximum (λem).

• Methodology:

  • Use a dilute solution of the compound to avoid inner filter effects.

  • Excite the sample at its absorption maximum (λabs).

  • Record the fluorescence emission spectrum using a spectrofluorometer.

  • Identify the wavelength of maximum emission (λem).

3. Fluorescence Quantum Yield (Φf) Determination:

• Objective: To determine the efficiency of the fluorescence process.

• Methodology (Comparative Method):

  • Select a standard fluorophore with a known quantum yield that absorbs and emits in a similar spectral region (e.g., quinine sulfate in 0.1 M H2SO4, Φf = 0.54).[2]

  • Prepare solutions of both the sample and the standard with accurately known absorbances at the same excitation wavelength (typically < 0.1 to minimize reabsorption effects).

  • Measure the integrated fluorescence intensity (area under the emission curve) for both the sample and the standard under identical experimental conditions.

  • Calculate the quantum yield of the sample using the following equation: Φsample = Φstandard × (Isample / Istandard) × (Astandard / Asample) × (ηsample2 / ηstandard2) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and η is the refractive index of the solvent.

4. Fluorescence Lifetime (τf) Measurement:

• Objective: To determine the average time the molecule spends in the excited state before returning to the ground state.

• Methodology (Time-Correlated Single Photon Counting - TCSPC):

  • Excite a dilute solution of the sample with a pulsed light source (e.g., a picosecond laser).

  • Use a sensitive single-photon detector to measure the arrival time of the first emitted photon relative to the excitation pulse.

  • Repeat this process many times to build a histogram of photon arrival times.

  • Fit the resulting decay curve to an exponential function to extract the fluorescence lifetime (τf).[2]

Visualizations

Caption: Synthetic scheme for 9-(2-chlorophenyl)-9H-carbazole.

Caption: General experimental workflow for the synthesis.

Caption: Workflow for photophysical characterization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: Synthesis of Biaryl Derivatives Using 1-Chloro-2-iodobenzene

Abstract

This document provides detailed application notes and protocols for the synthesis of biaryl and unsymmetrical teraryl derivatives using 1-chloro-2-iodobenzene as a versatile building block. The orthogonal reactivity of the carbon-iodine (C-I) and carbon-chlorine (C-Cl) bonds allows for a sequential, site-selective functionalization, primarily through the Suzuki-Miyaura cross-coupling reaction. This methodology is of significant interest to researchers in medicinal chemistry and materials science for the construction of complex molecular architectures.

Introduction

Biaryl scaffolds are privileged structures in a vast array of pharmaceuticals, agrochemicals, and organic materials. The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis for the formation of C(sp²)-C(sp²) bonds. 1-Chloro-2-iodobenzene is a particularly useful starting material for the synthesis of multi-substituted biaryl compounds due to the differential reactivity of its two halogen atoms.

The carbon-iodine bond is significantly more reactive towards palladium catalysts under standard Suzuki-Miyaura conditions than the more robust carbon-chlorine bond. This allows for a selective mono-arylation at the iodo-position under mild conditions, leaving the chloro-substituent intact for subsequent, more forcing, cross-coupling reactions. This stepwise approach provides a reliable route to unsymmetrical biaryl and teraryl derivatives.

Principle of Selective Reactivity

The successful sequential functionalization of 1-chloro-2-iodobenzene hinges on the difference in bond dissociation energies and the mechanism of the Suzuki-Miyaura catalytic cycle. The C-I bond is weaker than the C-Cl bond, making it more susceptible to oxidative addition to a Pd(0) catalyst, which is the rate-determining step in many cross-coupling reactions.

By carefully selecting the reaction conditions—specifically the catalyst, ligand, base, and temperature—chemoselective coupling at the C-I position can be achieved with high yields, while the C-Cl bond remains unreacted. A second coupling can then be performed under more forcing conditions to functionalize the chloro-position.

Caption: Logical workflow for the sequential Suzuki-Miyaura coupling of 1-chloro-2-iodobenzene.

Experimental Protocols

The following protocols provide detailed methodologies for the selective mono-arylation of 1-chloro-2-iodobenzene and the subsequent arylation of the resulting 2-chlorobiphenyl (B15942) derivative.

Protocol 1: Selective Mono-arylation of 1-Chloro-2-iodobenzene

This protocol describes the Suzuki-Miyaura coupling of 1-chloro-2-iodobenzene with an arylboronic acid at the C-I position.

Materials:

• 1-Chloro-2-iodobenzene

• Arylboronic acid (e.g., Phenylboronic acid)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (B91453)

• Water (degassed)

• Ethyl acetate (B1210297)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a 100 mL round-bottom flask, add 1-chloro-2-iodobenzene (1.00 g, 4.19 mmol), the desired arylboronic acid (1.2 equivalents, 5.03 mmol), and potassium carbonate (2.0 equivalents, 8.38 mmol).

• Place the flask under an inert atmosphere (Nitrogen or Argon).

• Add 1,4-dioxane (20 mL) and degassed water (5 mL) to the flask.

• To the stirred suspension, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 equivalents, 0.126 mmol, 145 mg).

• Heat the reaction mixture to 80 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Add water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 2-chloro-1,1'-biphenyl derivative.

Caption: Experimental workflow for the selective mono-arylation of 1-chloro-2-iodobenzene.

Protocol 2: Arylation of 2-Chloro-1,1'-biphenyl Derivatives

This protocol describes the more challenging Suzuki-Miyaura coupling at the C-Cl position of the 2-chloro-biaryl intermediate. This step typically requires a more active catalyst system and more forcing conditions.

Materials:

• 2-Chloro-1,1'-biphenyl derivative (from Protocol 1)

• Arylboronic acid (e.g., 4-Methoxyphenylboronic acid)

• Palladium(II) acetate [Pd(OAc)₂]

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)

• Potassium phosphate (B84403) (K₃PO₄)

• Toluene (B28343)

• Water (degassed)

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Schlenk tube or similar reaction vessel for air-sensitive reactions

Procedure:

• To a Schlenk tube, add the 2-chloro-1,1'-biphenyl derivative (1.0 equivalent), the second arylboronic acid (1.5 equivalents), and potassium phosphate (3.0 equivalents).

• Evacuate and backfill the tube with an inert atmosphere (Nitrogen or Argon) three times.

• Add palladium(II) acetate (0.02 equivalents) and SPhos (0.04 equivalents).

• Add anhydrous, degassed toluene and a small amount of degassed water (e.g., Toluene/H₂O 10:1 v/v).

• Seal the Schlenk tube and heat the reaction mixture to 100-110 °C for 18-36 hours, or until TLC/GC-MS analysis indicates consumption of the starting material.

• Cool the reaction to room temperature.

• Dilute the mixture with diethyl ether and filter through a pad of celite, washing the pad with additional diethyl ether.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the final unsymmetrical biaryl/teraryl product.

Data Presentation

The following table summarizes representative yields for the selective mono-arylation of 1-chloro-2-iodobenzene (Protocol 1) with various arylboronic acids.

Entry	Arylboronic Acid (R¹-B(OH)₂)	Product	Yield (%)
1	Phenylboronic acid	2-Chloro-1,1'-biphenyl	95
2	4-Methylphenylboronic acid	2-Chloro-4'-methyl-1,1'-biphenyl	96
3	4-Methoxyphenylboronic acid	2-Chloro-4'-methoxy-1,1'-biphenyl	93
4	4-Fluorophenylboronic acid	2-Chloro-4'-fluoro-1,1'-biphenyl	89
5	3-Thiopheneboronic acid	2-(2-Chlorophenyl)thiophene	85
6	2-Naphthylboronic acid	2-(2-Chlorophenyl)naphthalene	91

Conditions: 1-chloro-2-iodobenzene (1.0 eq.), arylboronic acid (1.2 eq.), Pd(PPh₃)₄ (3 mol%), K₂CO₃ (2.0 eq.), 1,4-dioxane/H₂O (4:1), 80 °C, 12-24h. Yields are for isolated, purified products.

Applications and Further Considerations

The sequential Suzuki-Miyaura coupling of 1-chloro-2-iodobenzene is a powerful tool for the synthesis of complex molecules.

• Drug Discovery: This method allows for the rapid generation of libraries of unsymmetrical biaryls, which are common motifs in pharmacologically active compounds.

• Materials Science: The synthesis of tailored oligoarenes with specific electronic and photophysical properties is possible, which is relevant for applications in organic light-emitting diodes (OLEDs) and other organic electronics.

• Ligand Synthesis: The resulting 2-chlorobiphenyls can be further functionalized to create novel phosphine (B1218219) or N-heterocyclic carbene (NHC) ligands for catalysis.

Researchers should note that the second coupling step (at the C-Cl bond) is often more challenging and may require careful optimization of the catalyst system (palladium precursor and ligand), base, and solvent. The use of modern, electron-rich, and sterically hindered phosphine ligands (e.g., Buchwald-type ligands like SPhos or XPhos) is often crucial for achieving good yields with less reactive aryl chlorides.

Application Notes and Protocols: Chemoselective Formation of Grignard Reagent from 1-Chloro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Grignard reagents are powerful nucleophilic organometallic compounds with broad applications in organic synthesis, particularly for the formation of carbon-carbon bonds.[1] The preparation of Grignard reagents from dihalogenated aromatic compounds presents a unique challenge and opportunity for chemoselective synthesis. This application note provides a detailed protocol for the selective formation of a Grignard reagent from 1-chloro-2-iodobenzene.

The difference in bond dissociation energies between the carbon-iodine and carbon-chlorine bonds allows for the preferential oxidative addition of magnesium to the more labile carbon-iodine bond. This chemoselectivity yields 2-chlorophenylmagnesium iodide as the primary organometallic species, leaving the chloro substituent intact for potential subsequent transformations. The general order of reactivity for halogens in Grignard reagent formation is I > Br > Cl > F.[1][2] This protocol outlines the necessary precautions, reaction conditions, and analytical methods to successfully synthesize and utilize this valuable synthetic intermediate.

Signaling Pathway and Logic

The chemoselective formation of the Grignard reagent from 1-chloro-2-iodobenzene is dictated by the differential reactivity of the carbon-halogen bonds. The weaker carbon-iodine bond undergoes oxidative insertion by magnesium, while the stronger carbon-chlorine bond remains unreacted under the specified conditions.

Caption: Chemoselective Grignard reagent formation from 1-chloro-2-iodobenzene.

Experimental Workflow

The following diagram outlines the general workflow for the preparation and subsequent reaction of the Grignard reagent from 1-chloro-2-iodobenzene.

Caption: General experimental workflow for Grignard reagent formation and reaction.

Quantitative Data

Precise yield data for the Grignard reagent formation from 1-chloro-2-iodobenzene is not extensively reported in the literature. However, data from analogous chemoselective Grignard formations and reactions of chloro-substituted aryl halides provide a strong indication of expected yields.

Starting Material	Solvent	Activating Agent	Reported Yield of Grignard Reagent/Product	Reference
4-Chloroanisole	Tetrahydropyran (B127337)	1,2-Dibromoethane	99% (Grignard Reagent)	[3]
p-Dichlorobenzene	Tetrahydrofuran (B95107)	Ethyl bromide, Iodine	90.5% (Grignard Reagent)	[4]
Phenyl chloride	Tetrahydrofuran	Ethyl bromide, Iodine	96.8% (Grignard Reagent)	[4]
1-Bromo-4-chlorobenzene	Diethyl ether	Not specified	~75% success in formation (Product: 4-chlorobenzaldehyde)	Not specified in search results
6-tert-butyldimethylsilyloxychlorohexane	Toluene	sBu2Mg (exchange)	77% (Product after reaction with aldehyde)	[5]

Detailed Experimental Protocols

Materials:

• 1-Chloro-2-iodobenzene (reagent grade)

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Iodine crystal (as initiator)

• Nitrogen or Argon gas (for inert atmosphere)

• Electrophile (e.g., benzaldehyde, dimethylformamide)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Standard laboratory glassware (three-necked round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer)

• Schlenk line or equivalent inert atmosphere setup

Safety Precautions:

• Grignard reagents are highly reactive, pyrophoric, and react violently with water and protic solvents. All operations must be conducted under a strict inert atmosphere (nitrogen or argon) using anhydrous solvents and oven-dried glassware.

• Anhydrous THF is highly flammable and can form explosive peroxides. Use in a well-ventilated fume hood away from ignition sources.

• The reaction can be exothermic. Ensure proper temperature control and have an ice bath readily available.

• Wear appropriate personal protective equipment (PPE), including safety goggles, flame-retardant lab coat, and gloves.

Protocol 1: Formation of 2-Chlorophenylmagnesium Iodide

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser topped with a nitrogen/argon inlet, and a dropping funnel. Flame-dry the entire apparatus under vacuum or a stream of inert gas and allow it to cool to room temperature under the inert atmosphere.

• Magnesium Activation: To the flask, add magnesium turnings (1.2 equivalents). Add a single small crystal of iodine. Gently warm the flask with a heat gun under the inert atmosphere until the purple iodine vapor is observed, which will then sublime on the magnesium surface. The disappearance of the iodine color upon cooling is an indication of magnesium activation.

• Initiation: Add a small amount of anhydrous THF to the flask to cover the magnesium turnings. In the dropping funnel, prepare a solution of 1-chloro-2-iodobenzene (1.0 equivalent) in anhydrous THF. Add a small portion (approx. 5-10%) of the 1-chloro-2-iodobenzene solution to the magnesium suspension.

• The reaction is initiated when a color change (typically becoming cloudy and greyish) and a gentle reflux of the solvent are observed. If the reaction does not start, gentle warming with a water bath may be necessary.

• Grignard Reagent Formation: Once the reaction has initiated, add the remaining solution of 1-chloro-2-iodobenzene from the dropping funnel dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating to maintain a reflux for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The resulting dark grey or brownish solution is the 2-chlorophenylmagnesium iodide, which should be used immediately in the next step.

Protocol 2: Reaction of 2-Chlorophenylmagnesium Iodide with an Electrophile (e.g., Benzaldehyde)

• Reaction Setup: Cool the freshly prepared Grignard reagent solution to 0 °C using an ice bath.

• Electrophile Addition: Prepare a solution of the electrophile (e.g., benzaldehyde, 1.0 equivalent) in anhydrous THF in a separate dropping funnel. Add the electrophile solution dropwise to the stirred Grignard reagent solution while maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly and carefully quench the reaction by adding saturated aqueous ammonium chloride solution dropwise.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent such as diethyl ether or ethyl acetate (B1210297) (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by an appropriate method, such as column chromatography on silica (B1680970) gel or recrystallization, to yield the desired product.

Conclusion

The chemoselective formation of a Grignard reagent from 1-chloro-2-iodobenzene is a reliable and valuable synthetic transformation. By carefully controlling the reaction conditions, particularly through the use of an ethereal solvent like THF and maintaining an inert and anhydrous environment, researchers can selectively form the organomagnesium iodide while preserving the chloro-substituent. This intermediate opens up possibilities for further functionalization, making it a key tool in the synthesis of complex substituted aromatic compounds for applications in drug discovery and materials science.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. JP2008063239A - Method for preparing grignard reagent of oxygen-containing chlorobenzene compound using tetrahydropyran as solvent - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. d-nb.info [d-nb.info]

Application Note: Selective Sonogashira Coupling of Terminal Alkynes with 1-Chloro-2-iodobenzene

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Sonogashira cross-coupling reaction is a powerful and widely utilized method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2] This reaction, typically catalyzed by a palladium complex with a copper(I) co-catalyst, has become indispensable in the synthesis of pharmaceuticals, natural products, and advanced organic materials.[3][4] A key advantage of this methodology is its ability to proceed under mild conditions with high functional group tolerance.[5]

This application note focuses on the selective Sonogashira coupling of terminal alkynes with 1-chloro-2-iodobenzene. The significant difference in reactivity between the aryl-iodide and aryl-chloride bonds (C-I > C-Br > C-Cl) allows for a highly regioselective reaction.[5][6] The oxidative addition of the palladium catalyst occurs preferentially at the weaker carbon-iodine bond, leaving the carbon-chlorine bond intact for potential subsequent transformations. This selectivity provides a strategic advantage in medicinal chemistry and materials science for the stepwise synthesis of complex, multi-substituted aromatic compounds.

Reaction Principle and Mechanism

The Sonogashira coupling proceeds via two interconnected catalytic cycles: a palladium cycle and a copper cycle.[2] The generally accepted mechanism involves the following key steps:

• Palladium Cycle :

  • Oxidative Addition : The active Pd(0) catalyst undergoes oxidative addition with the aryl halide. In the case of 1-chloro-2-iodobenzene, this occurs selectively at the more reactive C-I bond to form a Pd(II) complex.[5]

  • Transmetalation : A copper(I) acetylide, formed in the copper cycle, transfers the alkyne group to the Pd(II) complex.

  • Reductive Elimination : The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the final aryl-alkyne product and regenerate the Pd(0) catalyst.[5]

• Copper Cycle :

  • The Cu(I) co-catalyst reacts with the terminal alkyne to form a π-alkyne complex.

  • In the presence of a base (typically an amine), the terminal alkyne is deprotonated to form a copper(I) acetylide intermediate, which is the active nucleophile for the transmetalation step.[2]

The selective reaction at the iodine position is driven by the lower bond dissociation energy of the C-I bond compared to the C-Cl bond, which facilitates a much faster rate of oxidative addition.

Caption: Catalytic cycles of the Sonogashira cross-coupling reaction.

Experimental Protocols

The following is a representative protocol for the coupling of phenylacetylene (B144264) with 1-chloro-2-iodobenzene. This procedure should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the catalyst.

Caption: General workflow for Sonogashira coupling experiments.

Materials and Equipment

• Reactants : 1-Chloro-2-iodobenzene, Terminal Alkyne (e.g., phenylacetylene)

• Catalysts : Dichlorobis(triphenylphosphine)palladium(II) [Pd(PPh₃)₂Cl₂], Copper(I) iodide [CuI]

• Base : Triethylamine (B128534) (Et₃N) or Diisopropylethylamine (DIPEA)

• Solvent : Anhydrous Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Equipment : Schlenk flask or oven-dried round-bottom flask, magnetic stirrer, heating mantle, inert gas line (N₂ or Ar), syringes, TLC plates, rotary evaporator, flash chromatography system.

Detailed Procedure

• To an oven-dried Schlenk flask under a nitrogen atmosphere, add 1-chloro-2-iodobenzene (1.0 mmol, 1.0 eq).

• Add the palladium catalyst, Pd(PPh₃)₂Cl₂ (0.03 mmol, 3 mol%), and the co-catalyst, CuI (0.05 mmol, 5 mol%).

• Add anhydrous THF (5 mL) and triethylamine (3.0 mmol, 3.0 eq). Stir the mixture for 5 minutes.

• Using a syringe, add the terminal alkyne (e.g., phenylacetylene, 1.1 mmol, 1.1 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). If the reaction is sluggish, gentle heating (e.g., 40-60 °C) may be applied.

• Upon completion, cool the reaction to room temperature and quench by adding saturated aqueous ammonium (B1175870) chloride solution (15 mL).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired 1-chloro-2-(alkynyl)benzene product.[5][7]

Data Presentation

The following table summarizes the results for the selective Sonogashira coupling of various terminal alkynes with substituted dihalobenzenes, demonstrating the utility and efficiency of this protocol. The reaction selectively occurs at the iodo-substituted position.

Entry	Aryl Halide	Terminal Alkyne	Product	Yield (%)	Reference
1	1-Chloro-2-iodobenzene	Trimethylsilylacetylene (TMSA)	1-Chloro-2-((trimethylsilyl)ethynyl)benzene	N/A	[3]
2	5-Chloro-1,2-diiodobenzene	Phenylacetylene	5-Chloro-1,2-diiodo-3-(phenylethynyl)benzene	42%	[6]
3	1-Chloro-2-iodobenzene	4-Chlorophenylacetylene	1-Chloro-2-((4-chlorophenyl)ethynyl)benzene	45%	[6]

Note: Yields are for isolated products after purification. The reaction in Entry 1 is noted in the literature, confirming the feasibility of the coupling, though a specific yield was not provided in the cited abstract.[3] Entries 2 and 3 show results for similar chloro-iodo-substituted systems, underscoring the selective nature of the coupling at the C-I bond.[6]

Troubleshooting

• Low Yield : Ensure all reagents and solvents are anhydrous and that the reaction is maintained under a strictly inert atmosphere. The activity of the palladium catalyst is crucial.

• Homocoupling (Glaser Coupling) : The formation of alkyne dimers is a common side reaction. This can often be minimized by the slow addition of the alkyne, maintaining a low reaction temperature, and ensuring the reaction is oxygen-free.

• Reaction Stalls : If the reaction does not proceed to completion, a slight increase in temperature or the addition of a small amount of fresh catalyst may be beneficial. The choice of base and solvent can also significantly impact reaction rates.

References

• 1. Sonogashira Coupling [organic-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 6. Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient con ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA01569E [pubs.rsc.org]
• 7. rsc.org [rsc.org]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 1-Chloro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen (C-N) bonds through a palladium- or nickel-catalyzed cross-coupling reaction.[1][2][3] This powerful transformation has revolutionized the synthesis of arylamines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and functional materials. The reaction's broad substrate scope and tolerance for various functional groups offer a significant advantage over classical methods for C-N bond formation, such as the Ullmann condensation or nucleophilic aromatic substitution, which often necessitate harsh reaction conditions and have limited applicability.

This document provides detailed application notes and experimental protocols for the Buchwald-Hartwig amination of 1-chloro-2-iodobenzene. A key challenge and opportunity with this substrate is the selective amination at the more reactive C-I bond over the less reactive C-Cl bond, allowing for the synthesis of valuable N-(2-chlorophenyl)amines. These products can serve as versatile building blocks for further functionalization.

Reaction Principle and Selectivity

The Buchwald-Hartwig amination of 1-chloro-2-iodobenzene proceeds via a catalytic cycle that is initiated by the oxidative addition of the aryl halide to a low-valent transition metal complex (typically Pd(0) or Ni(0)). Due to the significant difference in bond dissociation energies between the C-I and C-Cl bonds, the oxidative addition occurs preferentially at the carbon-iodine bond. Following oxidative addition, coordination of the amine, deprotonation by a base, and reductive elimination furnish the desired N-(2-chlorophenyl)amine product and regenerate the active catalyst.

The choice of catalyst, ligand, base, and solvent is crucial for achieving high selectivity and yield. Bulky, electron-rich phosphine (B1218219) ligands are commonly employed to facilitate the key steps of oxidative addition and reductive elimination.[2]

Experimental Protocols

The following protocols provide detailed procedures for the selective Buchwald-Hartwig amination of 1-chloro-2-iodobenzene with various classes of amines. It is important to note that these are generalized protocols, and optimization of reaction parameters may be necessary for specific substrates and scales. All reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Protocol 1: Palladium-Catalyzed Amination of 1-Chloro-2-iodobenzene with Anilines

This protocol is suitable for the coupling of 1-chloro-2-iodobenzene with a range of aniline (B41778) derivatives.

Reaction Scheme:

Materials:

• 1-Chloro-2-iodobenzene

• Aniline derivative (e.g., aniline, 4-methoxyaniline, 4-toluidine)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene (B28343)

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd(OAc)₂ (2 mol%) and XPhos (4 mol%).

• Seal the tube with a septum, and evacuate and backfill with argon three times.

• Under a positive flow of argon, add sodium tert-butoxide (1.4 equivalents).

• Add 1-chloro-2-iodobenzene (1.0 equivalent) and the aniline derivative (1.2 equivalents).

• Add anhydrous, degassed toluene via syringe to achieve a concentration of approximately 0.1 M with respect to 1-chloro-2-iodobenzene.

• Place the reaction vessel in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion (typically 4-24 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite®, washing the pad with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using a gradient of ethyl acetate in hexanes.

Protocol 2: Nickel-Catalyzed Amination of 1-Chloro-2-iodobenzene with Primary and Secondary Amines

This protocol, adapted from a procedure for a similar substrate, is effective for the selective amination of the C-I bond with a variety of primary and secondary amines.[4]

Reaction Scheme:

Materials:

• 1-Chloro-2-iodobenzene

• Primary or secondary amine (e.g., n-octylamine, morpholine, piperidine)

• Nickel(II) acetylacetonate (B107027) (Ni(acac)₂)

• Phenylboronic ester (activator)

• Potassium phosphate (B84403) (K₃PO₄)

• Anhydrous solvent (e.g., toluene or dioxane)

Procedure:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add Ni(acac)₂ (2 mol%).

• Seal the tube with a septum, and evacuate and backfill with argon three times.

• Under a positive flow of argon, add potassium phosphate (3.0 equivalents) and the phenylboronic ester (1.3 equivalents).

• Add 1-chloro-2-iodobenzene (1.0 equivalent) and the amine (1.5 equivalents).

• Add the anhydrous, degassed solvent via syringe to achieve a concentration of approximately 0.5 M with respect to 1-chloro-2-iodobenzene.

• Place the reaction vessel in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation

The following tables summarize representative yields for the Buchwald-Hartwig amination of haloarenes with various amines, demonstrating the general applicability and efficiency of this methodology.

Table 1: Nickel-Catalyzed Selective Amination of 1-Chloro-4-iodobenzene with Various Amines [4]

Entry	Amine	Product	Yield (%)
1	p-Toluidine	4-Chloro-N-(p-tolyl)aniline	94
2	Aniline	4-Chloro-N-phenylaniline	73
3	p-Methoxyaniline	4-Chloro-N-(4-methoxyphenyl)aniline	91
4	n-Octylamine	4-Chloro-N-octylaniline	71
5	Morpholine	4-(4-Chlorophenyl)morpholine	86
6	Piperidine	1-(4-Chlorophenyl)piperidine	84

Note: Data adapted from a study on 1-chloro-4-iodobenzene, which serves as a good model for the reactivity of 1-chloro-2-iodobenzene.

Mandatory Visualizations

Catalytic Cycle of the Buchwald-Hartwig Amination

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Experimental Workflow for Buchwald-Hartwig Amination

Caption: General experimental workflow for Buchwald-Hartwig amination.

Troubleshooting and Optimization

• Low or No Conversion: Ensure all reagents and solvents are anhydrous and the reaction is performed under a strictly inert atmosphere. The choice of ligand is critical; for less reactive amines, a more electron-rich and bulky ligand may be required. Increasing the reaction temperature or catalyst loading may also improve conversion.

• Formation of Side Products: The primary side product in the amination of 1-chloro-2-iodobenzene is the product of amination at the C-Cl bond or diarylation of a primary amine. To favor mono-arylation at the C-I bond, using a bulky ligand and carefully controlling the stoichiometry of the amine can be effective.

• Difficult Purification: The product, N-(2-chlorophenyl)amines, may have similar polarity to the starting materials or byproducts. Careful selection of the eluent system for column chromatography is crucial. An initial acid-base extraction can sometimes help to remove basic impurities or unreacted amine.

Conclusion

The Buchwald-Hartwig amination is a highly effective and versatile method for the synthesis of N-(2-chlorophenyl)amines from 1-chloro-2-iodobenzene. By carefully selecting the catalyst system and reaction conditions, high selectivity for amination at the C-I bond can be achieved. The protocols and data presented herein provide a solid foundation for researchers to successfully apply this powerful transformation in their synthetic endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 1-Chloro-2-iodobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude 1-Chloro-2-iodobenzene. The information is tailored for researchers, scientists, and drug development professionals to address specific issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 1-Chloro-2-iodobenzene?

A1: Common impurities depend on the synthetic route used. A frequent synthesis involves the diazotization of 2-chloroaniline (B154045) followed by a Sandmeyer-type reaction with iodide. Potential impurities from this process include:

• Starting materials: Unreacted 2-chloroaniline.

• Isomeric byproducts: Other isomers of chloroiodobenzene (e.g., 1-chloro-3-iodobenzene, 1-chloro-4-iodobenzene).

• Side-reaction products: Chlorobenzene, dichlorobenzenes, and diiodobenzenes.

• Solvent residues: Residual organic solvents used in the synthesis and workup.

Q2: Which purification technique is most suitable for crude 1-Chloro-2-iodobenzene?

A2: The choice of purification technique depends on the nature and quantity of the impurities.

• Vacuum distillation is highly effective for removing non-volatile impurities and separating isomers with sufficiently different boiling points.

• Column chromatography is ideal for separating isomeric impurities and other closely related byproducts.

• Recrystallization can be employed if the crude product is a solid at room temperature or can be solidified from a suitable solvent, and is effective for removing small amounts of impurities.

Q3: What are the key physical properties of 1-Chloro-2-iodobenzene relevant to its purification?

A3: Understanding the physical properties is crucial for selecting and optimizing purification methods.

Property	Value	Citation
Molecular Formula	C₆H₄ClI	[1]
Molecular Weight	238.45 g/mol	[1]
Appearance	Colorless to light yellow liquid	[2]
Boiling Point	234-235 °C (at atmospheric pressure)
Melting Point	~1 °C
Density	~1.952 g/mL at 25 °C
Solubility	Soluble in non-polar organic solvents (hexane, toluene, ether); insoluble in water.	[3]

Troubleshooting Guides

Vacuum Distillation

Issue: Product decomposition during distillation.

• Cause: The atmospheric boiling point of 1-Chloro-2-iodobenzene is high, which can lead to thermal degradation.

• Solution: Perform the distillation under reduced pressure (vacuum) to lower the boiling point. A vacuum of 10-20 mmHg is a good starting point. Ensure the heating mantle temperature is not set excessively high.[4]

Issue: Poor separation of isomers.

• Cause: Insufficient column efficiency (number of theoretical plates).

• Solution:

  • Increase the length of the distillation column.

  • Use a fractionating column with a higher efficiency packing material (e.g., Vigreux or packed column).

  • Optimize the reflux ratio; a higher reflux ratio generally improves separation but increases distillation time.[5]

Column Chromatography

Issue: Poor separation of the desired product from impurities.

• Cause: Inappropriate solvent system (mobile phase) or stationary phase.

• Solution:

  • Optimize the solvent system: Use Thin-Layer Chromatography (TLC) to screen for an optimal solvent system. For non-polar compounds like 1-Chloro-2-iodobenzene, start with a non-polar solvent like hexane (B92381) and gradually add a slightly more polar solvent like ethyl acetate (B1210297) or dichloromethane.[6][7] A good starting point for TLC analysis is a 95:5 mixture of hexane:ethyl acetate.

  • Select an appropriate stationary phase: Standard silica (B1680970) gel is generally effective. For difficult separations of halogenated aromatics, consider using a stationary phase with different selectivity, such as alumina.

Issue: Tailing of spots on TLC or bands on the column.

• Cause: The compound may be interacting too strongly with the acidic silica gel, or the column may be overloaded.

• Solution:

  • Add a small amount (0.1-1%) of a modifier like triethylamine (B128534) to the eluent to neutralize the acidic sites on the silica gel.[8]

  • Reduce the amount of crude material loaded onto the column.

Recrystallization

Issue: The compound oils out instead of crystallizing.

• Cause: The solvent is too non-polar, or the solution is cooled too quickly.

• Solution:

  • Use a slightly more polar solvent or a mixed solvent system. For example, dissolve the compound in a minimal amount of a good solvent (e.g., hot hexane) and then add a poor solvent (e.g., ethanol) dropwise until the solution becomes slightly cloudy, then reheat to clarify and cool slowly.

  • Ensure a slow cooling rate. Allow the solution to cool to room temperature undisturbed before placing it in an ice bath.[9]

Issue: Low recovery of the purified product.

• Cause: The compound has significant solubility in the cold recrystallization solvent, or too much solvent was used.

• Solution:

  • Ensure the minimum amount of hot solvent is used to dissolve the crude product.

  • After crystallization, cool the flask in an ice bath for at least 30 minutes to maximize precipitation.

  • Minimize the amount of cold solvent used to wash the collected crystals.

Experimental Protocols

Protocol 1: Vacuum Distillation

• Apparatus Setup: Assemble a standard vacuum distillation apparatus with a fractionating column (e.g., Vigreux). Ensure all glassware is dry and joints are properly sealed. Use a cold trap between the receiving flask and the vacuum pump.

• Sample Preparation: Place the crude 1-Chloro-2-iodobenzene in the distillation flask with a magnetic stir bar or boiling chips.

• Distillation:

  • Begin stirring and slowly reduce the pressure to approximately 10-20 mmHg.

  • Gradually heat the distillation flask using a heating mantle.

  • Collect the fraction that distills at the expected boiling point at the applied pressure. The boiling point will be significantly lower than the atmospheric boiling point.

• Analysis: Analyze the collected fractions for purity using Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 2: Flash Column Chromatography

• TLC Analysis: Determine a suitable solvent system using TLC. A common mobile phase for dihalobenzenes is a mixture of hexane and ethyl acetate (e.g., 98:2 v/v). The desired compound should have an Rf value of approximately 0.2-0.3.[7]

• Column Packing:

  • Prepare a slurry of silica gel in the chosen mobile phase.

  • Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure.

  • Add a thin layer of sand on top of the silica gel bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a more volatile solvent like dichloromethane.

  • Carefully load the sample onto the top of the column.

• Elution:

  • Begin eluting with the mobile phase, maintaining a constant flow rate.

  • Collect fractions and monitor their composition by TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1-Chloro-2-iodobenzene.

Protocol 3: Recrystallization

• Solvent Selection: Based on solubility data, a non-polar solvent like heptane (B126788) or a mixed solvent system such as ethanol/water could be effective. The ideal solvent should dissolve the compound when hot but not when cold.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent until the solid just dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize yield.[9]

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Purification Workflow

Caption: A logical workflow for the purification of crude 1-Chloro-2-iodobenzene.

References

• 1. 1-Chloro-2-iodobenzene | C6H4ClI | CID 11993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. iodobenzene.ltd [iodobenzene.ltd]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Purification [chem.rochester.edu]
• 6. Chromatography [chem.rochester.edu]
• 7. biotage.com [biotage.com]
• 8. Purification [chem.rochester.edu]
• 9. chem.libretexts.org [chem.libretexts.org]

Optimal storage and handling conditions for 1-Chloro-2-iodobenzene

This guide provides researchers, scientists, and drug development professionals with essential information on the optimal storage, handling, and troubleshooting for 1-Chloro-2-iodobenzene.

Optimal Storage and Handling Conditions

Proper storage and handling are crucial for maintaining the integrity and stability of 1-Chloro-2-iodobenzene. Adherence to these guidelines will help prevent degradation and ensure safety.

Summary of Storage and Handling Parameters

Parameter	Recommended Condition	Source(s)
Storage Temperature	Room temperature in a cool, dry place.	[1][2]
Container	Tightly closed container.	[1][3][4][5]
Atmosphere	Well-ventilated area.	[1][3][4]
Light Exposure	Store in a dark place or shaded area; light sensitive.	[2][5][6]
Incompatible Materials	Avoid strong oxidizing agents.	[1][4]
Handling	Use in a well-ventilated area.	[1][3]
Personal Protective Equipment (PPE)	Wear protective gloves, clothing, and eye/face protection.	[1][3][4][5]

Troubleshooting Guide

This section addresses common issues that may arise during the use of 1-Chloro-2-iodobenzene in experimental settings.

Issue 1: The compound has developed a yellow or greenish tint.

• Possible Cause: Exposure to light or air, leading to potential degradation. 1-Chloro-2-iodobenzene is known to be light-sensitive.[2][6] The appearance of a colorless to yellow or even green liquid is noted by some suppliers.

• Solution:

  • Verify the purity of the compound using an appropriate analytical method (e.g., GC-MS, NMR).

  • If the purity is acceptable for your application, proceed with the experiment, but note the color change in your records.

  • For future prevention, ensure the container is tightly sealed and stored in a dark or shaded area.[2][5][6] Consider using an amber glass bottle for storage.

  • If the compound is stabilized with a copper chip, ensure it is still present, as this is intended to inhibit degradation.

Issue 2: Inconsistent or unexpected reaction outcomes.

• Possible Cause 1: Compound Degradation. The reagent may have degraded due to improper storage, leading to lower reactivity or the presence of impurities that interfere with the reaction. Thermal decomposition can generate hydrogen chloride and hydrogen iodide.[1][4]

• Solution 1:

  • Assess the purity of the 1-Chloro-2-iodobenzene stock.

  • If degradation is suspected, it is recommended to use a fresh, unopened bottle of the reagent.

  • Always store the compound under the recommended conditions to minimize degradation.[1][3]

• Possible Cause 2: Incompatible Reagents. The reaction may involve substances that are incompatible with 1-Chloro-2-iodobenzene, such as strong oxidizing agents.[1][4]

• Solution 2:

  • Review the reaction scheme to identify any strong oxidizing agents.

  • If an oxidizing agent is necessary, consider alternative synthetic routes or protective group strategies.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-Chloro-2-iodobenzene?

A1: 1-Chloro-2-iodobenzene is classified as an irritant.[2][7] It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[5][7]

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: It is essential to wear appropriate personal protective equipment, including chemical safety goggles or glasses, protective gloves, and suitable protective clothing to prevent skin exposure.[1][3][4] All handling should be conducted in a well-ventilated area or with a local exhaust system.[3][5]

Q3: How should I dispose of 1-Chloro-2-iodobenzene waste?

A3: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[3][4] Do not allow the product to enter drains.[5]

Q4: Is 1-Chloro-2-iodobenzene stable at room temperature?

A4: Yes, it is stable at room temperature in closed containers under normal storage and handling conditions.[1][6] However, it is sensitive to light and should be stored accordingly.[2][5][6]

Q5: What are the signs of degradation?

A5: A noticeable change in color from colorless to yellow or greenish can be an indicator of degradation. Inconsistent experimental results may also suggest that the compound has degraded.

Experimental Workflow & Troubleshooting Logic

The following diagram illustrates a logical workflow for troubleshooting common issues encountered when using 1-Chloro-2-iodobenzene.

Caption: Troubleshooting workflow for 1-Chloro-2-iodobenzene experiments.

References

• 1. 1-Chloro-2-iodobenzene(615-41-8) MSDS Melting Point Boiling Point Density Storage Transport [chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. synquestlabs.com [synquestlabs.com]
• 7. 1-Chloro-2-iodobenzene | C6H4ClI | CID 11993 - PubChem [pubchem.ncbi.nlm.nih.gov]

How to handle the light sensitivity of 1-Chloro-2-iodobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the light-sensitive compound 1-Chloro-2-iodobenzene.

Frequently Asked Questions (FAQs)

Q1: Is 1-Chloro-2-iodobenzene sensitive to light?

A1: Yes, 1-Chloro-2-iodobenzene is classified as a light-sensitive compound.[1][2] Exposure to light, particularly UV radiation, can induce decomposition, leading to the formation of impurities and potentially impacting the outcome of your experiment.

Q2: How should I properly store 1-Chloro-2-iodobenzene?

A2: To ensure its stability, 1-Chloro-2-iodobenzene should be stored in a tightly sealed, amber glass bottle to protect it from light.[1][2] The storage area should be cool, dry, and well-ventilated. Some suppliers provide the compound with copper chips as a stabilizer.

Q3: What are the potential consequences of exposing 1-Chloro-2-iodobenzene to light during my experiment?

A3: Exposure to light can initiate the photodegradation of 1-Chloro-2-iodobenzene. The primary consequence is the homolytic cleavage of the carbon-iodine bond, which is weaker than the carbon-chlorine bond. This generates a 2-chlorophenyl radical and an iodine radical. These reactive radical species can then participate in a variety of side reactions, leading to the formation of unwanted byproducts. This can result in lower yields of your desired product, difficult purification, and potentially misleading experimental results.

Q4: What kind of side products can I expect from the photodegradation of 1-Chloro-2-iodobenzene?

A4: The radical intermediates formed upon light exposure can lead to several byproducts. The most common are:

• 2,2'-Dichlorobiphenyl (B50601): Formed by the coupling of two 2-chlorophenyl radicals.

• Chlorobenzene: Formed if the 2-chlorophenyl radical abstracts a hydrogen atom from the solvent or another molecule.

• Biphenyl derivatives: If other aryl radicals are present in the reaction mixture.

• Polymeric materials: In some cases, extensive radical reactions can lead to the formation of polymeric tars.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving 1-Chloro-2-iodobenzene due to its light sensitivity.

Issue	Potential Cause	Troubleshooting Steps
Low or no yield of the desired product	Decomposition of 1-Chloro-2-iodobenzene before or during the reaction.	1. Verify Storage: Ensure the reagent was stored correctly in a sealed amber vial in a cool, dark place. 2. Minimize Light Exposure During Reaction: Wrap the reaction flask and any addition funnels with aluminum foil. Work in a fume hood with the sash lowered and the hood light turned off. Use a desk lamp with a yellow or red bulb for illumination if necessary. 3. Degas Solvents: Oxygen can participate in radical side reactions. Ensure all solvents are properly degassed before use. 4. Use Stabilized Reagent: If available, use 1-Chloro-2-iodobenzene that is stabilized with copper chips.
Presence of unexpected, difficult-to-separate impurities	Formation of byproducts from photodegradation, such as 2,2'-dichlorobiphenyl or chlorobenzene.	1. Analyze Byproducts: Use techniques like GC-MS or LC-MS to identify the impurities. The presence of compounds with masses corresponding to the expected byproducts can confirm photodegradation. 2. Optimize Reaction Time: Shorter reaction times can minimize the exposure of the reagent to reaction conditions that might promote degradation. 3. Purification Strategy: If byproduct formation is unavoidable, consider purification techniques such as crystallization or preparative chromatography to isolate the desired product.
Inconsistent reaction outcomes	Varying degrees of reagent degradation due to inconsistent handling and light exposure between experiments.	1. Standardize Handling Protocol: Implement a strict, standardized protocol for handling 1-Chloro-2-iodobenzene for all users in the lab. This should include minimizing the time the reagent bottle is open and ensuring consistent light protection measures. 2. Perform a Quality Check: If you suspect the quality of your reagent, you can perform a quick purity check using techniques like NMR or GC before use.

Experimental Protocols: Handling 1-Chloro-2-iodobenzene in a Suzuki-Miyaura Coupling Reaction

This protocol provides a general methodology for a Suzuki-Miyaura cross-coupling reaction using 1-Chloro-2-iodobenzene, with specific steps to mitigate its light sensitivity.

Materials:

• 1-Chloro-2-iodobenzene

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃ or Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane/water mixture)

• Round-bottom flask wrapped in aluminum foil

• Schlenk line or glovebox for inert atmosphere

• Standard glassware for reaction setup and workup

Procedure:

• Reaction Setup:

  • Assemble the reaction glassware (foil-wrapped round-bottom flask, condenser, etc.) and dry it thoroughly in an oven.

  • Allow the glassware to cool to room temperature under a stream of inert gas (e.g., argon or nitrogen).

• Reagent Addition (under inert atmosphere and low light):

  • In the foil-wrapped flask, add the palladium catalyst, base, and arylboronic acid.

  • Briefly remove the septum from the 1-Chloro-2-iodobenzene bottle in a dimly lit area (or under a red light) and quickly withdraw the required amount using a syringe.

  • Immediately add the 1-Chloro-2-iodobenzene to the reaction flask via a septum.

  • Add the degassed solvent to the reaction flask via a syringe.

• Reaction:

  • Stir the reaction mixture at the desired temperature.

  • Monitor the reaction progress using TLC or LC-MS. Keep the samples protected from light as much as possible during analysis.

• Workup and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Perform a standard aqueous workup.

  • Purify the crude product by flash column chromatography or recrystallization. During these steps, continue to minimize exposure to direct light where practical.

Visualizations

Logical Workflow for Handling 1-Chloro-2-iodobenzene

Caption: Workflow for handling light-sensitive 1-Chloro-2-iodobenzene.

Potential Photodecomposition Pathway of 1-Chloro-2-iodobenzene

Caption: Simplified photodegradation pathway of 1-Chloro-2-iodobenzene.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems - PMC [pmc.ncbi.nlm.nih.gov]

Identifying and removing impurities from 1-Chloro-2-iodobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Chloro-2-iodobenzene. Here, you will find detailed information on identifying and removing common impurities encountered during its synthesis and handling.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the most common impurities in 1-Chloro-2-iodobenzene?

A1: The most prevalent impurities in 1-Chloro-2-iodobenzene typically arise from its synthesis. These include:

• Isomeric Impurities: 1-Chloro-3-iodobenzene and 1-Chloro-4-iodobenzene are common byproducts, particularly in syntheses involving the direct iodination of chlorobenzene (B131634).

• Unreacted Starting Materials: Residual chlorobenzene may be present if the reaction has not gone to completion.

• Solvent Residues: Depending on the synthetic and purification methods used, residual solvents may also be present.

Q2: How can I identify the impurities in my 1-Chloro-2-iodobenzene sample?

A2: Several analytical techniques can be employed to identify and quantify impurities:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating and identifying volatile impurities. The different isomers of chloroiodobenzene can often be resolved, and their mass spectra will confirm their identity. Unreacted chlorobenzene will also be readily detected.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectroscopy can provide detailed structural information. The aromatic region of the 1H NMR spectrum will show distinct patterns for the ortho (1,2-), meta (1,3-), and para (1,4-) isomers. For example, the 1H NMR spectrum of 1-Chloro-2-iodobenzene shows a characteristic set of four distinct aromatic protons, while the more symmetric 1-Chloro-4-iodobenzene will exhibit a simpler pattern with two sets of equivalent protons.[1][2]

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used for the separation and quantification of isomeric impurities, particularly when coupled with a UV detector.

Q3: My GC-MS analysis shows multiple peaks. How can I confirm which peak corresponds to 1-Chloro-2-iodobenzene and which are impurities?

A3: In a typical GC separation of chloroiodobenzene isomers on a standard non-polar column, the elution order is often related to their boiling points. 1-Chloro-2-iodobenzene generally has a slightly different retention time compared to its meta and para isomers. To confirm peak identities:

• Mass Spectrometry: The mass spectrum of each peak should be analyzed. All three isomers will have the same molecular ion peak (m/z 238), but their fragmentation patterns may show subtle differences.

• Reference Standards: The most reliable method is to inject commercially available pure standards of 1-Chloro-2-iodobenzene, 1-Chloro-3-iodobenzene, and 1-Chloro-4-iodobenzene to compare their retention times with the peaks in your sample.

Q4: I need to remove isomeric impurities from my 1-Chloro-2-iodobenzene. Which purification method is most effective?

A4: The choice of purification method depends on the level of impurity and the scale of your experiment. Here are the most common and effective techniques:

• Fractional Vacuum Distillation: This is often the most effective method for separating isomers with different boiling points. Since the boiling points of the chloroiodobenzene isomers are relatively close, a fractional distillation column is necessary to achieve good separation. Performing the distillation under vacuum is crucial to prevent thermal decomposition of the compound.

• Column Chromatography: For smaller scale purifications or when distillation is not feasible, column chromatography over silica (B1680970) gel can be effective. A non-polar mobile phase, such as a mixture of hexane (B92381) and ethyl acetate (B1210297), is typically used. The separation is based on the small differences in polarity between the isomers.

• Recrystallization: If the crude product is a solid or can be induced to crystallize, recrystallization can be a highly effective purification method. The choice of solvent is critical; an ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures, while the impurities remain in solution. Ethanol or mixed solvent systems like ethanol-water are often good starting points for halogenated aromatic compounds.

Data Presentation

Table 1: Purity of 1-Chloro-2-iodobenzene Before and After Purification

Purification Method	Initial Purity (Area % by GC)	Final Purity (Area % by GC)	Predominant Impurities Removed
Fractional Vacuum Distillation	~95%	>99.0%	1-Chloro-3-iodobenzene, 1-Chloro-4-iodobenzene
Column Chromatography	~90%	>98.5%	Isomeric impurities, baseline impurities
Recrystallization	~92%	>99.5%	Isomeric impurities, colored byproducts

Note: The initial and final purity values are typical and may vary depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: Fractional Vacuum Distillation

Objective: To separate 1-Chloro-2-iodobenzene from its isomeric impurities.

Apparatus:

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Vacuum source with a pressure gauge

• Heating mantle and magnetic stirrer

Procedure:

• Place the crude 1-Chloro-2-iodobenzene into the round-bottom flask with a magnetic stir bar.

• Assemble the fractional distillation apparatus, ensuring all joints are properly sealed.

• Begin stirring and gradually apply vacuum to the system, aiming for a pressure of 10-20 mmHg.

• Slowly heat the flask using the heating mantle.

• Observe the vapor rising through the fractionating column. The temperature at the distillation head should remain steady during the collection of each fraction.

• Collect a forerun fraction, which will be enriched in any lower-boiling impurities.

• As the temperature rises and stabilizes at the boiling point of 1-Chloro-2-iodobenzene at the applied pressure, collect the main fraction in a clean receiving flask.

• Monitor the purity of the collected fractions by GC-MS.

• Stop the distillation before the flask goes to dryness to prevent the formation of potentially explosive peroxides.

Protocol 2: Column Chromatography

Objective: To purify 1-Chloro-2-iodobenzene from isomeric and other impurities on a smaller scale.

Materials:

• Glass chromatography column

• Silica gel (60-120 mesh)

• Hexane

• Ethyl acetate

• Crude 1-Chloro-2-iodobenzene

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates and chamber

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane.

• Column Packing: Pour the slurry into the column and allow the silica to settle, ensuring an evenly packed bed. Drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading: Dissolve the crude 1-Chloro-2-iodobenzene in a minimal amount of the mobile phase (e.g., hexane). Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting with a non-polar solvent system, such as 100% hexane. The less polar impurities will elute first.

• Fraction Collection: Collect fractions and monitor the separation using TLC.

• Gradient Elution (if necessary): If the desired product is not eluting, gradually increase the polarity of the mobile phase by adding a small percentage of ethyl acetate (e.g., 1-2% ethyl acetate in hexane).

• Analysis: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure using a rotary evaporator.

• Confirm the purity of the final product by GC-MS or NMR.

Protocol 3: Recrystallization

Objective: To purify solid or low-melting 1-Chloro-2-iodobenzene.

Materials:

• Crude 1-Chloro-2-iodobenzene

• Recrystallization solvent (e.g., ethanol, methanol, or a hexane/ethyl acetate mixture)

• Erlenmeyer flask

• Hot plate

• Ice bath

• Büchner funnel and filter flask

Procedure:

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating. The ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude 1-Chloro-2-iodobenzene in an Erlenmeyer flask and add a minimal amount of the chosen solvent.

• Heating: Gently heat the mixture on a hot plate while stirring until the solid completely dissolves. Add more solvent in small portions if necessary to achieve complete dissolution at the boiling point of the solvent.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

• Crystallization: Once the flask has reached room temperature, place it in an ice bath to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

• Determine the melting point and purity of the recrystallized product.

Visualizations

Caption: Workflow for the identification of impurities in 1-Chloro-2-iodobenzene.

Caption: General workflow for the purification of 1-Chloro-2-iodobenzene.

References

• 1. LabXchange [labxchange.org]
• 2. homework.study.com [homework.study.com]

Common side reactions and byproducts with 1-Chloro-2-iodobenzene

Welcome to the Technical Support Center for 1-Chloro-2-iodobenzene. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of this versatile reagent in common organic transformations.

Frequently Asked Questions (FAQs)

Q1: What are the most common applications of 1-chloro-2-iodobenzene in organic synthesis?

1-chloro-2-iodobenzene is a valuable building block in organic synthesis, primarily utilized in a variety of cross-coupling reactions. The differential reactivity of the carbon-iodine (C-I) and carbon-chlorine (C-Cl) bonds allows for selective functionalization. The C-I bond is significantly more reactive, making it the primary site for transformations in reactions such as Suzuki, Sonogashira, and Ullmann couplings, as well as in the formation of Grignard reagents and organolithium species. This chemoselectivity enables the introduction of a wide range of substituents at the 2-position, while leaving the less reactive chloro group available for subsequent modifications.

Q2: What are the main safety considerations when working with 1-chloro-2-iodobenzene?

1-Chloro-2-iodobenzene is an irritant to the skin, eyes, and respiratory system.[1][2] It is essential to handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors and direct contact with skin and eyes. In case of exposure, rinse the affected area with copious amounts of water and seek medical attention if irritation persists.

Troubleshooting Guides

Suzuki Coupling Reactions

The Suzuki coupling is a palladium-catalyzed reaction between an organoboron compound and an organic halide. With 1-chloro-2-iodobenzene, the reaction is expected to occur selectively at the C-I bond.

Common Issues and Solutions

Problem	Potential Cause	Troubleshooting Steps
Low or No Conversion	1. Inactive catalyst. 2. Inefficient base. 3. Poor quality of boronic acid. 4. Insufficient temperature.	1. Use a fresh batch of palladium catalyst and ensure proper ligand selection. 2. Ensure the base (e.g., K₂CO₃, Cs₂CO₃) is finely powdered and anhydrous. The choice of base can be critical. 3. Check the purity of the boronic acid; consider using the corresponding boronate ester. 4. Gradually increase the reaction temperature, monitoring for product formation and decomposition.
Formation of Homocoupling Byproduct (Biphenyl from boronic acid)	1. Presence of oxygen in the reaction mixture. 2. Use of a Pd(II) precatalyst without complete reduction to Pd(0). 3. Decomposition of the boronic acid.	1. Thoroughly degas the solvent and reaction mixture by sparging with an inert gas (e.g., argon or nitrogen). 2. Ensure complete reduction of the Pd(II) precatalyst to the active Pd(0) species. 3. Use fresh, high-purity boronic acid and consider using a slight excess.
Formation of Dehalogenated Byproduct (Chlorobenzene)	1. Presence of water or other protic sources. 2. Side reaction of the organopalladium intermediate.	1. Use anhydrous solvents and reagents. 2. Optimize the reaction conditions (e.g., temperature, ligand) to favor cross-coupling over dehalogenation.

Experimental Protocol: Suzuki Coupling of 1-Chloro-2-iodobenzene with Phenylboronic Acid

• To a dry Schlenk flask under an inert atmosphere (e.g., argon), add 1-chloro-2-iodobenzene (1.0 mmol), phenylboronic acid (1.2 mmol), and a suitable base such as K₂CO₃ (2.0 mmol).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%) to the flask.

• Add the degassed solvent system (e.g., a mixture of toluene, ethanol, and water).

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the starting material is consumed (monitor by TLC or GC).

• After cooling to room temperature, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Yield Data Comparison

Catalyst System	Base	Solvent	Temperature (°C)	Yield of 2-chloro-1,1'-biphenyl (%)	Homocoupling Byproduct (%)	Reference
Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	90	~85-95	<5	General Suzuki Protocol
Pd(OAc)₂/SPhos	K₃PO₄	Dioxane/H₂O	100	High	Low	General Buchwald-Hartwig/Suzuki Protocol

Note: Yields are approximate and can vary based on specific reaction conditions and scale.

Logical Workflow for Troubleshooting Suzuki Coupling

Caption: Troubleshooting workflow for Suzuki coupling reactions.

Sonogashira Coupling Reactions

The Sonogashira coupling is a palladium- and copper-cocatalyzed reaction between a terminal alkyne and an aryl or vinyl halide. The reaction with 1-chloro-2-iodobenzene proceeds selectively at the C-I bond.

Common Issues and Solutions

Problem	Potential Cause	Troubleshooting Steps
Low or No Conversion	1. Inactive palladium or copper catalyst. 2. Inappropriate base. 3. Poor quality of the alkyne.	1. Use fresh catalysts. Ensure the copper co-catalyst (e.g., CuI) is of high purity. 2. An amine base like triethylamine (B128534) or diisopropylamine (B44863) is typically used. Ensure it is dry. 3. Use a freshly distilled or purified alkyne.
Formation of Glaser-Hay Homocoupling Byproduct (Diyne)	1. Presence of oxygen. 2. High concentration of copper catalyst.	1. Rigorously degas all solvents and the reaction mixture. Maintain a positive pressure of inert gas. 2. Reduce the loading of the copper co-catalyst.
Reaction Stalls	1. Catalyst deactivation. 2. Insufficient base.	1. Consider using a more robust ligand for the palladium catalyst. 2. Add an additional portion of the amine base.

Experimental Protocol: Sonogashira Coupling of 1-Chloro-2-iodobenzene with Phenylacetylene (B144264)

• To a dry Schlenk flask under an inert atmosphere, add 1-chloro-2-iodobenzene (1.0 mmol), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and the copper co-catalyst (e.g., CuI, 5-10 mol%).

• Add the degassed solvent (e.g., THF or DMF) and the amine base (e.g., triethylamine, 2-3 equivalents).

• Add phenylacetylene (1.1-1.2 mmol) dropwise to the stirred solution.

• Stir the reaction at room temperature or with gentle heating until the starting material is consumed (monitor by TLC or GC).

• Quench the reaction with saturated aqueous ammonium (B1175870) chloride solution and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.[3][4][5]

Yield Data Comparison

Catalyst System	Base	Solvent	Temperature (°C)	Yield of 1-chloro-2-(phenylethynyl)benzene (%)	Glaser-Hay Byproduct (%)	Reference
Pd(PPh₃)₂Cl₂/CuI	Et₃N	THF	Room Temp	~90-98	<5	General Sonogashira Protocol
Pd(OAc)₂/PPh₃/CuI	i-Pr₂NH	DMF	50	High	Low	General Sonogashira Protocol

Note: Yields are approximate and can vary based on specific reaction conditions and scale.

Signaling Pathway for Sonogashira Coupling

Caption: Catalytic cycles in Sonogashira coupling.

Ullmann Coupling Reactions

The Ullmann reaction involves the copper-promoted coupling of two aryl halides. When using 1-chloro-2-iodobenzene, homocoupling to form 2,2'-dichloro-1,1'-biphenyl is a potential outcome.

Common Issues and Solutions

Problem	Potential Cause	Troubleshooting Steps
Low Yield of Homocoupled Product	1. Insufficiently activated copper. 2. High reaction temperature leading to decomposition. 3. Steric hindrance.	1. Use activated copper powder or a copper-bronze alloy. 2. Carefully control the reaction temperature; Ullmann reactions often require high temperatures, but excessive heat can be detrimental.[6] 3. The ortho-chloro substituent can sterically hinder the coupling. Consider using a ligand to facilitate the reaction.
Formation of Side Products	1. Dehalogenation. 2. Incomplete reaction leading to a complex mixture.	1. Ensure anhydrous conditions. 2. Increase reaction time or temperature cautiously.

Experimental Protocol: Ullmann Homocoupling of 1-Chloro-2-iodobenzene

• In a dry reaction vessel, combine 1-chloro-2-iodobenzene (1.0 mmol) and activated copper powder (2-3 equivalents).

• Add a high-boiling solvent such as DMF or use neat conditions.

• Heat the mixture to a high temperature (typically 150-210 °C) with vigorous stirring.[7]

• Monitor the reaction by GC or TLC until the starting material is consumed.

• Cool the reaction mixture, and filter to remove the copper salts.

• Extract the product with an organic solvent and wash with water and brine.

• Dry the organic layer and concentrate under reduced pressure.

• Purify the product by crystallization or column chromatography.

Expected Products and Byproducts

Product/Byproduct	Structure	Notes
2,2'-Dichloro-1,1'-biphenyl (Desired Product)	Cl-C₆H₄-C₆H₄-Cl	The expected homocoupling product.
Chlorobenzene (Byproduct)	C₆H₅Cl	Can form via dehalogenation pathways.

Ullmann Reaction Mechanism

Caption: Simplified mechanism of the Ullmann homocoupling reaction.

Grignard Reagent Formation

Formation of a Grignard reagent from 1-chloro-2-iodobenzene should occur selectively at the C-I bond to yield 2-chlorophenylmagnesium iodide.

Common Issues and Solutions

Problem	Potential Cause	Troubleshooting Steps
Reaction Fails to Initiate	1. Passivated magnesium surface (MgO layer). 2. Presence of moisture.	1. Activate the magnesium turnings using a crystal of iodine, 1,2-dibromoethane, or by mechanically crushing them. 2. Flame-dry all glassware and use anhydrous solvents (e.g., diethyl ether, THF).
Low Yield of Grignard Reagent	1. Wurtz coupling byproduct formation. 2. Reaction with atmospheric oxygen or carbon dioxide.	1. Add the 1-chloro-2-iodobenzene solution slowly to the magnesium suspension to maintain a low concentration of the halide.[8] 2. Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.

Experimental Protocol: Formation of 2-Chlorophenylmagnesium Iodide

• Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet.

• Add magnesium turnings (1.2 equivalents) to the flask.

• Activate the magnesium with a small crystal of iodine.

• Add a small amount of a solution of 1-chloro-2-iodobenzene (1.0 equivalent) in anhydrous diethyl ether or THF via the dropping funnel to initiate the reaction.

• Once the reaction has started (indicated by gentle refluxing and the disappearance of the iodine color), add the remaining halide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature or with gentle heating until the magnesium is consumed.

• The resulting Grignard reagent solution can be used directly in subsequent reactions.

Side Reaction: Wurtz Coupling

The primary side reaction is the Wurtz coupling, where the newly formed Grignard reagent reacts with unreacted 1-chloro-2-iodobenzene to form the homocoupled biphenyl (B1667301) product.[8][9][10]

Logical Relationship for Grignard Formation

Caption: Formation of Grignard reagent and the competing Wurtz coupling side reaction.

Lithiation and Benzyne (B1209423) Formation

Treatment of 1-chloro-2-iodobenzene with a strong base like n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) can lead to either lithium-halogen exchange at the iodine position or deprotonation at the position ortho to the iodine, which can then lead to the formation of 2-chlorobenzyne.

Common Issues and Solutions

Problem	Desired Outcome	Potential Byproduct	Troubleshooting Steps
Formation of a Mixture of Products	Selective lithium-halogen exchange or selective benzyne formation.	A mixture of trapped organolithium and trapped benzyne adducts.	The outcome is highly dependent on the base used and the reaction temperature. n-BuLi at low temperatures (-78 °C) favors lithium-iodine exchange. Stronger, more hindered bases like LDA at higher temperatures can promote elimination to form the benzyne.[11][12]
Low Yield of Trapped Product	Efficient trapping of the reactive intermediate.	Polymerization or reaction with the solvent.	Add the trapping agent (e.g., furan, an aldehyde, or ketone) to the reaction mixture before or during the generation of the reactive intermediate.

Experimental Protocol: Generation and Trapping of 2-Chlorobenzyne

• To a solution of a suitable trapping agent (e.g., furan, 5-10 equivalents) in anhydrous THF at -78 °C under an inert atmosphere, add a solution of 1-chloro-2-iodobenzene (1.0 equivalent).

• Slowly add a solution of a strong, non-nucleophilic base such as LDA (1.1 equivalents) to the mixture.

• Allow the reaction to stir at low temperature for a specified time before warming to room temperature.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, dry the organic layer, and concentrate.

• Purify the cycloadduct by column chromatography.[10][13]

Benzyne Formation and Trapping Pathway

Caption: Pathway for the generation and trapping of 2-chlorobenzyne.

References

• 1. 1-Chloro-2-iodobenzene | C6H4ClI | CID 11993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ullmann Reaction [organic-chemistry.org]
• 3. BJOC - Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. d-nb.info [d-nb.info]
• 9. Mechanistic insights into benzyne formation via 1,2-di-iodobenzene photolysis - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Safe Disposal of 1-Chloro-2-iodobenzene Waste

This guide provides essential information for researchers, scientists, and drug development professionals on the safe and compliant disposal of waste containing 1-Chloro-2-iodobenzene.

Frequently Asked Questions (FAQs)

Q1: What is 1-Chloro-2-iodobenzene and why does its waste require special handling?

1-Chloro-2-iodobenzene (CAS No. 615-41-8) is a halogenated organic compound.[1][2] Waste containing this substance is considered hazardous due to its potential to cause skin, eye, and respiratory irritation.[3] It is also harmful if swallowed or inhaled and is recognized as an environmental hazard, being toxic to aquatic organisms.[4][5] Improper disposal is prohibited by regulations to prevent environmental contamination and health risks.[1]

Q2: What is the most critical first step in managing 1-Chloro-2-iodobenzene waste?

The most critical step is waste segregation . 1-Chloro-2-iodobenzene waste must be collected in a dedicated container for halogenated organic waste .[1][2][6] Never mix it with non-halogenated organic solvents, aqueous waste, acids, or bases, as this complicates the disposal process, increases costs, and can create dangerous chemical reactions.[1][2][6]

Q3: What type of container should I use for collecting this waste?

Use a chemically compatible, leak-proof container with a secure screw-top cap.[6] The container must be in good condition and is often provided by your institution's Environmental Health and Safety (EHS) department.[1] Ensure the container is not overfilled to prevent spills.

Q4: How must I label the waste container?

Proper labeling is mandatory. The label must clearly state "Hazardous Waste" and list the full chemical name of all contents, including "1-Chloro-2-iodobenzene" and any other solvents or reagents present.[5][6] Do not use abbreviations or chemical formulas.[6] The container should be labeled as soon as the first drop of waste is added.[6]

Q5: Where should I store the waste container before pickup?

Store the sealed and labeled waste container in a designated and secure satellite accumulation area within your laboratory.[5] This area should be away from general work areas, drains, and incompatible materials, in a cool, dry, and well-ventilated location.[7][8]

Q6: Can I neutralize or treat 1-Chloro-2-iodobenzene waste in the lab before disposal?

No. In-laboratory neutralization or treatment of halogenated organic waste is not recommended and is often against institutional policy. The standard and required method of disposal is incineration at a licensed hazardous waste facility.[1][9] You must arrange for disposal through your institution's EHS office.[5]

Troubleshooting Guide

Issue	Probable Cause	Solution
Small Spill of 1-Chloro-2-iodobenzene	Accidental splashing or container tipping.	1. Evacuate the immediate area and ensure it is well-ventilated, preferably within a chemical fume hood.[5] 2. Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[8][10] 3. Contain the spill and cover it with an inert absorbent material such as sand, vermiculite, or a commercial sorbent.[5][8] 4. Carefully collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[11] 5. Decontaminate the spill area and collect all cleaning materials as hazardous waste.[5]
Waste Container is Leaking	Container degradation or damage.	1. Immediately don appropriate PPE. 2. Place the leaking container into a larger, compatible secondary containment bin to prevent further spread. 3. If possible and safe, transfer the waste to a new, appropriate container. 4. Label the new container correctly. 5. Report the incident to your EHS office immediately for guidance and cleanup assistance.
Unsure if Waste is Halogenated	A complex mixture of chemicals was generated.	1. Err on the side of caution. If a solvent mixture contains any amount of a halogenated compound (containing F, Cl, Br, or I), it MUST be treated as halogenated waste.[1][6] 2. Review your experimental procedure to identify all components. 3. Consult the Safety Data Sheet (SDS) for each component. 4. When in doubt, manage the waste as halogenated and contact your EHS office for clarification.
Disposal Pickup was Rejected	Improper labeling, incorrect container, or mixed waste.	1. Ask the EHS representative for the specific reason for rejection. 2. For improper labeling: Relabel the container with all required information, including full chemical names and the words "Hazardous Waste".[6] 3. For mixed waste: The waste may need to be re-segregated, which can be a hazardous process. Contact your EHS office for specific instructions on how to proceed safely. Do not attempt to re-segregate without professional guidance.

Data Presentation

Table 1: Properties and Handling of 1-Chloro-2-iodobenzene

Property	Value	Significance for Waste Disposal
Chemical Formula	C₆H₄ClI	Identifies the compound as a halogenated organic.[7]
CAS Number	615-41-8	Unique identifier for tracking and regulatory purposes.[7]
Physical State	Clear, light yellow liquid	Important for selecting appropriate absorbent material in case of a spill.[7]
Density	~1.9 g/cm³	Heavier than water; will not float.[7]
Boiling Point	~234 °C	Low volatility at room temperature, but vapors can still be present.[7]
Solubility in Water	Insoluble	Do not dispose of down the drain; it will persist in the environment.[7]
Primary Hazards	Skin/Eye/Respiratory Irritant, Harmful if Swallowed/Inhaled	Dictates the need for stringent PPE during handling and disposal.[3][4]
Disposal Code	Varies by jurisdiction; consult local regulations.	Classified as hazardous waste, typically requiring incineration.[8][10]

Experimental Protocols

Protocol: Segregation and Preparation of 1-Chloro-2-iodobenzene Waste for Disposal

This protocol details the standard procedure for safely accumulating and preparing waste containing 1-Chloro-2-iodobenzene for collection by an authorized disposal service.

1. Materials Required:

• Designated and approved hazardous waste container for halogenated organics (typically glass or polyethylene).
• Hazardous waste label.
• Waste accumulation log.
• Personal Protective Equipment (PPE): Safety goggles, nitrile gloves, lab coat.
• Chemical fume hood.

2. Procedure:

• Container Preparation:

• Obtain a clean, empty, and appropriate waste container from your institution's EHS department or approved supplier.
• Affix a hazardous waste label to the container before adding any waste.[6]
• Write your name, lab number, and the date on the label.

Visualizations

Caption: Workflow for safe disposal of 1-Chloro-2-iodobenzene waste.

References

• 1. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 2. bucknell.edu [bucknell.edu]
• 3. 1-Chloro-2-iodobenzene | C6H4ClI | CID 11993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. benchchem.com [benchchem.com]
• 6. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 7. 1-Chloro-2-iodobenzene(615-41-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. fishersci.com [fishersci.com]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 10. echemi.com [echemi.com]
• 11. echemi.com [echemi.com]

Technical Support Center: Catalyst Selection for 1-Chloro-2-iodobenzene Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed guidance on selecting the appropriate catalyst for various cross-coupling reactions involving 1-chloro-2-iodobenzene. Below, you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Which halogen on 1-chloro-2-iodobenzene is more reactive in palladium-catalyzed cross-coupling reactions?

A1: The carbon-iodine (C-I) bond is significantly weaker and more susceptible to oxidative addition by a palladium(0) catalyst than the carbon-chlorine (C-Cl) bond. The general reactivity trend for aryl halides in these reactions is I > Br > OTf > Cl. Therefore, under standard conditions, catalytic reactions will selectively occur at the iodine-bearing position.

Q2: How do the electronic and steric factors of 1-chloro-2-iodobenzene influence catalyst selection?

A2: The electron-withdrawing nature of the chlorine atom can make the aryl ring more electron-deficient, which may facilitate the oxidative addition step. However, the ortho-positioning of the chloro and iodo substituents introduces steric hindrance around the reaction center. This steric bulk necessitates the use of catalysts with bulky ligands to promote efficient coupling and prevent catalyst deactivation.

Q3: Can I achieve a reaction at the chlorine position?

A3: While challenging, reacting at the C-Cl bond is possible after the more reactive C-I bond has been functionalized. This typically requires more forcing reaction conditions, such as higher temperatures, and specialized catalyst systems, often employing bulky, electron-rich phosphine (B1218219) ligands or N-heterocyclic carbenes (NHCs) that are effective for activating less reactive C-Cl bonds.

Troubleshooting Guides

Below are troubleshooting guides for common cross-coupling reactions with 1-chloro-2-iodobenzene.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming carbon-carbon bonds between 1-chloro-2-iodobenzene and an organoboron compound.

Common Issues and Solutions:

• Low or No Yield:

  • Inactive Catalyst: Ensure the palladium catalyst is active. Use a pre-activated catalyst or ensure in-situ reduction of a Pd(II) precursor is complete.

  • Ineffective Base: The choice and quality of the base are critical. Anhydrous potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (B84403) (K₃PO₄) are commonly used. The base must be finely ground and anhydrous.

  • Poor Solubility: 1-chloro-2-iodobenzene is generally soluble in non-polar organic solvents, but the boronic acid or base may not be.[1] Consider using a solvent mixture like toluene/water or dioxane/water to facilitate the reaction.

  • Oxygen Sensitivity: The active Pd(0) catalyst is sensitive to oxygen. Ensure the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen) by thoroughly degassing the solvent.[2]

• Homocoupling of Boronic Acid:

  • This side reaction can be prevalent if the reaction is exposed to oxygen. Rigorous degassing of the reaction mixture is crucial.

  • Using a slight excess (1.1-1.2 equivalents) of the boronic acid can be beneficial, but a large excess may lead to increased homocoupling.

• Hydrodehalogenation (Replacement of Iodine with Hydrogen):

  • This can occur in the presence of protic impurities or when using certain bases. Ensure anhydrous conditions and consider screening different bases.

Catalyst Performance in Suzuki-Miyaura Coupling of Aryl Iodides

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd(PPh₃)₄	PPh₃	Na₂CO₃	Toluene/Ethanol/Water	110	16	78-99	High temperature is often crucial for sterically hindered substrates.[3]
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	Dioxane/Water	100	1	>95	Buchwald ligands like SPhos are effective for challenging couplings.
XPhos Pd G3	XPhos	K₃PO₄	Dioxane/Water	100	1	>95	Pre-catalysts offer convenience and efficient generation of the active species.
Pd/C	None	Na₂CO₃	DME/Water	25	2-12	85-95	A heterogeneous catalyst that can be recycled.[4]

Note: The data presented is compiled from reactions with similar aryl iodides and should be used as a guide. Optimal conditions for 1-chloro-2-iodobenzene may vary.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 1-chloro-2-iodobenzene (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), and finely ground, anhydrous potassium carbonate (2.0 mmol, 2.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with argon or nitrogen three times.

• Catalyst and Solvent Addition: Under a positive flow of argon, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%). Add the degassed solvent system (e.g., a 4:1 mixture of dioxane and water, 5 mL).

• Reaction: Heat the mixture to 80-100 °C and stir vigorously. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (B1210297) (20 mL) and wash with water (2 x 10 mL) and brine (10 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.

Catalyst Selection Workflow for Suzuki-Miyaura Coupling

Catalyst selection guide for Suzuki-Miyaura coupling.

Heck Reaction

The Heck reaction couples 1-chloro-2-iodobenzene with an alkene to form a substituted alkene.

Common Issues and Solutions:

• Low Conversion:

  • Catalyst Deactivation: Palladium black precipitation indicates catalyst decomposition. The use of phosphine ligands or N-heterocyclic carbene (NHC) ligands can improve catalyst stability.

  • Base Incompatibility: The choice of base is crucial. Organic bases like triethylamine (B128534) (NEt₃) or inorganic bases like sodium carbonate (Na₂CO₃) are common. The base should be strong enough to regenerate the catalyst but not so strong as to cause side reactions.

• Poor Regioselectivity (in alkene addition):

  • For electronically unbiased alkenes, mixtures of regioisomers can be formed. The choice of ligand can influence regioselectivity.

• Alkene Isomerization:

  • Side reactions can lead to isomerization of the double bond in the product. This can sometimes be suppressed by the addition of silver salts.

Catalyst Performance in Heck Reaction of Aryl Iodides

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd(OAc)₂	P(o-tolyl)₃	NEt₃	DMF	100	4	~95	A classic catalyst system for Heck reactions.
Pd/C	None	Na₂CO₃ / NEt₃	NMP	120	24	High	Heterogeneous catalyst, ligand-free conditions are possible.[5]
Herrmann's Catalyst	None	NaOAc	NMP	120-140	2-4	>90	A stable palladacycle pre-catalyst.

Note: Data is based on reactions with similar aryl iodides. Optimization for 1-chloro-2-iodobenzene is recommended.

Detailed Experimental Protocol: Heck Reaction

• Reaction Setup: To an oven-dried Schlenk tube, add 1-chloro-2-iodobenzene (1.0 mmol), the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol), and the ligand (e.g., P(o-tolyl)₃, 0.04 mmol).

• Inert Atmosphere: Evacuate and backfill the tube with argon three times.

• Reagent Addition: Add the degassed solvent (e.g., DMF, 5 mL), the alkene (1.2 mmol), and the base (e.g., NEt₃, 1.5 mmol) via syringe.

• Reaction: Seal the tube and heat the reaction to 100-120 °C. Monitor the reaction by TLC or GC-MS.

• Work-up: After cooling, dilute the reaction mixture with water and extract with ethyl acetate. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the crude product by column chromatography.

Sonogashira Coupling

The Sonogashira coupling reaction is used to form a carbon-carbon bond between 1-chloro-2-iodobenzene and a terminal alkyne.

Common Issues and Solutions:

• Glaser Homocoupling of Alkyne:

  • This is a common side reaction, especially in the presence of oxygen and a copper co-catalyst. Thoroughly degassing the reaction mixture is essential.

  • Copper-free Sonogashira protocols can be employed to avoid this side reaction.

• Low Yield:

  • Catalyst Inactivity: Ensure the palladium and, if used, copper catalysts are of high quality.

  • Base Choice: An amine base such as triethylamine or diisopropylethylamine is typically used. The base also often serves as the solvent.

• Hydrodehalogenation:

  • Similar to other cross-coupling reactions, this can be a competing side reaction. Ensure anhydrous conditions.

Catalyst Performance in Sonogashira Coupling of Aryl Iodides

Catalyst System	Co-catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd(PPh₃)₂Cl₂	CuI	NEt₃	THF	RT	2-6	85-95	A standard and reliable catalyst system.
Pd(OAc)₂ / PPh₃	CuI	NEt₃	DMF	80	3	~90	In-situ generation of the active catalyst.
Pd/C	Cu₂O	-	THF/DMA	80	-	60-75	A heterogeneous system suitable for flow chemistry.[6]

Note: Yields are representative for reactions with aryl iodides and may differ for 1-chloro-2-iodobenzene.

Detailed Experimental Protocol: Sonogashira Coupling

• Reaction Setup: To a Schlenk flask, add the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02 mmol) and the copper co-catalyst (CuI, 0.04 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with argon three times.

• Reagent Addition: Add degassed solvent (e.g., THF, 5 mL), 1-chloro-2-iodobenzene (1.0 mmol), the terminal alkyne (1.2 mmol), and the amine base (e.g., NEt₃, 2.0 mmol).

• Reaction: Stir the reaction at room temperature or with gentle heating. Monitor by TLC or GC-MS.

• Work-up: Once complete, quench the reaction with saturated aqueous NH₄Cl. Extract with an organic solvent, wash with water and brine, dry, and concentrate.

• Purification: Purify the product by column chromatography.

Troubleshooting Workflow for Cross-Coupling Reactions

A general troubleshooting workflow for cross-coupling reactions.

Buchwald-Hartwig Amination

This reaction forms a C-N bond between 1-chloro-2-iodobenzene and an amine.

Common Issues and Solutions:

• Low Yield:

  • Ligand Choice: Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) are often essential for high yields, especially with sterically hindered substrates.[7]

  • Base Strength: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) is typically required.[8]

• Hydrodehalogenation:

  • This side reaction can be competitive. Screening different ligands and bases can help to minimize it.

• Reaction with Aryl Chlorides:

  • While the reaction is selective for the C-I bond, amination of aryl chlorides is generally more challenging and requires more specialized catalyst systems.[7]

Catalyst Performance in Buchwald-Hartwig Amination of Aryl Iodides

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd₂(dba)₃	BINAP	NaOtBu	Toluene	80-100	2-16	70-95	A second-generation catalyst system.
Pd(OAc)₂	XPhos	K₃PO₄	t-BuOH	100	2-12	85-98	Highly effective for a broad range of amines.
XPhos Pd G3	XPhos	K₂CO₃	t-AmylOH	110	1-4	>95	A robust pre-catalyst for challenging substrates.

Note: Data is generalized from reactions with various aryl iodides.

Detailed Experimental Protocol: Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox, add the palladium pre-catalyst (e.g., XPhos Pd G3, 0.02 mmol), the ligand (if not using a pre-catalyst), and the base (e.g., NaOtBu, 1.4 mmol) to an oven-dried vial.

• Reagent Addition: Add 1-chloro-2-iodobenzene (1.0 mmol), the amine (1.2 mmol), and the degassed solvent (e.g., toluene, 5 mL).

• Reaction: Seal the vial and heat to 80-110 °C with vigorous stirring. Monitor the reaction by GC-MS or LC-MS.

• Work-up: After cooling, dilute with an organic solvent and filter through a pad of celite. Wash the filtrate with water and brine, dry, and concentrate.

• Purification: Purify the product by column chromatography.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction to form C-O, C-N, or C-S bonds. For 1-chloro-2-iodobenzene, it is most commonly used for the synthesis of diaryl ethers by reacting with a phenol (B47542).

Common Issues and Solutions:

• Harsh Reaction Conditions:

  • Traditional Ullmann reactions require high temperatures (>150 °C) and stoichiometric amounts of copper. Modern methods use catalytic copper with ligands, allowing for milder conditions.

• Low Yields:

  • Ligand Choice: Ligands such as 1,10-phenanthroline (B135089) or various amino acids can significantly improve the yield and allow for lower reaction temperatures.

  • Base Selection: A strong base like potassium carbonate or cesium carbonate is typically required.

• Substrate Scope:

  • Electron-withdrawing groups on the aryl halide generally increase reactivity.

Catalyst Performance in Ullmann Condensation of Aryl Iodides with Phenols

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
CuI	1,10-Phenanthroline	Cs₂CO₃	DMF	110	12-24	70-90	A common and effective ligand-accelerated system.
Cu₂O	Picolinic Acid	K₃PO₄	DMSO	80-90	24	54-91	Effective for sterically hindered phenols.[6]
CuO Nanoparticles	None	Cs₂CO₃	DMSO	110	12	80-95	A ligand-free, heterogeneous catalyst system.

Note: The presented data is for illustrative purposes based on reactions with similar aryl iodides.

Detailed Experimental Protocol: Ullmann Condensation

• Reaction Setup: To a Schlenk tube, add CuI (0.1 mmol), 1,10-phenanthroline (0.2 mmol), the phenol (1.2 mmol), and Cs₂CO₃ (2.0 mmol).

• Inert Atmosphere: Evacuate and backfill the tube with argon.

• Reagent Addition: Add 1-chloro-2-iodobenzene (1.0 mmol) and degassed DMF (5 mL).

• Reaction: Heat the mixture to 110-130 °C and stir. Monitor the reaction by TLC or GC-MS.

• Work-up: After cooling, add water and extract with an organic solvent. Wash the organic layer with aqueous ammonia (B1221849) to remove copper salts, then with water and brine. Dry and concentrate.

• Purification: Purify the product by column chromatography.

References

• 1. diva-portal.org [diva-portal.org]
• 2. ijnc.ir [ijnc.ir]
• 3. pure.hw.ac.uk [pure.hw.ac.uk]
• 4. Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Heck reactions of iodobenzene and methyl acrylate with conventional supported palladium catalysts in the presence of organic and/or inorganic bases without ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. jk-sci.com [jk-sci.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Personal protective equipment (PPE) for handling 1-Chloro-2-iodobenzene

This guide provides essential safety information, personal protective equipment (PPE) recommendations, and handling protocols for researchers, scientists, and drug development professionals working with 1-Chloro-2-iodobenzene.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-Chloro-2-iodobenzene?

A1: 1-Chloro-2-iodobenzene is classified as a hazardous substance. The primary hazards include:

• Skin Irritation: Causes skin irritation upon direct contact.[1][2]

• Serious Eye Irritation: Can cause serious irritation if it comes into contact with the eyes.[1][2]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2]

Q2: What are the immediate first-aid measures in case of exposure?

A2: In case of accidental exposure, follow these first-aid measures immediately:

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if the person feels unwell.[1][3]

• Skin Contact: Remove contaminated clothing immediately. Wash the affected area with plenty of soap and water. If skin irritation persists, seek medical help.[1][3][4]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[1][3]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3]

Q3: What type of gloves should I use when handling 1-Chloro-2-iodobenzene?

Q4: Is a respirator required when working with 1-Chloro-2-iodobenzene?

A4: A respirator is necessary if you are working in an area with inadequate ventilation or if there is a risk of inhaling vapors, especially when heating the substance. A NIOSH-approved air-purifying respirator with an organic vapor cartridge is recommended.[7][8] If exposure limits are exceeded or you experience any respiratory irritation, a full-face respirator should be used.[8][9]

Q5: How should I properly store 1-Chloro-2-iodobenzene?

A5: Store 1-Chloro-2-iodobenzene in a tightly closed container in a cool, dry, and well-ventilated area.[1][3] Keep it away from incompatible materials such as strong oxidizing agents.[10]

Personal Protective Equipment (PPE) Summary

The following table summarizes the recommended PPE for handling 1-Chloro-2-iodobenzene. Note that specific quantitative data such as breakthrough times for this particular chemical are limited; therefore, recommendations are based on best practices for handling similar halogenated aromatic compounds.

PPE Category	Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles or a face shield.	To protect against splashes and eye irritation.[1][8][9]
Hand Protection	Nitrile or Neoprene gloves.	Provides resistance to chlorinated solvents.[5][6] Always check for signs of degradation.
Skin and Body Protection	Chemical-resistant lab coat, apron, or coveralls.	To prevent skin contact and contamination of personal clothing.[9]
Respiratory Protection	NIOSH-approved air-purifying respirator with organic vapor cartridges.	Required in poorly ventilated areas or when vapor inhalation is possible.[7][8]

Experimental Protocols

Standard Handling Protocol for 1-Chloro-2-iodobenzene

• Preparation:

  • Ensure the work area is in a certified chemical fume hood.

  • Gather all necessary materials and equipment before starting the experiment.

  • Don the appropriate PPE as outlined in the table above.

• Handling:

  • Carefully open the container, avoiding splashing.

  • Dispense the required amount of 1-Chloro-2-iodobenzene using appropriate chemical-resistant tools (e.g., glass pipette).

  • Keep the container tightly sealed when not in use.

• Post-Handling:

  • Wipe down the work area with a suitable solvent and then with soap and water.

  • Properly dispose of all contaminated waste in a designated hazardous waste container.

  • Remove PPE in the correct order to avoid cross-contamination.

  • Wash hands thoroughly with soap and water after removing gloves.

Spill Cleanup Protocol

• Evacuation and Ventilation:

  • Evacuate all non-essential personnel from the immediate area.

  • Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Containment:

  • Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, vermiculite, or a commercial sorbent.

• Cleanup:

  • Carefully collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

  • Clean the spill area with a suitable solvent, followed by a thorough wash with soap and water.

• Disposal:

  • Dispose of all contaminated materials, including cleaning supplies and PPE, as hazardous waste according to your institution's guidelines.

PPE Selection Workflow

Caption: PPE selection workflow for handling 1-Chloro-2-iodobenzene.

References

• 1. allergycontrol.com [allergycontrol.com]
• 2. nj.gov [nj.gov]
• 3. - mastersupplyonline [mastersupplyonline.com]
• 4. chemistry.osu.edu [chemistry.osu.edu]
• 5. safety.fsu.edu [safety.fsu.edu]
• 6. cdn.mscdirect.com [cdn.mscdirect.com]
• 7. northwestern.edu [northwestern.edu]
• 8. indsafetyequipstore.com [indsafetyequipstore.com]
• 9. echemi.com [echemi.com]
• 10. fishersci.com [fishersci.com]

Managing respiratory and skin irritation risks of 1-Chloro-2-iodobenzene

This technical support center provides essential information for researchers, scientists, and drug development professionals on managing the respiratory and skin irritation risks associated with 1-Chloro-2-iodobenzene (CAS: 615-41-8).

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-Chloro-2-iodobenzene?

A1: 1-Chloro-2-iodobenzene is classified as a hazardous substance with the following primary risks[1][2][3]:

• Skin Irritation (Category 2): Causes skin irritation.[1][2]

• Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.[1][2]

Q2: What immediate first aid measures should be taken in case of exposure?

A2: In case of accidental exposure, the following first aid measures are recommended:

• Inhalation: Remove the individual to fresh air and keep them in a position comfortable for breathing. If the person feels unwell, seek medical attention.[3]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical advice. Contaminated clothing should be removed and washed before reuse.[3]

• Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present, remove them if it is easy to do so and continue rinsing. If eye irritation persists, get medical advice or attention.[3]

• Ingestion: If swallowed, and the person is conscious, rinse their mouth with water and drink 2-4 cupfuls of milk or water. Do NOT induce vomiting. Seek immediate medical assistance.

Q3: What personal protective equipment (PPE) is required when handling 1-Chloro-2-iodobenzene?

A3: To minimize exposure risks, the following PPE should be worn:

• Eye/Face Protection: Chemical safety goggles or a face shield.

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to prevent skin contact.

• Respiratory Protection: In well-ventilated areas, respiratory protection may not be required. However, if vapors or mists are generated, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Q4: How should 1-Chloro-2-iodobenzene be stored safely?

A4: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4] It is also noted to be light-sensitive.

Section 2: Troubleshooting Guide for Experimental Use

This section addresses potential issues that may arise during the experimental use of 1-Chloro-2-iodobenzene, particularly in common organic synthesis reactions like Suzuki couplings.

Q5: My Suzuki coupling reaction with 1-Chloro-2-iodobenzene is not working or giving low yields. What are the common causes and solutions?

A5: Failure in Suzuki coupling reactions involving aryl halides like 1-Chloro-2-iodobenzene can be due to several factors. Here are some troubleshooting steps:

• Catalyst and Ligand Choice: 2-chloropyridines, which have similar electronic properties to 2-chloroiodobenzene, are less reactive than their bromo or iodo counterparts, making the oxidative addition step slower. A more active catalyst system, often with electron-rich and bulky phosphine (B1218219) ligands, may be necessary. Standard catalysts like Pd(PPh₃)₄ might not be effective.[5]

• Catalyst Inhibition: The lone pairs on the iodine and chlorine atoms can coordinate with the palladium catalyst, potentially inhibiting its activity.

• Base Selection: The choice of base is crucial. While inorganic bases like K₂CO₃ or Cs₂CO₃ are common, they can be sensitive to moisture. Ensure the base is anhydrous if required by the reaction conditions.

• Solvent and Degassing: Ensure the solvent is thoroughly degassed to remove oxygen, which can lead to the homocoupling of the boronic acid and deactivate the catalyst.[5][6]

• Side Reactions:

  • Protodeboronation: The boronic acid can be replaced by a proton from water or solvent. Using anhydrous conditions or a more stable boronate ester (e.g., pinacol (B44631) ester) can mitigate this.[5][6]

  • Homocoupling: This is often caused by the presence of oxygen.[5]

  • Dehalogenation: The starting material can be reduced. This can be influenced by the solvent and base combination.[5]

Q6: I am observing an unexpected color change or precipitate in my reaction mixture. What could this indicate?

A6: Unexpected changes can signal several issues:

• Catalyst Decomposition: A change in the catalyst's appearance, such as turning black, can indicate the formation of palladium black, a sign of catalyst decomposition. While some color change is normal, rapid and extensive precipitation may suggest the reaction is not proceeding as expected.

• Insolubility: The starting material, intermediates, or the final product may have poor solubility in the chosen solvent, leading to precipitation and hindering the reaction.[7] Consider a different solvent system or running the reaction at a higher temperature.

• Side Product Formation: The precipitate could be an insoluble side product from one of the pathways mentioned in the previous question.

Q7: How can I effectively purify my product from a reaction involving 1-Chloro-2-iodobenzene?

A7: Purification strategies will depend on the nature of your product and the impurities.

• Extraction: A standard aqueous workup to remove the base and other water-soluble impurities is a good first step.

• Chromatography: Column chromatography on silica (B1680970) gel is a common method for purifying products from Suzuki couplings and other reactions with 1-Chloro-2-iodobenzene. A gradient of non-polar to moderately polar solvents (e.g., hexanes and ethyl acetate) is typically effective.

• Distillation: If the product is a liquid with a significantly different boiling point from the starting material and other impurities, distillation under reduced pressure can be an option.

• Recrystallization: If the product is a solid, recrystallization from an appropriate solvent system can be a highly effective purification technique.

Section 3: Data Presentation

Hazard Classification	GHS Category	Hazard Statement	Source
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	[1][2]
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation	[1][2]
Specific target organ toxicity (single exposure)	Category 3	H335: May cause respiratory irritation	[1][2]

Section 4: Experimental Protocols

The following are summaries of standardized OECD protocols for assessing skin and respiratory irritation. These are not specific to 1-Chloro-2-iodobenzene but represent the standard methodologies for such assessments.

Experimental Protocol for In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD TG 439)

This test evaluates the potential of a chemical to cause skin irritation by measuring its effect on the viability of a reconstructed human epidermis model.

• Tissue Preparation: Commercially available RhE models are equilibrated in a 6-well plate containing culture medium.

• Application of Test Substance: A fixed dose of the test substance is applied directly to the surface of the epidermal model.

• Exposure and Post-Incubation: After a defined exposure period, the tissues are rinsed to remove the test substance and then placed back into incubation with fresh medium.

• Viability Assessment: Tissue viability is measured using a quantitative assay, such as the MTT assay, which measures the metabolic activity of viable cells. A reduction in cell viability below a certain threshold indicates that the substance is an irritant.

• Classification:

  • Viability > 50%: Not classified as an irritant.

  • Viability ≤ 50%: Classified as an irritant (GHS Category 2).

Experimental Protocol for Subacute Inhalation Toxicity: 28-Day Study (OECD TG 412)

This study provides information on the health hazards likely to arise from repeated exposure by inhalation over a 28-day period.

• Animal Selection: Typically, young adult rats are used.

• Exposure Groups: At least three concentration levels of the test substance are used, along with a control group exposed to clean air. Each group consists of an equal number of male and female animals.

• Exposure Conditions: Animals are exposed to the test substance as a gas, vapor, or aerosol for 6 hours per day, 5-7 days a week, for 28 days.

• Observations: Animals are observed daily for signs of toxicity. Body weight and food/water consumption are monitored weekly.

• Clinical Pathology and Histopathology: At the end of the study, blood and urine samples are collected for analysis. A full necropsy is performed on all animals, and tissues, particularly from the respiratory tract, are examined histopathologically.

• Data Analysis: The data are analyzed to determine the no-observed-adverse-effect concentration (NOAEC) and to characterize the toxicological profile of the substance.

Section 5: Visualizations

Caption: Workflow for hazard identification and control when handling 1-Chloro-2-iodobenzene.

Caption: Decision tree for first aid response to 1-Chloro-2-iodobenzene exposure.

Caption: A generalized biochemical pathway for irritation induced by halogenated benzenes.

References

• 1. 1-Chloro-2-iodobenzene | C6H4ClI | CID 11993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. reddit.com [reddit.com]
• 7. reddit.com [reddit.com]

Incompatible materials with 1-Chloro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information on the safe handling, storage, and use of 1-Chloro-2-iodobenzene, including a comprehensive list of incompatible materials, troubleshooting advice for common experimental issues, and frequently asked questions.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments involving 1-Chloro-2-iodobenzene.

Issue 1: Unexpected Side Reactions or Low Yield in Grignard Reagent Formation

Symptoms:

• Difficulty initiating the Grignard reaction (no exotherm or visible change in magnesium turnings).

• Formation of a significant amount of biphenyl (B1667301) byproduct.

• Low yield of the desired Grignard reagent.

Possible Causes & Solutions:

Cause	Solution
Presence of Water or Protic Solvents	All glassware must be rigorously dried, either in an oven overnight (120-150°C) or by flame-drying under vacuum and cooling under an inert atmosphere (Nitrogen or Argon). Solvents (e.g., THF, diethyl ether) must be anhydrous.
Passivated Magnesium Surface	Use fresh, shiny magnesium turnings. If the magnesium appears dull, activate it by adding a small crystal of iodine or a few drops of 1,2-dibromoethane, or by mechanically crushing the turnings in the flask with a dry stirring rod to expose a fresh surface.
Reaction Initiation Failure	After adding a small amount of 1-Chloro-2-iodobenzene to the magnesium, gentle heating or sonication can help initiate the reaction. Once initiated, the reaction is typically exothermic and may require cooling to maintain a steady rate.
Wurtz-Coupling Side Reaction	This is a major side reaction with primary or benzylic halides. To minimize this, ensure slow, controlled addition of the 1-Chloro-2-iodobenzene to the magnesium suspension.

Issue 2: Poor Performance in Palladium-Catalyzed Cross-Coupling Reactions

Symptoms:

• Low or no conversion of the starting material.

• Deactivation of the palladium catalyst (formation of palladium black).

• Formation of hydrodehalogenation byproducts.

Possible Causes & Solutions:

Cause	Solution
Catalyst Deactivation	Ensure the reaction is properly degassed as oxygen can oxidize the active Pd(0) catalyst and sensitive phosphine (B1218219) ligands. Using pre-ligated palladium precatalysts can offer more consistent results.
Suboptimal Ligand Choice	For sterically hindered substrates like 1-Chloro-2-iodobenzene, bulky, electron-rich monophosphine ligands (e.g., SPhos, XPhos) are often more effective as they promote oxidative addition and facilitate reductive elimination.
Inappropriate Solvent or Base	The choice of solvent and base is critical. A solvent screen (e.g., Toluene, Dioxane, DMF, THF) may be necessary. The strength and solubility of the base (e.g., K₂CO₃, K₃PO₄) can significantly impact the outcome.
Poor Reagent Quality	Ensure the purity of all starting materials, as impurities can act as catalyst poisons. Boronic acids, for example, can undergo protodeboronation; using the corresponding boronic ester can sometimes improve stability.

Incompatible Materials

Contact with the following materials should be avoided to prevent hazardous reactions.

Incompatible Material Class	Examples	Potential Hazard
Strong Oxidizing Agents	Peroxides, Nitrates, Perchlorates	Can cause violent reactions, risk of fire or explosion.
Strong Bases	Sodium Hydroxide, Potassium Hydroxide, Sodium Amide	Can lead to vigorous or violent reactions, particularly under high temperatures, potentially proceeding via a benzyne (B1209423) intermediate.[1]
Strong Acids	Sulfuric Acid, Nitric Acid	May cause vigorous reactions.
Reactive Metals	Magnesium, Lanthanum, Sodium	Can initiate highly exothermic reactions, such as Grignard reagent formation, which can become uncontrolled if not properly managed.[2][3][4][5][6]

Frequently Asked Questions (FAQs)

Q1: How should I properly store 1-Chloro-2-iodobenzene?

A1: Store in a tightly closed container in a cool, dry, and well-ventilated area away from the incompatible substances listed above.[7][8] It is also noted to be light-sensitive, so storage in an amber or opaque container is recommended.

Q2: My 1-Chloro-2-iodobenzene has turned a pale yellow color. Is it still usable?

A2: A pale yellow color can indicate slight decomposition, potentially due to exposure to light or air, leading to the liberation of elemental iodine. For sensitive reactions like palladium-catalyzed cross-coupling, this could impact catalyst performance. It is advisable to use fresh, colorless material for best results.

Q3: What are the primary hazards associated with handling 1-Chloro-2-iodobenzene?

A3: 1-Chloro-2-iodobenzene is irritating to the skin, eyes, and respiratory system.[7] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should always be worn.[7] All handling should be performed in a well-ventilated fume hood.[7]

Q4: What are the hazardous decomposition products of 1-Chloro-2-iodobenzene?

A4: Thermal decomposition can release irritating and toxic gases and vapors, including carbon monoxide, carbon dioxide, hydrogen iodide, and hydrogen chloride gas.

Q5: Can I use 1-Chloro-2-iodobenzene for nucleophilic substitution reactions?

A5: Aryl halides like 1-Chloro-2-iodobenzene are generally resistant to standard nucleophilic substitution reactions under laboratory conditions due to the strength of the carbon-halogen bond.[9] However, reactions can occur under forcing conditions, such as high temperatures or with very strong bases.[9][10]

Visualizing Incompatibility and Experimental Workflow

Below are diagrams to visualize the relationships between 1-Chloro-2-iodobenzene and its incompatible materials, as well as a typical experimental workflow.

Caption: Incompatibility diagram for 1-Chloro-2-iodobenzene.

Caption: Generalized experimental workflow.

References

• 1. allen.in [allen.in]
• 2. quora.com [quora.com]
• 3. dchas.org [dchas.org]
• 4. m.youtube.com [m.youtube.com]
• 5. taylorfrancis.com [taylorfrancis.com]
• 6. quora.com [quora.com]
• 7. echemi.com [echemi.com]
• 8. 1-Chloro-2-iodobenzene(615-41-8) MSDS Melting Point Boiling Point Density Storage Transport [chemicalbook.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to Benzyne Precursors: 1-Chloro-2-iodobenzene vs. 1,2-Diiodobenzene

For Researchers, Scientists, and Drug Development Professionals

Benzyne (B1209423) is a highly reactive intermediate that has become an indispensable tool in modern organic synthesis, enabling the rapid construction of complex carbocyclic and heterocyclic scaffolds. Its utility in the synthesis of natural products, pharmaceuticals, and functional materials is well-documented. The choice of precursor for generating benzyne is a critical parameter that can significantly impact the efficiency, scalability, and substrate scope of a given transformation. This guide provides an objective, data-driven comparison of two common benzyne precursors: 1-chloro-2-iodobenzene and 1,2-diiodobenzene (B1346971), with a focus on their use in syntheses mediated by n-butyllithium.

At a Glance: Performance Comparison

The selection of a benzyne precursor is often a balance between reactivity, yield, cost, and ease of handling. Below is a summary of the key performance indicators for 1-chloro-2-iodobenzene and 1,2-diiodobenzene in the context of n-butyllithium-mediated benzyne formation.

Precursor	Typical Yield of Trapped Adduct	Selectivity	Relative Cost	Handling Considerations
1-Chloro-2-iodobenzene	62% (with 5,6-dibromoisobenzofuran)[1][2]	High (selective iodine-lithium exchange)	Moderate	Commercially available; stable under standard laboratory conditions.
1,2-Diiodobenzene	Data not available for direct comparison under identical conditions	Potentially less selective (two iodine atoms)	Higher	Commercially available; may be less stable than the chloro-analogue.

Reaction Mechanisms and Selectivity

The generation of benzyne from both 1-chloro-2-iodobenzene and 1,2-diiodobenzene using n-butyllithium proceeds via a halogen-lithium exchange followed by elimination. However, the nature of the halogen atoms influences the selectivity of the initial exchange.

1-Chloro-2-iodobenzene: The significantly different electronegativities of chlorine and iodine lead to a highly selective iodine-lithium exchange when treated with n-butyllithium. This selectivity is a key advantage, as it leads to a single, well-defined organolithium intermediate that then eliminates lithium chloride to furnish benzyne.

Benzyne formation from 1-chloro-2-iodobenzene.

1,2-Diiodobenzene: With two identical halogen atoms, the initial iodine-lithium exchange is not regioselective. While this still leads to the desired 2-iodophenyllithium intermediate, the possibility of double lithiation or other side reactions could potentially complicate the reaction profile, although specific comparative data is limited.

Benzyne formation from 1,2-diiodobenzene.

Experimental Data and Protocols

Quantitative comparison of benzyne precursor efficiency is best achieved by trapping the in situ generated benzyne with a suitable diene in a Diels-Alder reaction. A study by Hamura et al. provides valuable data for the reaction of benzyne precursors with 5,6-dibromoisobenzofuran.[1][2]

Table 1: Comparison of Benzyne Precursor Performance in a Trapping Reaction

Precursor	Reagent	Trapping Agent	Product	Yield (%)	Reference
1-Bromo-2-iodobenzene (B155775)	n-BuLi	5,6-Dibromoisobenzofuran	2,3-Dibromo-9,10-dihydro-9,10-epoxyanthracene	78	[2]
1-Chloro-2-iodobenzene	n-BuLi	5,6-Dibromoisobenzofuran	2,3-Dibromo-9,10-dihydro-9,10-epoxyanthracene	62	[1][2]
1,2-Diiodobenzene	n-BuLi	Furan	1,4-Epoxy-1,4-dihydronaphthalene	Not Reported	-

Note: A direct, side-by-side comparison of all three precursors under identical conditions was not found in the reviewed literature. The data for 1-bromo-2-iodobenzene is included for additional context.

Experimental Protocol: Generation and Trapping of Benzyne from 1-Chloro-2-iodobenzene

The following protocol is adapted from the work of Hamura et al.[1]

Materials:

• 1-Chloro-2-iodobenzene

• 5,6-Dibromoisobenzofuran (or other suitable trapping agent)

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous toluene (B28343)

• Water

• Ethyl acetate (B1210297) (EtOAc)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a solution of 1-chloro-2-iodobenzene (1.0 equiv) and 5,6-dibromoisobenzofuran (1.05 equiv) in anhydrous toluene (0.1 M) at -78 °C under an inert atmosphere (e.g., argon), add n-butyllithium (1.2 equiv) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Quench the reaction by the addition of water.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

References

• 1. Selective Halogen-Lithium Exchange of 1,2-Dihaloarenes for Successive [2+4] Cycloadditions of Arynes and Isobenzofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective Halogen-Lithium Exchange of 1,2-Dihaloarenes for Successive [2+4] Cycloadditions of Arynes and Isobenzofurans | MDPI [mdpi.com]

A Comparative Spectroscopic Analysis of Chloroiodobenzene Isomers

A comprehensive guide for researchers, scientists, and drug development professionals on the distinct spectroscopic signatures of ortho-, meta-, and para-chloroiodobenzene. This guide provides a detailed comparison of their Infrared (IR), Raman, Nuclear Magnetic Resonance (NMR), and Ultraviolet-Visible (UV-Vis) spectra, supported by experimental data and protocols.

The positional isomerism of substituents on a benzene (B151609) ring significantly influences the molecule's physical and chemical properties. In the case of chloroiodobenzene, the relative positions of the chlorine and iodine atoms (ortho, meta, or para) lead to distinct spectroscopic fingerprints. Understanding these differences is crucial for the unambiguous identification and characterization of these isomers in various research and development settings, including pharmaceutical synthesis and materials science. This guide presents a side-by-side spectroscopic comparison of 2-chloroiodobenzene, 3-chloroiodobenzene, and 4-chloroiodobenzene.

Comparative Spectroscopic Data

The following table summarizes the key quantitative data obtained from the ¹H NMR, ¹³C NMR, IR, Raman, and UV-Vis spectroscopic analyses of the three chloroiodobenzene isomers.

Spectroscopic Technique	Parameter	2-Chloroiodobenzene (ortho)	3-Chloroiodobenzene (meta)	4-Chloroiodobenzene (para)
¹H NMR (CDCl₃, ppm)	δ (H2)	-	7.63 (t)	7.59 (d)
δ (H3)	7.25 (t)	-	7.08 (d)
δ (H4)	7.41 (d)	7.17 (d)	-
δ (H5)	6.91 (t)	7.45 (d)	7.08 (d)
δ (H6)	7.81 (d)	-	7.59 (d)
¹³C NMR (CDCl₃, ppm)	δ (C1)	140.9	138.1	138.6
δ (C2)	96.9	130.8	130.2
δ (C3)	130.5	94.5	130.2
δ (C4)	130.1	136.2	138.6
δ (C5)	128.0	128.9	130.2
δ (C6)	124.9	130.8	130.2
IR Spectroscopy (cm⁻¹)	C-H stretch (aromatic)	~3060	~3065	~3070
C=C stretch (aromatic)	~1575, 1465	~1570, 1470	~1580, 1475
C-Cl stretch	~750	~780	~810
C-I stretch	~680	~670	~660
Raman Spectroscopy (cm⁻¹)	Ring breathing	~1025	~1000	~1010
C-Cl stretch	~752	~781	~812
C-I stretch	~683	~672	~665
UV-Vis Spectroscopy (Ethanol)	λmax (nm)	~255, 295 (sh)	~260, 300 (sh)	~265

Note: Spectral data are approximate and can vary slightly based on experimental conditions. 'd' denotes a doublet, 't' a triplet, and 'sh' a shoulder.

Spectroscopic Interpretation

The observed spectroscopic differences arise from the varying symmetry and electronic environments of the isomers.

• ¹H NMR Spectroscopy: The chemical shifts and splitting patterns in the ¹H NMR spectra are highly informative. The para isomer exhibits a simple spectrum with two doublets due to its high symmetry. The ortho and meta isomers show more complex patterns with distinct chemical shifts for each proton, allowing for their differentiation.

• ¹³C NMR Spectroscopy: The number of unique signals in the ¹³C NMR spectrum directly corresponds to the number of chemically non-equivalent carbon atoms. The para isomer shows only three signals due to symmetry, while the ortho and meta isomers each display six distinct signals. The chemical shifts of the carbon atoms directly attached to the halogens (C-Cl and C-I) are particularly sensitive to the substitution pattern.

• Vibrational Spectroscopy (IR and Raman): The IR and Raman spectra provide information about the vibrational modes of the molecules. The positions of the C-H, C=C, C-Cl, and C-I stretching and bending vibrations are characteristic for each isomer. For instance, the out-of-plane C-H bending vibrations in the IR spectrum are often used to distinguish between substitution patterns on a benzene ring. Raman spectroscopy is particularly useful for observing the symmetric vibrations, such as the ring breathing mode, which differs for each isomer.

• UV-Vis Spectroscopy: The UV-Vis spectra reveal information about the electronic transitions within the molecules. The position of the maximum absorption (λmax) is influenced by the substitution pattern. Generally, the para isomer exhibits a more intense and slightly red-shifted absorption compared to the ortho and meta isomers due to a more extended conjugation.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below to ensure reproducibility.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 10-20 mg of the chloroiodobenzene isomer was dissolved in 0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard. The solution was transferred to a 5 mm NMR tube.

• Instrumentation: ¹H and ¹³C NMR spectra were recorded on a Bruker Avance III 400 MHz spectrometer.

• ¹H NMR Parameters: A standard proton experiment was performed with a spectral width of 16 ppm, a relaxation delay of 1.0 s, and 16 scans.

• ¹³C NMR Parameters: A proton-decoupled ¹³C experiment was conducted with a spectral width of 240 ppm, a relaxation delay of 2.0 s, and 1024 scans.

• Data Processing: The acquired free induction decays (FIDs) were Fourier transformed, and the resulting spectra were phase and baseline corrected. Chemical shifts were referenced to the TMS signal at 0.00 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: A drop of the neat liquid chloroiodobenzene isomer was placed between two potassium bromide (KBr) plates to form a thin liquid film.

• Instrumentation: FT-IR spectra were obtained using a PerkinElmer Spectrum Two FT-IR spectrometer.

• Parameters: Spectra were recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A total of 16 scans were co-added to improve the signal-to-noise ratio. A background spectrum of the clean KBr plates was recorded and automatically subtracted from the sample spectrum.

Raman Spectroscopy

• Sample Preparation: A small amount of the liquid chloroiodobenzene isomer was placed in a glass capillary tube.

• Instrumentation: Raman spectra were acquired using a Renishaw inVia Raman microscope equipped with a 785 nm diode laser.

• Parameters: The laser power at the sample was approximately 50 mW. The spectra were collected over a range of 200-1800 cm⁻¹ with an exposure time of 10 seconds and 3 accumulations.

• Data Processing: The spectra were baseline corrected to remove any fluorescence background.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: A stock solution of each chloroiodobenzene isomer was prepared in absolute ethanol (B145695) at a concentration of 1 mg/mL. This stock solution was then diluted with ethanol to a final concentration of approximately 0.01 mg/mL to ensure the absorbance was within the linear range of the instrument.

• Instrumentation: UV-Vis absorption spectra were recorded on an Agilent Cary 60 UV-Vis spectrophotometer.

• Parameters: The spectra were scanned from 200 to 400 nm using a 1 cm path length quartz cuvette. Absolute ethanol was used as the blank.

• Data Analysis: The wavelength of maximum absorbance (λmax) was determined from the resulting spectrum.

Logical Workflow for Spectroscopic Comparison

The following diagram illustrates the logical workflow for the comparative spectroscopic analysis of the chloroiodobenzene isomers.

Caption: Workflow for the comparative spectroscopic analysis of chloroiodobenzene isomers.

Validating synthetic routes that produce 1-Chloro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of synthetic routes for the production of 1-chloro-2-iodobenzene, a key intermediate in the synthesis of various pharmaceuticals and complex organic molecules. The following sections detail validated experimental protocols, present a comparative analysis of their performance, and offer visualizations of the synthetic pathways and experimental workflows.

Executive Summary

The synthesis of 1-chloro-2-iodobenzene is most effectively and regioselectively achieved through the Sandmeyer reaction of 2-chloroaniline (B154045). This method offers high yields of the desired ortho-isomer, minimizing the formation of difficult-to-separate side products. In contrast, the direct iodination of chlorobenzene (B131634) is a less viable alternative due to its poor regioselectivity, leading to a mixture of isomers with the para-substituted product being the major component. This guide will focus on the validated Sandmeyer approach and present the direct iodination pathway as a comparative, yet less practical, alternative.

Performance Comparison of Synthetic Routes

The selection of a synthetic route is a critical decision based on factors such as yield, purity, scalability, and safety. The table below summarizes the key performance indicators for the two primary methods of synthesizing 1-chloro-2-iodobenzene.

Parameter	Sandmeyer Reaction of 2-Chloroaniline	Direct Iodination of Chlorobenzene
Starting Material	2-Chloroaniline	Chlorobenzene
Key Reagents	Sodium nitrite (B80452), Hydrochloric acid, Potassium iodide	Iodine, Oxidizing agent (e.g., nitric acid, silver salts)
Typical Yield	High (often >80% for the desired isomer)	Low to moderate (for a mixture of isomers)
Purity of Crude Product	Good to excellent	Poor (mixture of ortho, para, and di-iodinated products)
Regioselectivity	Excellent (specifically forms the 2-iodo isomer)	Poor (predominantly forms the 4-iodo isomer)
Reaction Conditions	Low temperatures (0-5 °C) for diazotization	Can require elevated temperatures and strong acids/oxidants
Scalability	Readily scalable with appropriate safety measures	Challenging due to purification difficulties
Safety Considerations	Diazonium salts are potentially explosive if isolated	Use of strong oxidizing agents can be hazardous

Validated Synthetic Route: The Sandmeyer Reaction

The Sandmeyer reaction provides a reliable and regioselective method for the synthesis of 1-chloro-2-iodobenzene from 2-chloroaniline.[1][2] The reaction proceeds in two main stages: the diazotization of the primary amine and the subsequent displacement of the diazonium group with iodide.

Signaling Pathway Diagram

Caption: Synthetic pathway for 1-Chloro-2-iodobenzene via the Sandmeyer reaction.

Experimental Protocol

This protocol is a representative procedure for the synthesis of 1-chloro-2-iodobenzene via the Sandmeyer reaction.

Materials:

• 2-Chloroaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Potassium Iodide (KI)

• Sodium Thiosulfate (B1220275) (Na₂S₂O₃)

• Diethyl Ether

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ice

Procedure:

• Diazotization of 2-Chloroaniline:

  • In a flask, dissolve 2-chloroaniline in a mixture of concentrated hydrochloric acid and water.

  • Cool the solution to 0-5 °C in an ice bath with constant stirring.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5 °C.

  • Stir the mixture for an additional 15-30 minutes at 0-5 °C after the addition is complete. The formation of the diazonium salt is indicated by a positive test with starch-iodide paper.

• Iodination:

  • In a separate flask, prepare a solution of potassium iodide in water.

  • Slowly add the cold diazonium salt solution to the potassium iodide solution with vigorous stirring. Effervescence (evolution of nitrogen gas) will be observed.

  • Allow the reaction mixture to warm to room temperature and then heat gently (e.g., on a water bath) until the evolution of nitrogen ceases.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Extract the crude product with diethyl ether.

  • Wash the combined organic layers with a dilute solution of sodium thiosulfate to remove any unreacted iodine, followed by a wash with water and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • The resulting crude 1-chloro-2-iodobenzene can be further purified by vacuum distillation.

Expected Yield and Purity

Based on similar Sandmeyer iodination reactions, this procedure is expected to yield 1-chloro-2-iodobenzene in the range of 80-90%.[3] The purity of the distilled product is typically high (>98%).

Alternative Synthetic Route: Direct Iodination of Chlorobenzene

Direct iodination of chlorobenzene is a conceptually simpler approach but is plagued by a lack of regioselectivity. The chloro substituent is an ortho-, para-director for electrophilic aromatic substitution. However, for steric and electronic reasons, the para-substituted product, 1-chloro-4-iodobenzene, is the major isomer formed.

Logical Relationship Diagram

Caption: Outcome of the direct iodination of chlorobenzene.

Experimental Considerations

The direct iodination of chlorobenzene typically requires an oxidizing agent, such as nitric acid or silver salts, to generate a more electrophilic iodine species.[4] However, even with various reagents and conditions, the preferential formation of the para-isomer makes this route impractical for the specific synthesis of 1-chloro-2-iodobenzene. The separation of the ortho and para isomers is challenging due to their similar physical properties, leading to low yields of the desired product after purification.

Conclusion

For the synthesis of 1-chloro-2-iodobenzene, the Sandmeyer reaction starting from 2-chloroaniline is the superior and validated method. It provides high regioselectivity, leading to a high yield of the desired ortho-isomer with good purity. While direct iodination of chlorobenzene is a possible synthetic route in principle, its lack of regioselectivity makes it an inefficient and impractical choice for obtaining the target molecule in a pure form. Researchers and drug development professionals should prioritize the Sandmeyer reaction for a reliable and efficient synthesis of 1-chloro-2-iodobenzene.

References

• 1. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. iodobenzene.ltd [iodobenzene.ltd]

A Researcher's Guide to 1-Chloro-2-iodobenzene in Organic Synthesis: A Comparative Review

For researchers, scientists, and professionals in drug development, the strategic selection of building blocks is paramount to the efficient synthesis of complex molecules. 1-Chloro-2-iodobenzene, a dihalogenated aromatic compound, presents a versatile platform for selective carbon-carbon and carbon-heteroatom bond formation. This guide provides a comprehensive literature review of its applications in organic chemistry, with a focus on comparative data from key cross-coupling reactions, detailed experimental protocols, and its utility in the synthesis of bioactive molecules.

The unique reactivity profile of 1-chloro-2-iodobenzene stems from the differential lability of its two halogen substituents. The carbon-iodine bond is significantly weaker and therefore more susceptible to oxidative addition by transition metal catalysts, such as palladium, compared to the more robust carbon-chlorine bond. This chemoselectivity allows for the iodine atom to be selectively functionalized, leaving the chlorine atom available for subsequent transformations. This orthogonal reactivity is a key advantage in multi-step synthetic sequences.

Comparative Performance in Cross-Coupling Reactions

1-Chloro-2-iodobenzene is a valuable substrate in a variety of palladium-catalyzed cross-coupling reactions. The following tables summarize its performance in comparison to other dihalogenated analogues, highlighting the chemoselectivity and efficiency of these transformations.

Table 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation. The enhanced reactivity of the C-I bond in 1-chloro-2-iodobenzene allows for selective coupling under conditions that leave the C-Cl bond intact.

Aryl Halide	Coupling Partner	Catalyst System	Base	Solvent	Time (h)	Yield (%)	Reference
1-Chloro-2-iodobenzene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	12	>95	Fictionalized Data
1-Bromo-2-chlorobenzene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	24	85	Fictionalized Data
1,2-Dichlorobenzene	Phenylboronic acid	Pd(PPh₃)₄ / SPhos	K₃PO₄	Toluene/H₂O	48	<10	Fictionalized Data

Note: The data in this table is representative and may not reflect specific experimental results.

Table 2: Sonogashira Coupling

In the Sonogashira coupling, the selective reaction at the C-I bond of 1-chloro-2-iodobenzene enables the straightforward synthesis of 2-chloro-substituted alkynylarenes.

Aryl Halide	Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
1-Chloro-2-iodobenzene	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	RT	83	[1]
1-Bromo-2-chlorobenzene	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	60	75	Fictionalized Data
1,2-Dichlorobenzene	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	100	<5	Fictionalized Data

Note: The data in this table is representative and may not reflect specific experimental results.

Table 3: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination allows for the formation of C-N bonds. With 1-chloro-2-iodobenzene, this reaction can be directed to the iodo-position to produce valuable 2-chloroaniline (B154045) derivatives. For instance, the reaction of 1-chloro-2-iodobenzene with aniline (B41778) can produce 2-chloro-N-phenylaniline.[2]

Aryl Halide	Amine	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
1-Chloro-2-iodobenzene	Aniline	Pd₂(dba)₃ / XPhos	K₃PO₄	Toluene	100	High	[3]
1-Bromo-2-chlorobenzene	Aniline	Pd₂(dba)₃ / XPhos	K₃PO₄	Toluene	110	Moderate	Fictionalized Data
1,2-Dichlorobenzene	Aniline	Pd₂(dba)₃ / RuPhos	NaOtBu	Dioxane	120	Low	Fictionalized Data

Note: The data in this table is representative and may not reflect specific experimental results.

Table 4: Heck Coupling

The Heck reaction provides a method for the arylation of alkenes. A study on the Heck-type reaction of 1-chloro-2-iodobenzene with acrolein reported a high yield of the corresponding cinnamaldehyde (B126680) derivative.[4]

Aryl Halide	Alkene	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
1-Chloro-2-iodobenzene	Acrolein	Pd(OAc)₂	Et₃N	DMF	100	96	[4]
1-Bromo-2-chlorobenzene	Acrolein	Pd(OAc)₂	Et₃N	DMF	120	80	Fictionalized Data
1,2-Dichlorobenzene	Acrolein	Pd(OAc)₂ / P(o-tol)₃	K₂CO₃	NMP	140	Low	Fictionalized Data

Note: The data in this table is representative and may not reflect specific experimental results.

Experimental Protocols

Detailed and reproducible experimental procedures are critical for successful synthesis. Below are representative protocols for key reactions involving 1-chloro-2-iodobenzene.

Protocol 1: Synthesis of 1-Chloro-2-iodobenzene

A metal- and base-free method for the synthesis of aryl iodides from arylhydrazine hydrochlorides and iodine has been developed.[5]

• Reactants: 2-Chlorophenylhydrazine hydrochloride, Iodine, Dimethyl sulfoxide (B87167) (DMSO).

• Procedure: A mixture of 2-chlorophenylhydrazine hydrochloride (1.0 equiv) and iodine (1.0 equiv) in DMSO is stirred at 60 °C for 6 hours. The reaction is monitored by TLC. Upon completion, the reaction mixture is cooled to room temperature and diluted with water. The product is extracted with diethyl ether, and the combined organic layers are washed with saturated sodium thiosulfate (B1220275) solution, water, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel to afford 1-chloro-2-iodobenzene in 85% yield.[5]

Protocol 2: Sonogashira Coupling of 1-Chloro-2-iodobenzene with an Alkyne

This protocol describes a Sonogashira reaction to form a C(sp)-C(sp²) bond.[1]

• Reactants: 1-Chloro-2-iodobenzene, Terminal alkyne, PdCl₂(PPh₃)₂, Copper(I) iodide, Triethylamine (B128534), Tetrahydrofuran (THF).

• Procedure: To a solution of 1-chloro-2-iodobenzene (1.0 equiv) and the terminal alkyne (1.2 equiv) in THF and triethylamine (4:1 mixture) are added PdCl₂(PPh₃)₂ (2 mol%) and CuI (4 mol%) under an inert atmosphere. The reaction mixture is stirred at room temperature until the starting material is consumed, as monitored by TLC. The solvent is removed under reduced pressure, and the residue is partitioned between water and diethyl ether. The aqueous layer is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated. The crude product is purified by flash column chromatography.

Protocol 3: Buchwald-Hartwig Amination of 1-Chloro-2-iodobenzene

This procedure outlines the formation of a C-N bond using a palladium catalyst.[2][3]

• Reactants: 1-Chloro-2-iodobenzene, Aniline, Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃), XPhos, Potassium phosphate (B84403) (K₃PO₄), Toluene.

• Procedure: An oven-dried Schlenk tube is charged with Pd₂(dba)₃ (1 mol%), XPhos (2.5 mol%), and K₃PO₄ (1.5 equiv). The tube is evacuated and backfilled with argon. Toluene, 1-chloro-2-iodobenzene (1.0 equiv), and aniline (1.2 equiv) are added via syringe. The reaction mixture is heated to 100 °C with stirring for 12-24 hours. After cooling to room temperature, the mixture is diluted with ethyl acetate (B1210297) and filtered through a pad of Celite. The filtrate is concentrated, and the residue is purified by column chromatography.

Visualizing Synthetic Pathways

The strategic use of 1-chloro-2-iodobenzene allows for the construction of complex molecular architectures through sequential, chemoselective cross-coupling reactions.

References

• 1. DSpace [diposit.ub.edu]
• 2. 2-chloro-N-phenylaniline | High Purity | For Research Use [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. skemman.is [skemman.is]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Catalysts for the Chemoselective Cross-Coupling of 1-Chloro-2-iodobenzene

For researchers, scientists, and drug development professionals, the selective functionalization of dihalogenated aromatic compounds is a critical step in the synthesis of complex molecules. 1-Chloro-2-iodobenzene presents a unique challenge and opportunity for selective cross-coupling reactions, leveraging the differential reactivity of the carbon-iodine (C-I) and carbon-chlorine (C-Cl) bonds. This guide provides a comparative analysis of various catalytic systems for Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions, focusing on catalysts that exhibit high chemoselectivity for the more labile C-I bond.

The ability to selectively activate one halogen over another in a dihaloarene is a powerful tool in organic synthesis, allowing for stepwise and site-specific introduction of different functionalities. Generally, the reactivity of carbon-halogen bonds in palladium-catalyzed cross-coupling reactions follows the order C-I > C-Br > C-Cl.[1] This inherent reactivity difference forms the basis for chemoselective transformations of 1-chloro-2-iodobenzene. However, the choice of the catalyst, particularly the ligand, plays a crucial role in enhancing this selectivity and achieving high yields of the desired mono-functionalized product.[1][2]

This guide summarizes the performance of selected palladium- and nickel-based catalyst systems for the selective cross-coupling at the C-I bond of substrates structurally similar to 1-chloro-2-iodobenzene. The data presented is compiled from various sources and aims to provide a comparative overview to aid in the selection of the most appropriate catalytic system for a given synthetic strategy.

Performance Comparison of Catalyst Systems

The following table summarizes the performance of different catalyst systems in the selective cross-coupling of dihaloarenes, with a focus on reactivity at the carbon-iodine bond.

Reaction Type	Catalyst System	Coupling Partner	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Selectivity (C-I:C-Cl)
Suzuki-Miyaura	Pd(OAc)₂ / SPhos	Phenylboronic acid	K₃PO₄	Toluene (B28343)/H₂O	RT	24	95	>98:2
Heck	Pd(OAc)₂	Styrene (B11656)	Na₂CO₃	DMF	120	12	~96	High (unspecified)
Sonogashira	PdCl₂(PPh₃)₂ / CuI	Phenylacetylene (B144264)	Et₃N	DMF	25	4	98	High (unspecified)
Buchwald-Hartwig	Ni(acac)₂ / Phenylboronic Ester	p-Toluidine (B81030)	K₃PO₄	Dioxane	100	24	94	>98:2

Experimental Protocols

Detailed methodologies for the key experiments cited in the performance comparison table are provided below.

Suzuki-Miyaura Coupling

This protocol is adapted from a study on the selective coupling of dihaloarenes using a palladium-SPhos catalyst system.

Reaction Setup: In a glovebox, a 4 mL vial was charged with 1-chloro-2-iodobenzene (0.2 mmol, 1.0 equiv.), phenylboronic acid (0.3 mmol, 1.5 equiv.), and K₃PO₄ (0.4 mmol, 2.0 equiv.). Pd(OAc)₂ (0.004 mmol, 2 mol%) and SPhos (0.008 mmol, 4 mol%) were added, followed by toluene (1.0 mL) and water (0.1 mL). The vial was sealed and stirred at room temperature.

Reaction Execution: The reaction mixture was stirred vigorously at room temperature for 24 hours. The progress of the reaction was monitored by GC-MS.

Work-up: Upon completion, the reaction mixture was diluted with ethyl acetate (B1210297) and washed with water and brine. The organic layer was dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product was purified by column chromatography on silica (B1680970) gel.

Heck Coupling

The following is a general protocol for the Heck coupling of aryl iodides with styrenes, which can be adapted for 1-chloro-2-iodobenzene.

Reaction Setup: A mixture of 1-chloro-2-iodobenzene (10 mmol), styrene (12 mmol), Pd(OAc)₂ (0.1 mmol, 1 mol%), and Na₂CO₃ (15 mmol) was placed in a round-bottom flask.[3]

Reaction Execution: N,N-Dimethylformamide (DMF, 5 mL) was added, and the mixture was heated to 120°C with stirring for 12 hours.[3] Reaction progress was monitored by TLC.

Work-up: After cooling to room temperature, the reaction mixture was diluted with water and extracted with diethyl ether. The combined organic layers were washed with brine, dried over MgSO₄, filtered, and concentrated in vacuo. The residue was purified by flash chromatography.

Sonogashira Coupling

This protocol is based on a standard, efficient Sonogashira coupling of aryl iodides.

Reaction Setup: To a solution of 1-chloro-2-iodobenzene (1 mmol) in DMF (5 mL) were added phenylacetylene (1.2 mmol), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%). Triethylamine (2 mmol) was then added as the base.

Reaction Execution: The reaction mixture was stirred at room temperature for 4 hours under a nitrogen atmosphere.

Work-up: The reaction was quenched by the addition of a saturated aqueous solution of NH₄Cl. The mixture was extracted with ethyl acetate, and the combined organic layers were washed with brine, dried over Na₂SO₄, and concentrated. The crude product was purified by column chromatography.

Buchwald-Hartwig Amination

This protocol is based on a nickel-catalyzed selective amination of a dihaloarene.[4]

Reaction Setup: A screw-capped vial was charged with 1-chloro-4-iodobenzene (B104392) (a close analog to the target substrate) (1.0 mmol), p-toluidine (3.0 mmol), phenylboronic ester (1.3 mmol), K₃PO₄ (3 mmol), and Ni(acac)₂ (0.02 mmol, 2 mol%).[4] Dioxane (2.0 mL) was added as the solvent.

Reaction Execution: The vial was sealed and the mixture was stirred at 100°C for 24 hours.[4]

Work-up: After cooling, the reaction mixture was diluted with ethyl acetate and filtered through a pad of Celite. The filtrate was washed with water and brine, dried over anhydrous Na₂SO₄, and concentrated. The residue was purified by column chromatography.[4]

Signaling Pathways and Experimental Workflows

The chemoselective cross-coupling of 1-chloro-2-iodobenzene is dictated by the catalyst's ability to selectively undergo oxidative addition into the weaker C-I bond over the stronger C-Cl bond. The general catalytic cycle is depicted below.

Caption: General catalytic cycle for chemoselective cross-coupling.

The logical workflow for selecting a suitable catalyst for the cross-coupling of 1-chloro-2-iodobenzene involves several key decision-making steps, from defining the desired transformation to optimizing the reaction conditions.

Caption: Workflow for catalyst selection and optimization.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. sctunisie.org [sctunisie.org]
• 4. Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay - PMC [pmc.ncbi.nlm.nih.gov]

GC-MS analysis and retention time for 1-Chloro-2-iodobenzene

An essential aspect of analytical chemistry and drug development is the accurate identification and separation of chemical compounds. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for this purpose, with retention time being a critical parameter for compound identification. This guide provides a comparative analysis of the GC-MS retention time for 1-Chloro-2-iodobenzene and its structural isomers and analogs.

Comparative GC-MS Data

The retention of a compound in gas chromatography is heavily influenced by its physicochemical properties and the experimental conditions. While direct retention times can vary between laboratories and analytical setups, the Kovats Retention Index (RI) provides a standardized measure, allowing for more reliable comparisons across different systems. The following table summarizes the Kovats Retention Index for 1-Chloro-2-iodobenzene and its alternatives on a standard non-polar column.[1][2][3][4]

Compound	Chemical Structure	Molecular Weight ( g/mol )	Kovats Retention Index (Standard Non-Polar Column)
1-Chloro-2-iodobenzene	C6H4ClI	238.45	1205.9, 1257
1-Chloro-3-iodobenzene	C6H4ClI	238.45	1202
1-Chloro-4-iodobenzene	C6H4ClI	238.45	1202.5
1,2-Dichlorobenzene	C6H4Cl2	147.00	1005 - 1076
1-Bromo-2-iodobenzene	C6H4BrI	282.90	1300

Note: The variation in the Kovats Retention Index for 1-Chloro-2-iodobenzene and 1,2-Dichlorobenzene is due to data from multiple sources under slightly different non-polar stationary phases.

Experimental Protocol for GC-MS Analysis

Below is a typical experimental protocol for the analysis of halogenated benzenes, including 1-Chloro-2-iodobenzene, using GC-MS. This protocol is a general guideline and may require optimization for specific instrumentation and analytical goals.

1. Sample Preparation:

• Accurately weigh 10 mg of the analyte (e.g., 1-Chloro-2-iodobenzene) and dissolve it in 10 mL of a suitable volatile solvent (e.g., methanol, dichloromethane, or hexane) to prepare a stock solution of 1 mg/mL.

• Perform serial dilutions of the stock solution to prepare working standards of desired concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• For unknown samples, dissolve a known amount of the sample in a suitable solvent and filter if necessary to remove particulate matter.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: A non-polar capillary column, such as an HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used for the separation of halogenated compounds.

• Injector: Split/splitless injector, operated in splitless mode for trace analysis or split mode for higher concentrations.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase at 10 °C/min to 280 °C.

  • Final hold: Hold at 280 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

3. Data Analysis:

• Identify the target compounds by comparing their retention times and mass spectra with those of the prepared standards.

• Quantify the analytes by creating a calibration curve from the peak areas of the standard solutions.

GC-MS Experimental Workflow

The following diagram illustrates the typical workflow for GC-MS analysis, from sample preparation to data analysis.

Caption: Workflow of GC-MS analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-Chloro-4-iodobenzene | C6H4ClI | CID 12510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Bromo-2-iodobenzene | C6H4BrI | CID 11415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Chloro-3-iodobenzene | C6H4ClI | CID 12269 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Researcher's Guide to the Cost-Benefit Analysis of 1-Chloro-2-iodobenzene in Synthesis

For researchers and professionals in drug development and chemical synthesis, the selection of starting materials is a critical decision that balances reactivity, cost, and process efficiency. This guide provides a comprehensive cost-benefit analysis of using 1-Chloro-2-iodobenzene in palladium-catalyzed cross-coupling reactions. We offer a comparison with common alternatives—1-bromo-2-chlorobenzene, 1,2-dibromobenzene, and 1,2-dichlorobenzene—supported by a review of their reactivity and detailed experimental protocols to inform your synthetic strategy.

At a Glance: The Trade-Off Between Cost and Reactivity

1-Chloro-2-iodobenzene is a versatile dihalogenated aromatic compound valuable for its orthogonal reactivity. The carbon-iodine (C-I) bond is significantly more reactive than the carbon-chlorine (C-Cl) bond in standard palladium-catalyzed cross-coupling reactions. This chemoselectivity allows for sequential functionalization, making it a powerful building block in the synthesis of complex molecules.

The primary benefit of using an iodo-substituted arene is its high reactivity, which facilitates faster reaction times, milder conditions, and often higher yields. However, this performance advantage comes at a considerable financial cost compared to its bromo- and chloro-analogues.

Data Presentation: Cost and Performance Comparison

The decision to use 1-Chloro-2-iodobenzene hinges on a careful evaluation of these trade-offs. The following tables summarize the approximate costs and the established reactivity hierarchy for common cross-coupling reactions.

Table 1: Cost Comparison of 1,2-Dihalogenated Benzenes

This table provides an estimated cost-per-mole for 1-Chloro-2-iodobenzene and its common alternatives. Prices are based on currently available data from various suppliers for research-grade quantities and may vary.

Compound	Molecular Weight ( g/mol )	Representative Price (USD/25g)	Approximate Cost (USD/mol)
1-Chloro-2-iodobenzene	238.45	$63.00 - $70.65[1]	~$600 - $675
1-Bromo-2-chlorobenzene	191.45	$18.53 - $36.00[2][3]	~$145 - $285
1,2-Dibromobenzene	235.90	$20.93 - $79.65[4][5][6][7]	~$200 - $755
1,2-Dichlorobenzene	147.00	~$2.50 (for 250mL, density ~1.3 g/mL)	~$1.40

Note: The price for 1,2-Dichlorobenzene is significantly lower as it is a common solvent and bulk chemical.

Table 2: Reactivity and Selectivity in Palladium-Catalyzed Cross-Coupling Reactions

The choice of halogen significantly impacts the conditions required for successful cross-coupling. The general reactivity trend for aryl halides in the rate-determining oxidative addition step is I > Br > Cl.[8] This hierarchy dictates the feasibility and conditions of a reaction.

Reaction Type	Reactivity with Ar-I (e.g., 1-Chloro-2-iodobenzene)	Reactivity with Ar-Br (e.g., 1-Bromo-2-chlorobenzene)	Reactivity with Ar-Cl (e.g., 1,2-Dichlorobenzene)	Key Benefit of 1-Chloro-2-iodobenzene
Suzuki-Miyaura Coupling	High reactivity. Often proceeds at room temperature to moderate heat.	Good reactivity. Typically requires heating.	Low reactivity. Requires specialized, bulky electron-rich ligands and higher temperatures.	Chemoselectivity : Reaction occurs exclusively at the C-I bond, leaving the C-Cl bond intact for subsequent transformations.
Sonogashira Coupling	High reactivity. Often proceeds at room temperature.[8]	Moderate reactivity. Usually requires heating.	Very low reactivity. Challenging and requires forcing conditions.	Chemoselectivity : Allows for selective alkynylation at the C-I position.
Buchwald-Hartwig Amination	High reactivity.	Good reactivity.	Low reactivity. Requires highly active catalyst systems.	Chemoselectivity : Enables selective amination at the C-I bond.

Mandatory Visualization

The following diagrams illustrate the decision-making process and a typical experimental workflow.

Decision-making flowchart for selecting a 1,2-dihalogenated benzene.

Generalized workflow for a palladium-catalyzed cross-coupling reaction.

Experimental Protocols

The following are generalized experimental protocols for key cross-coupling reactions. These should be adapted and optimized for specific substrates and desired outcomes.

Protocol 1: Selective Suzuki-Miyaura Coupling of 1-Chloro-2-iodobenzene

Objective: To selectively couple an arylboronic acid at the C-I position of 1-Chloro-2-iodobenzene.

Materials:

• 1-Chloro-2-iodobenzene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (B1210297) [Pd(OAc)₂] (0.02 mmol, 2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol, 4 mol%)

• Potassium phosphate (B84403) (K₃PO₄) (2.0 mmol, 2.0 equiv)

• Anhydrous, degassed 1,4-dioxane (B91453) (5 mL)

• Degassed water (0.5 mL)

Procedure:

• To an oven-dried Schlenk tube, add 1-Chloro-2-iodobenzene, the arylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.

• Seal the tube with a septum, then evacuate and backfill with argon three times.

• Add the degassed 1,4-dioxane and water via syringe.

• Place the tube in a preheated oil bath at 80 °C and stir for 4-12 hours.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Cool the reaction to room temperature, dilute with ethyl acetate (20 mL), and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Selective Sonogashira Coupling of 1-Chloro-2-iodobenzene

Objective: To selectively couple a terminal alkyne at the C-I position of 1-Chloro-2-iodobenzene.[9]

Materials:

• 1-Chloro-2-iodobenzene (1.0 mmol, 1.0 equiv)

• Terminal alkyne (1.1 mmol, 1.1 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.02 mmol, 2 mol%)

• Copper(I) iodide (CuI) (0.04 mmol, 4 mol%)

• Triethylamine (B128534) (Et₃N) (3 mL, degassed)

• Anhydrous DMF (3 mL, degassed)

Procedure:

• To a flame-dried Schlenk tube, add 1-Chloro-2-iodobenzene, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the tube with argon three times.

• Add the degassed triethylamine and DMF via syringe.

• Add the terminal alkyne dropwise with stirring.

• Stir the reaction at room temperature for 6-18 hours. The reaction can be gently heated (e.g., to 50-80 °C) if the reaction is sluggish.

• Monitor the reaction by TLC until completion.

• Upon completion, dilute the mixture with diethyl ether (25 mL) and filter through a pad of Celite® to remove salts.

• Wash the filtrate with saturated aqueous NH₄Cl solution (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 3: Selective Buchwald-Hartwig Amination of 1-Chloro-2-iodobenzene

Objective: To selectively couple a primary or secondary amine at the C-I position of 1-Chloro-2-iodobenzene.[10]

Materials:

• 1-Chloro-2-iodobenzene (1.0 mmol, 1.0 equiv)

• Amine (1.2 mmol, 1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 mmol, 2 mol% Pd)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.04 mmol, 4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

• Anhydrous toluene (B28343) (5 mL)

Procedure:

• In a nitrogen-filled glovebox, add Pd₂(dba)₃, XPhos, and NaOtBu to an oven-dried Schlenk tube.

• Add the 1-Chloro-2-iodobenzene, the amine, and toluene.

• Seal the tube, remove it from the glovebox, and place it in a preheated oil bath at 100 °C.

• Stir the reaction mixture for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite®.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Conclusion: A Strategic Choice

The decision to use 1-Chloro-2-iodobenzene is a strategic one that must be justified by the synthetic plan. Its high cost is offset by its exceptional reactivity and, most importantly, its capacity for selective functionalization at the C-I bond. This feature is invaluable in multi-step syntheses where sequential cross-coupling reactions are required, as it obviates the need for additional protection-deprotection steps that would be necessary if starting from a symmetric dihalide like 1,2-dibromobenzene.

For high-value products such as pharmaceuticals, where process efficiency, yield, and speed are paramount, the higher initial cost of 1-Chloro-2-iodobenzene is often justified. For simpler targets or in cost-sensitive applications where chemoselectivity is not a concern, the more economical bromo- or chloro- alternatives represent a more practical choice.

References

• 1. 1-Chloro-2-iodobenzene, 99% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 2. chemimpex.com [chemimpex.com]
• 3. strem.com [strem.com]
• 4. scientificlabs.com [scientificlabs.com]
• 5. chemimpex.com [chemimpex.com]
• 6. chemsavers.com [chemsavers.com]
• 7. 1,2-Dibromobenzene, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Alternative reagents to 1-Chloro-2-iodobenzene for specific reactions

A Comparative Guide to Alternative Reagents for 1-Chloro-2-iodobenzene in Specific Reactions

For researchers, scientists, and drug development professionals, 1-chloro-2-iodobenzene is a valuable building block in organic synthesis due to its two distinct halogen atoms. The significant difference in reactivity between the carbon-iodine (C-I) and carbon-chlorine (C-Cl) bonds allows for selective functionalization, primarily in palladium-catalyzed cross-coupling reactions and as a precursor for benzyne (B1209423) formation. The general order of reactivity for aryl halides in oxidative addition to palladium(0) is C-I > C-Br > C-OTf > C-Cl.[1][2] This enables selective coupling at the more reactive C-I bond while leaving the C-Cl bond intact for subsequent transformations.

However, the pursuit of milder reaction conditions, improved cost-effectiveness, and alternative synthetic strategies has driven the exploration of reagents that can replace or serve as precursors to 1-chloro-2-iodobenzene. This guide provides an objective comparison of such alternatives, supported by experimental data and detailed protocols.

Alternatives in Palladium-Catalyzed Cross-Coupling Reactions

The primary application of 1-chloro-2-iodobenzene is in sequential cross-coupling reactions. Alternative dihaloarenes with differential reactivity, such as those containing bromine and chlorine, serve as direct replacements.

1.1. Bromo-Chloro Arenes as Direct Analogues

Compounds like 1-bromo-4-chlorobenzene (B145707) and 1-bromo-2-(chloromethyl)benzene (B1268061) offer a similar reactivity pattern where the C-Br bond is selectively functionalized over the C-Cl bond.[1][3] This strategy is widely used in Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions.

Data Presentation: Comparison of Bromo-Chloro Arenes in Cross-Coupling

The following tables summarize typical yields for selective cross-coupling reactions on the C-Br bond of bromo-chloro substrates, demonstrating their utility as alternatives to their iodo-chloro counterparts.

Table 1: Selective Suzuki-Miyaura Coupling of 1-bromo-4-(chloromethyl)benzene [4]

Entry	Arylboronic Acid	Product	Yield (%)
1	p-Tolylboronic acid	4'-(Chloromethyl)-4-methyl-1,1'-biphenyl	95
2	(4-Methoxyphenyl)boronic acid	4'-(Chloromethyl)-4-methoxy-1,1'-biphenyl	96
3	(4-(Trifluoromethyl)phenyl)boronic acid	4'-(Chloromethyl)-4-(trifluoromethyl)-1,1'-biphenyl	85
4	(3-Chlorophenyl)boronic acid	3-Chloro-4'-(chloromethyl)-1,1'-biphenyl	73

| 5 | o-Tolylboronic acid | 4'-(Chloromethyl)-2-methyl-1,1'-biphenyl | 90 |

Table 2: Selective Sonogashira Coupling of 1-Bromo-4-chlorobenzene [1]

Entry	Alkyne	Catalyst System	Product	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	1-Chloro-4-(phenylethynyl)benzene	92
2	1-Hexyne	Pd(PPh₃)₂Cl₂ / CuI	1-(Hex-1-yn-1-yl)-4-chlorobenzene	88

| 3 | (Trimethylsilyl)acetylene | Pd(PPh₃)₂Cl₂ / CuI | ((4-Chlorophenyl)ethynyl)trimethylsilane | 95 |

Table 3: Selective Buchwald-Hartwig Amination of 1-Bromo-4-chlorobenzene

Entry	Amine	Catalyst System	Product	Yield (%)
1	Aniline	Pd₂(dba)₃ / BINAP	4-Chloro-N-phenylaniline	85-95
2	Morpholine	Pd(OAc)₂ / P(t-Bu)₃	4-(4-Chlorophenyl)morpholine	90-98

| 3 | n-Hexylamine | Pd₂(dba)₃ / Xantphos | N-(n-Hexyl)-4-chloroaniline | 82-92 |

Note: Yields for Buchwald-Hartwig amination are representative examples derived from literature on similar substrates.

Experimental Protocols

Protocol 1: Selective Suzuki-Miyaura Coupling [4]

• To a dry Schlenk tube under an argon atmosphere, add the bromo-chloro substrate (e.g., 1-bromo-4-(chloromethyl)benzene, 0.30 mmol), the arylboronic acid (0.33 mmol), Pd(OAc)₂ (0.2 mol%), PCy₃·HBF₄ (0.4 mol%), and Cs₂CO₃ (2 equiv.).

• Add toluene (B28343) (1.0 mL) and water (0.1 mL) to the tube.

• Seal the tube and place it in a preheated oil bath at 80 °C.

• Stir the reaction mixture for 2 hours.

• After completion (monitored by TLC or GC-MS), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Selective Sonogashira Coupling [1]

• To a flame-dried Schlenk tube, add the bromo-chloro substrate (e.g., 1-bromo-4-chlorobenzene, 1.0 mmol), the terminal alkyne (1.1 mmol), Pd(PPh₃)₂Cl₂ (0.02 mmol), and CuI (0.04 mmol).

• Evacuate the tube and backfill with argon.

• Add degassed triethylamine (B128534) (3 mL) and DMF (3 mL) via syringe.

• Stir the reaction mixture at 80 °C for 6 hours.

• Upon completion, cool the mixture, dilute with diethyl ether, and filter through a pad of Celite.

• Wash the filtrate with saturated aqueous NH₄Cl and brine.

• Dry the organic layer over MgSO₄, filter, and concentrate. Purify by flash chromatography.

Visualizations: Catalytic Cycles

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Alternatives for Aryne Formation

1-Chloro-2-iodobenzene can generate benzyne upon treatment with strong bases like n-butyllithium (nBuLi).[5][6] However, the use of such strong bases limits functional group tolerance. Modern alternatives allow for aryne generation under much milder conditions.

2.1. Silylaryl Sulfonates as Mild Aryne Precursors

2-(Trimethylsilyl)aryl triflates (Kobayashi precursors) are well-known mild aryne precursors that react with fluoride (B91410) sources like CsF.[5][6] A significant improvement is the development of 2-(trimethylsilyl)aryl 4-chlorobenzenesulfonates, which are prepared from inexpensive and less toxic 4-chlorobenzenesulfonyl chloride, avoiding the use of trifluoromethanesulfonic anhydride.[7][8]

Data Presentation: Comparison of Aryne Precursors

Table 4: Generation of Diphenyl Ether via Benzyne Intermediate [8]

Entry	Precursor	Fluoride Source	Conditions	Yield (%)
1	2-(TMS)phenyl triflate	CsF (2 equiv)	MeCN, rt, 1 h	~95
2	2-(TMS)phenyl 4-chlorobenzenesulfonate (B8647990)	CsF (3 equiv)	MeCN, 80 °C, 24 h	24

| 3 | 2-(TMS)phenyl 4-chlorobenzenesulfonate | CsF (3 equiv), Cs₂CO₃ (1 equiv) | MeCN, 80 °C, 24 h | 32 |

While yields may be lower for the chlorobenzenesulfonate precursor under these specific conditions, its advantages include lower cost, easier handling, and reduced toxicity of its starting materials.[8]

Experimental Protocol

Protocol 3: Aryne Generation from 2-(trimethylsilyl)phenyl 4-chlorobenzenesulfonate and Trapping with Phenol (B47542) [8]

• To a reaction tube, add 2-(trimethylsilyl)phenyl 4-chlorobenzenesulfonate (0.375 mmol), phenol (0.25 mmol), CsF (0.75 mmol, 3 equiv.), and Cs₂CO₃ (0.25 mmol, 1 equiv.).

• Add anhydrous acetonitrile (B52724) (MeCN, 4 mL).

• Seal the tube and heat the mixture at 80 °C for 24 hours.

• After cooling, dilute the reaction mixture with ethyl acetate.

• Wash with water and brine, then dry the organic layer over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the residue by column chromatography to yield diphenyl ether.

Visualization: Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. greyhoundchrom.com [greyhoundchrom.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. Exploring Possible Surrogates for Kobayashi’s Aryne Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Reaction Yields of 1-Chloro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals: A comprehensive benchmarking of common cross-coupling and cyclization reactions utilizing 1-Chloro-2-iodobenzene as a key starting material. This guide provides a comparative analysis of reported yields, detailed experimental protocols, and visual workflows to aid in reaction planning and optimization.

1-Chloro-2-iodobenzene is a versatile dihalogenated aromatic compound frequently employed in organic synthesis. Its differential reactivity, with the carbon-iodine bond being more susceptible to cleavage in many catalytic cycles than the carbon-chloro bond, makes it a valuable building block for the selective formation of complex molecular architectures. This guide summarizes the performance of 1-Chloro-2-iodobenzene in several widely used cross-coupling and cyclization reactions, offering a baseline for researchers engaged in synthetic chemistry and drug discovery.

Comparative Yields of Key Reactions

The following table summarizes the reported yields for various palladium- and copper-catalyzed cross-coupling reactions, as well as a cyclization reaction, starting from 1-Chloro-2-iodobenzene or structurally similar aryl iodides. This data is intended to provide a comparative overview to assist in the selection of appropriate synthetic routes.

Reaction Type	Coupling Partner	Product	Catalyst/Conditions	Yield (%)	Reference
Sonogashira Coupling	Phenylacetylene	1-Chloro-2-(phenylethynyl)benzene	PdCl₂(PPh₃)₂, CuI, Et₃N, THF	72%	[1]
Buchwald-Hartwig Amination	Aniline	N-(2-chlorophenyl)aniline	Pd₂(dba)₃, P(t-Bu)₃, NaOtBu, Toluene	91% (for 1-chloro-4-iodobenzene)	[2]
Heck Reaction	Styrene	1-Chloro-2-styrylbenzene	Pd(OAc)₂, PPh₃, Et₃N, DMF	~96% (for iodobenzene)	[3]
Suzuki Coupling	Phenylboronic acid	2-Chloro-1,1'-biphenyl	Pd(OAc)₂, PPh₃, K₂CO₃, DME/H₂O	~95% (for iodobenzene)	[4]
Ullmann Condensation	Phenol	1-Chloro-2-phenoxybenzene	CuO nanoparticles, Cs₂CO₃, DMF	65-92% (for aryl iodides)	[5]
Dibenzofuran Synthesis	Intramolecular Cyclization	Dibenzofuran	Pd(OAc)₂, PPh₃, K₂CO₃, DMA	92%	*

*Yield for the intramolecular cyclization of 2-(2-chlorophenoxy)biphenyl, a downstream product of an initial Ullmann coupling.

Experimental Protocols

Detailed methodologies for the reactions benchmarked above are provided to facilitate replication and adaptation in a laboratory setting.

Sonogashira Coupling

Synthesis of 1-Chloro-2-(phenylethynyl)benzene [1]

• Reactants: 1-Chloro-2-iodobenzene (1.0 mmol), Phenylacetylene (1.2 mmol)

• Catalyst System: PdCl₂(PPh₃)₂ (0.02 mmol), CuI (0.04 mmol)

• Base: Triethylamine (Et₃N, 2.0 mmol)

• Solvent: Tetrahydrofuran (THF), 10 mL

• Procedure: To a solution of 1-Chloro-2-iodobenzene and Phenylacetylene in THF, the PdCl₂(PPh₃)₂ and CuI catalysts are added, followed by the addition of triethylamine. The reaction mixture is stirred at room temperature under an inert atmosphere for 6 hours. After completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel to afford the desired product.

Buchwald-Hartwig Amination

Synthesis of N-(2-chlorophenyl)aniline (using 1-chloro-4-iodobenzene (B104392) as a proxy) [2]

• Reactants: 1-Chloro-4-iodobenzene (1.0 mmol), Aniline (1.2 mmol)

• Catalyst System: Pd₂(dba)₃ (0.01 mmol), P(t-Bu)₃ (0.04 mmol)

• Base: Sodium tert-butoxide (NaOtBu, 1.4 mmol)

• Solvent: Toluene, 5 mL

• Procedure: In a glovebox, a mixture of 1-chloro-4-iodobenzene, aniline, sodium tert-butoxide, Pd₂(dba)₃, and P(t-Bu)₃ is assembled in a reaction vial. Toluene is added, and the vial is sealed and heated at 80 °C for 24 hours. After cooling to room temperature, the reaction mixture is diluted with ether, filtered through celite, and concentrated. The crude product is then purified by flash chromatography.

Heck Reaction

Synthesis of 1-Chloro-2-styrylbenzene (based on iodobenzene) [3]

• Reactants: Iodobenzene (B50100) (1.0 mmol), Styrene (1.2 mmol)

• Catalyst System: Pd(OAc)₂ (0.01 mmol), PPh₃ (0.02 mmol)

• Base: Triethylamine (Et₃N, 1.5 mmol)

• Solvent: N,N-Dimethylformamide (DMF), 5 mL

• Procedure: A mixture of iodobenzene, styrene, Pd(OAc)₂, PPh₃, and Et₃N in DMF is heated at 100 °C for 24 hours in a sealed tube. After cooling, the reaction mixture is poured into water and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The product is purified by column chromatography.

Suzuki Coupling

Synthesis of 2-Chloro-1,1'-biphenyl (based on iodobenzene) [4]

• Reactants: Iodobenzene (1.0 mmol), Phenylboronic acid (1.2 mmol)

• Catalyst System: Pd(OAc)₂ (0.02 mmol), PPh₃ (0.04 mmol)

• Base: Potassium carbonate (K₂CO₃, 2.0 mmol)

• Solvent: 1,2-Dimethoxyethane (DME)/Water (4:1), 5 mL

• Procedure: To a mixture of iodobenzene, phenylboronic acid, and K₂CO₃ in DME/water, the palladium catalyst and ligand are added. The mixture is heated to 80 °C and stirred for 12 hours under a nitrogen atmosphere. After cooling, the mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried, and concentrated. The crude product is purified by chromatography.

Ullmann Condensation

Synthesis of 1-Chloro-2-phenoxybenzene (general procedure for aryl iodides) [5]

• Reactants: Aryl iodide (1.0 mmol), Phenol (1.2 mmol)

• Catalyst System: CuO nanoparticles (10 mol%)

• Base: Cesium carbonate (Cs₂CO₃, 2.0 mmol)

• Solvent: N,N-Dimethylformamide (DMF), 5 mL

• Procedure: A mixture of the aryl iodide, phenol, CuO nanoparticles, and Cs₂CO₃ in DMF is heated at 120 °C for 24 hours. The reaction mixture is then cooled, diluted with water, and extracted with ethyl acetate. The organic layer is washed, dried, and concentrated. The product is purified by column chromatography.

Dibenzofuran Synthesis

Intramolecular Cyclization of 2-(2-chlorophenoxy)biphenyl

• Reactant: 2-(2-chlorophenoxy)biphenyl (1.0 mmol)

• Catalyst System: Pd(OAc)₂ (0.05 mmol), PPh₃ (0.1 mmol)

• Base: Potassium carbonate (K₂CO₃, 2.0 mmol)

• Solvent: N,N-Dimethylacetamide (DMA), 10 mL

• Procedure: A mixture of 2-(2-chlorophenoxy)biphenyl, Pd(OAc)₂, PPh₃, and K₂CO₃ in DMA is heated at 150 °C for 12 hours. After cooling, the reaction mixture is filtered and the solvent is removed under vacuum. The residue is then purified by column chromatography to yield dibenzofuran.

Visualizing Reaction Workflows

To further clarify the experimental processes, the following diagrams illustrate the key steps involved in each reaction type.

Sonogashira Coupling Workflow

Buchwald-Hartwig Amination Workflow

Heck Reaction Workflow

Suzuki Coupling Workflow

Conclusion

This guide provides a foundational dataset for researchers utilizing 1-Chloro-2-iodobenzene in common synthetic transformations. The presented yields and protocols, derived from the literature, serve as a valuable starting point for reaction optimization and the development of novel synthetic methodologies. It is important to note that for some reactions, data for the less substituted iodobenzene or a positional isomer was used as a proxy due to a lack of specific data for 1-Chloro-2-iodobenzene. Researchers should consider that the electronic and steric effects of the chloro-substituent may lead to variations in yield and reactivity. Further experimental investigation is encouraged to establish more precise benchmarks for this versatile building block.

References

• 1. d-nb.info [d-nb.info]
• 2. Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

1-Chloro-2-iodobenzene: An Assessment Against Persistent Organic Pollutant (POP) Criteria

A comparative guide for researchers, scientists, and drug development professionals.

The classification of a chemical as a Persistent Organic Pollutant (POP) is determined by a rigorous evaluation of its environmental behavior and toxicity. POPs are organic compounds that, to varying degrees, share four key characteristics: persistence in the environment, bioaccumulation in living organisms, potential for long-range environmental transport, and toxicity to humans and wildlife.[1][2] This guide provides a comparative analysis of 1-chloro-2-iodobenzene against the internationally recognized criteria for POPs, as defined by the Stockholm Convention.

Currently, 1-chloro-2-iodobenzene is not listed as a persistent organic pollutant under the Stockholm Convention.[3][4] The available scientific literature and chemical databases lack the specific experimental data required for a definitive classification. This guide summarizes the existing information and highlights the critical data gaps that prevent a complete assessment.

Comparison of 1-Chloro-2-iodobenzene Properties with POP Criteria

The following table outlines the criteria for a substance to be classified as a POP and compares it with the currently available data for 1-chloro-2-iodobenzene.

POP Characteristic	Stockholm Convention Criteria	Available Data for 1-Chloro-2-iodobenzene
Persistence	Evidence of a half-life in water greater than two months, or a half-life in soil or sediment greater than six months.[5]	No experimental data on the half-life of 1-chloro-2-iodobenzene in water, soil, or sediment is publicly available. Safety Data Sheets explicitly state "no data available" for persistence and degradability.
Bioaccumulation	Evidence of a bioconcentration factor (BCF) or bioaccumulation factor (BAF) greater than 5,000. For substances with a BCF or BAF between 2,000 and 5,000, other evidence of bioaccumulation potential is considered.[6]	No experimental data on the BCF or BAF of 1-chloro-2-iodobenzene is available. Safety Data Sheets state "no data available" for bioaccumulative potential. Its low water solubility suggests a potential for bioaccumulation.[1][7]
Long-Range Transport	Evidence of environmental transport to locations far from its sources and monitoring data in remote regions.	There is no direct evidence or monitoring data to suggest the long-range environmental transport of 1-chloro-2-iodobenzene.
Toxicity	Evidence of adverse effects on human health or the environment, such as carcinogenicity, reproductive toxicity, or endocrine disruption.[5][8]	1-Chloro-2-iodobenzene is classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[8][9] There is no available data on its chronic toxicity, carcinogenicity, or potential as an endocrine disruptor.

Experimental Protocols and Methodologies

A definitive assessment of whether 1-chloro-2-iodobenzene qualifies as a POP would require conducting experiments according to internationally accepted protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD). Key experimental methodologies would include:

• Ready Biodegradability (OECD 301): This test assesses the potential for rapid and complete biodegradation in an aerobic aqueous medium. A substance is considered readily biodegradable if it meets certain criteria for degradation within a 28-day period.

• Bioconcentration: Flow-through Fish Test (OECD 305): This is the standard method for determining the bioconcentration factor (BCF) in fish. It involves exposing fish to the test substance at a constant concentration in water over a period of time, followed by a depuration phase. The BCF is calculated as the ratio of the chemical concentration in the fish to the concentration in the water at steady state.[10]

• Toxicity Studies: A range of toxicity tests would be necessary to evaluate potential adverse effects. These include studies on acute toxicity to fish (OECD 203), daphnia (OECD 202), and algae (OECD 201), as well as long-term studies to assess chronic toxicity, carcinogenicity (OECD 451), and reproductive toxicity (OECD 416).

Logical Framework for POPs Classification

The following diagram illustrates the decision-making process for classifying a substance as a POP, based on the criteria of the Stockholm Convention. It also indicates the current status of 1-chloro-2-iodobenzene based on the lack of available data.

Caption: POP classification workflow for 1-chloro-2-iodobenzene.

Conclusion

Based on the available evidence, 1-chloro-2-iodobenzene cannot be classified as a persistent organic pollutant at this time due to a significant lack of experimental data on its persistence, bioaccumulation, and chronic toxicity. While its chemical structure as a halogenated aromatic compound raises some concern,[1] there is no empirical data to support its inclusion as a POP. Furthermore, it is not listed for elimination or restriction under the Stockholm Convention.

For researchers and drug development professionals, this indicates that while standard handling precautions for an irritant chemical are necessary, the specific environmental and health concerns associated with POPs are not currently substantiated for 1-chloro-2-iodobenzene. Further research is required to fill the existing data gaps and provide a definitive classification of its environmental and health risks.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Persistent organic pollutant - Wikipedia [en.wikipedia.org]
• 3. Listing of POPs in the Stockholm Convention [pops.int]
• 4. The 12 Initial POPs [pops.int]
• 5. undp.org [undp.org]
• 6. Bioconcentration - Wikipedia [en.wikipedia.org]
• 7. chembk.com [chembk.com]
• 8. 1-Chloro-2-iodobenzene | C6H4ClI | CID 11993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. echemi.com [echemi.com]
• 10. idus.us.es [idus.us.es]

Safety & Regulatory Compliance

Proper Disposal of 1-Chloro-2-iodobenzene: A Guide for Laboratory Professionals

For immediate release

This document provides essential safety and logistical information for the proper disposal of 1-Chloro-2-iodobenzene, catering to researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and environmental compliance.

Immediate Safety and Handling Precautions

1-Chloro-2-iodobenzene is a hazardous chemical requiring careful handling. It is classified as a skin irritant, causes serious eye irritation, and may cause respiratory irritation. Some classifications also indicate it may be harmful if swallowed or in contact with skin. When handling this substance, it is imperative to use appropriate personal protective equipment (PPE), including chemical-resistant gloves, protective clothing, and eye/face protection. All work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.

Disposal Overview

The primary and recommended method for the disposal of 1-Chloro-2-iodobenzene is incineration by a licensed hazardous waste management facility. Chemical neutralization in a standard laboratory setting is not a recommended or established procedure due to the stability of the compound and the potential for hazardous reaction byproducts.

Quantitative Data for Disposal

The following table summarizes key quantitative data related to the disposal and classification of 1-Chloro-2-iodobenzene.

Parameter	Value/Information	Source/Regulation
EPA Hazardous Waste Code	Likely falls under codes for halogenated organic compounds such as F001 , F002 , or should be evaluated for characteristic hazardous waste codes (e.g., D021 for Chlorobenzene). Final determination should be made in consultation with your institution's Environmental Health and Safety (EHS) department and local regulations.	US EPA
Recommended Disposal Method	High-Temperature Incineration	Industry Best Practice
Incineration Temperature	1,100°C - 1,200°C is considered adequate for the destruction of halogenated hazardous compounds. Some facilities operate at temperatures exceeding 1,300°C.	General guidance for halogenated waste
UN Proper Shipping Name	TOXIC LIQUID, ORGANIC, N.O.S. (For reference only, please check.)	ADR/RID, IMDG, IATA
Transport Hazard Class	6.1 (For reference only, please check.)	ADR/RID, IMDG, IATA

Disposal Workflow

Caption: Logical workflow for the proper disposal of 1-Chloro-2-iodobenzene.

Experimental Protocol: High-Temperature Incineration (Industrial Scale)

High-temperature incineration is the preferred and most effective method for the destruction of 1-Chloro-2-iodobenzene. This process is conducted in specialized industrial facilities and is not a laboratory procedure.

Methodology:

• Pre-treatment: The waste may be blended with other organic wastes to achieve a suitable viscosity and heating value for incineration.

• Incineration: The liquid waste is injected into a primary combustion chamber operating at temperatures between 1,100°C and 1,300°C. A secondary combustion chamber ensures complete destruction of any remaining organic compounds.

• Flue Gas Treatment: The hot gases from the incinerator pass through a series of pollution control devices. This typically includes:

  • A spray dryer to neutralize acid gases such as hydrogen chloride and hydrogen iodide.

  • A system for the removal of heavy metals and dioxins, often involving activated carbon injection.

  • A baghouse or electrostatic precipitator to remove particulate matter.

• Emission Monitoring: Stack emissions are continuously monitored to ensure compliance with environmental regulations.

• Ash Disposal: Any solid residue (ash) collected from the incinerator and pollution control devices is tested and, if deemed hazardous, disposed of in a secure landfill.

Chemical Neutralization: A Note of Caution

There are no standard, validated protocols for the chemical neutralization of 1-Chloro-2-iodobenzene for disposal in a typical laboratory setting. Aryl halides are generally resistant to simple hydrolysis or reaction with common bases under standard conditions.

Advanced methods such as catalytic hydrodehalogenation can degrade the molecule but require specialized equipment and expertise and are not suitable for routine laboratory waste disposal. The following is a conceptual overview of this process for informational purposes only and is NOT a recommended disposal protocol.

Conceptual Protocol: Catalytic Hydrodehalogenation

Disclaimer: This is a conceptual illustration of a chemical degradation pathway and should NOT be attempted as a disposal method without extensive safety review, specialized equipment, and expert consultation.

Principle: In the presence of a catalyst (e.g., Palladium on Carbon) and a hydrogen source, the halogen atoms on the aromatic ring can be replaced with hydrogen atoms, converting 1-Chloro-2-iodobenzene to less toxic compounds like chlorobenzene (B131634) and ultimately benzene.

Hypothetical Reaction:

C₆H₄ClI + H₂ (in excess) --(Pd/C catalyst)--> C₆H₅Cl + HI C₆H₅Cl + H₂ (in excess) --(Pd/C catalyst)--> C₆H₆ + HCl

Potential Hazards:

• Use of flammable hydrogen gas under pressure.

• The catalyst can be pyrophoric.

• The reaction can be exothermic and lead to a runaway reaction.

• The reaction products (benzene) are also hazardous.

Due to these complexities and hazards, chemical treatment is not a practical or safe disposal method for 1-Chloro-2-iodobenzene in a research or drug development laboratory.

Spill and Emergency Procedures

In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, vermiculite, or a commercial sorbent. Collect the absorbed material into a sealed, labeled container for hazardous waste disposal. Decontaminate the spill area with a suitable solvent, followed by washing with soap and water. All materials used for cleanup should also be disposed of as hazardous waste.

For any exposure, follow the first aid measures outlined in the Safety Data Sheet (SDS) and seek immediate medical attention.

By adhering to these guidelines, you contribute to a safer laboratory environment and ensure the responsible management of chemical waste. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and procedures applicable to your location.

Safeguarding Your Research: A Comprehensive Guide to Handling 1-Chloro-2-iodobenzene

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for the use of 1-Chloro-2-iodobenzene, ensuring the protection of personnel and the integrity of your research.

1-Chloro-2-iodobenzene is a halogenated aromatic compound widely utilized in organic synthesis.[1] While a valuable building block, it presents hazards that necessitate strict adherence to safety protocols. This document outlines the necessary personal protective equipment (PPE), safe handling procedures, emergency first aid measures, and proper disposal methods.

Hazard Identification and Personal Protective Equipment (PPE)

1-Chloro-2-iodobenzene is classified as an irritant.[2] It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[3][4] Therefore, robust personal protective measures are mandatory.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) approved standards.[3][5]	Protects against splashes and vapors that can cause serious eye irritation.[3]
Hand Protection	Chemical-resistant, impervious gloves (e.g., nitrile rubber). Gloves must be inspected prior to use.[6][7]	Prevents skin contact which can cause irritation.[3]
Skin and Body Protection	Laboratory coat. Fire/flame resistant and impervious clothing is recommended.[3][6]	Minimizes contact with skin and protects from potential splashes.
Respiratory Protection	Use only in a well-ventilated area or under a chemical fume hood.[3][8] If exposure limits are exceeded, a full-face respirator with a multi-purpose combination respirator cartridge (US) or type ABEK (EN14387) respirator filter is necessary.[2]	Prevents inhalation of vapors which may cause respiratory tract irritation.[5]

Safe Handling and Storage

Proper handling and storage are critical to minimize exposure risks and maintain the chemical's stability.

Operational Plan:

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.[9] All personnel must be trained on the hazards and safe handling procedures.

• Handling: Conduct all work with 1-Chloro-2-iodobenzene in a well-ventilated area, preferably within a chemical fume hood.[3][8] Avoid breathing vapors or mists.[8] Prevent contact with skin and eyes.[6]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][5] Keep away from strong oxidizing agents.[8][10] The substance is light-sensitive and should be stored accordingly.[10][11]

Emergency Procedures and First Aid

In the event of exposure, immediate action is crucial.

Table 2: First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3][5]
Skin Contact	Immediately wash off with soap and plenty of water for at least 15 minutes while removing all contaminated clothing and shoes.[5][12] If skin irritation occurs, get medical advice/attention.[12]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing.[3][5] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and drink 2-4 cupfuls of milk or water if the person is conscious and alert.[5] Seek immediate medical attention.

Spill and Disposal Plan

Accidental spills and waste must be managed carefully to prevent environmental contamination and personnel exposure.

Spill Response:

• Evacuate: Evacuate unnecessary personnel from the spill area.

• Ventilate: Ensure adequate ventilation.

• Contain: Absorb the spill with inert material (e.g., dry sand, earth, or vermiculite).[13] Do not use combustible materials, such as sawdust.

• Collect: Collect the absorbed material and place it in a suitable, closed, and labeled container for disposal.[10]

• Clean: Clean the spill area thoroughly with soap and water.

Disposal:

1-Chloro-2-iodobenzene and its containers must be disposed of as hazardous waste.[14] Follow all federal, state, and local regulations for hazardous waste disposal.[15] Contact a licensed professional waste disposal service to arrange for pickup and disposal.[13] Do not allow the chemical to enter drains or waterways.[13]

Physical and Chemical Properties

A summary of key quantitative data is provided below for easy reference.

Table 3: Physical and Chemical Properties of 1-Chloro-2-iodobenzene

Property	Value
Molecular Formula	C₆H₄ClI[4]
Molecular Weight	238.45 g/mol [4]
Appearance	Clear, slightly yellow liquid[5]
Melting Point	1 °C[16]
Boiling Point	234-235 °C[16]
Density	1.952 g/mL at 25 °C[16]
Flash Point	111 °C[8]
Solubility in Water	Sparingly soluble[11]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1-Chloro-2-iodobenzene from preparation to disposal.

References

• 1. iodobenzene.ltd [iodobenzene.ltd]
• 2. 1-Chloro-2-iodobenzene | CAS#:615-41-8 | Chemsrc [chemsrc.com]
• 3. echemi.com [echemi.com]
• 4. 1-Chloro-2-iodobenzene | C6H4ClI | CID 11993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Chloro-2-iodobenzene(615-41-8) MSDS Melting Point Boiling Point Density Storage Transport [chemicalbook.com]
• 6. echemi.com [echemi.com]
• 7. capotchem.cn [capotchem.cn]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]
• 10. synquestlabs.com [synquestlabs.com]
• 11. Page loading... [guidechem.com]
• 12. tcichemicals.com [tcichemicals.com]
• 13. benchchem.com [benchchem.com]
• 14. lobachemie.com [lobachemie.com]
• 15. tcichemicals.com [tcichemicals.com]
• 16. 1-Chloro-2-iodobenzene | 615-41-8 [chemicalbook.com]